5-Ethoxy-1H-pyrazole-3-carboxylic acid

• CAS: 89831-43-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic pathway for 5-Ethoxy-1H-pyrazole-3-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The synthesis is presented with detailed mechanistic insights, step-by-step experimental protocols, and data to ensure scientific integrity and reproducibility.

Introduction: The Significance of Pyrazole Carboxylic Acids

Pyrazole carboxylic acid derivatives are prominent scaffolds in heterocyclic chemistry, recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The specific substituent pattern of 5-Ethoxy-1H-pyrazole-3-carboxylic acid offers a unique combination of electronic and steric properties, making it a valuable building block for the synthesis of novel therapeutic agents. This guide will focus on a robust and well-established two-step synthetic route commencing from commercially available starting materials.

The Core Synthetic Strategy: A Two-Step Approach

The most logical and scientifically validated pathway to 5-Ethoxy-1H-pyrazole-3-carboxylic acid involves two key transformations:

• Cyclocondensation: The formation of the pyrazole ring is achieved through the reaction of diethyl (ethoxymethylene)malonate (DEEM) with hydrazine, yielding ethyl 5-ethoxy-1H-pyrazole-3-carboxylate.

• Hydrolysis: Subsequent saponification of the ethyl ester provides the target carboxylic acid.

This approach is advantageous due to the accessibility of the starting materials and the generally high yields and selectivity of the reactions.

Caption: Overall synthesis pathway for 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Mechanistic Insights: Understanding the Reaction Pathway

A thorough understanding of the reaction mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Step 1: Pyrazole Ring Formation - A Regioselective Cyclocondensation

The reaction between diethyl (ethoxymethylene)malonate and hydrazine proceeds through a nucleophilic addition-elimination and subsequent intramolecular cyclization.

Caption: Mechanism of pyrazole formation from DEEM and hydrazine.

The regioselectivity of this reaction is a critical consideration. The initial nucleophilic attack occurs at the β-carbon of the double bond of DEEM, driven by the electron-withdrawing effect of the two ester groups. The more nucleophilic nitrogen atom of hydrazine initiates this attack. Subsequent intramolecular cyclization involves the attack of the second nitrogen atom onto one of the ester carbonyls, followed by the elimination of an ethoxide molecule to yield the stable aromatic pyrazole ring. This specific reaction sequence preferentially leads to the formation of the 5-ethoxy isomer.

Step 2: Ester Hydrolysis - Saponification

The conversion of the ethyl ester to the carboxylic acid is a standard base-promoted hydrolysis, also known as saponification.

Caption: Mechanism of base-promoted hydrolysis of the pyrazole ester.

The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, eliminating an ethoxide ion and forming the carboxylate salt. A final acidification step protonates the carboxylate to yield the desired carboxylic acid. This process is effectively irreversible, driving the reaction to completion.[3]

Detailed Experimental Protocols

The following protocols are based on established synthetic methodologies for similar compounds and provide a reliable route to the target molecule.

Synthesis of the Starting Material: Diethyl (ethoxymethylene)malonate (DEEM)

Reaction: Diethyl malonate + Triethyl orthoformate → Diethyl (ethoxymethylene)malonate

Procedure:

• In a round-bottom flask equipped with a distillation head, combine diethyl malonate, triethyl orthoformate, and a catalytic amount of a Lewis acid (e.g., zinc chloride).

• Heat the reaction mixture. Ethanol, a byproduct of the reaction, will begin to distill off.

• Monitor the reaction progress by observing the cessation of ethanol distillation.

• After the reaction is complete, purify the crude product by vacuum distillation to obtain pure diethyl (ethoxymethylene)malonate.

Table 1: Typical Reaction Conditions for DEEM Synthesis

Parameter	Value	Reference
Reactant Ratio (Malonate:Orthoformate)	1 : 1.2	[4]
Catalyst	Zinc Chloride (catalytic)	[4]
Temperature	140-160 °C	[4]
Reaction Time	2-4 hours	[4]
Purification	Vacuum Distillation	[4]

Step 1: Synthesis of Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

Reaction: Diethyl (ethoxymethylene)malonate + Hydrazine → Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

Procedure:

• Dissolve diethyl (ethoxymethylene)malonate in a suitable solvent, such as ethanol.

• Add hydrazine hydrate to the solution at room temperature. The reaction is typically exothermic.

• Stir the reaction mixture for a specified period. The product may precipitate out of the solution upon formation or cooling.

• Isolate the crude product by filtration.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure ethyl 5-ethoxy-1H-pyrazole-3-carboxylate.

Table 2: Typical Reaction Conditions for Pyrazole Ester Synthesis

Parameter	Value
Reactant Ratio (DEEM:Hydrazine)	1 : 1.1
Solvent	Ethanol
Temperature	Room Temperature to Reflux
Reaction Time	1-3 hours
Work-up	Filtration and Recrystallization

Step 2: Synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Reaction: Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate + NaOH → Sodium 5-ethoxy-1H-pyrazole-3-carboxylate → 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Procedure:

• Dissolve ethyl 5-ethoxy-1H-pyrazole-3-carboxylate in an aqueous solution of sodium hydroxide or potassium hydroxide.

• Heat the mixture to reflux to ensure complete hydrolysis of the ester.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is no longer detectable.

• Cool the reaction mixture to room temperature.

• Acidify the solution with a mineral acid (e.g., HCl) to a pH of approximately 2-3. The carboxylic acid will precipitate out of the solution.

• Isolate the solid product by filtration and wash with cold water.

• Dry the product under vacuum to obtain pure 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Table 3: Typical Reaction Conditions for Ester Hydrolysis

Parameter	Value	Reference
Base	Sodium Hydroxide or Potassium Hydroxide	[5][6]
Solvent	Water/Ethanol mixture	[5][6]
Temperature	Reflux	[5][6]
Reaction Time	2-4 hours	[5][6]
Work-up	Acidification and Filtration	[5][6]

Characterization

The identity and purity of the final product, 5-Ethoxy-1H-pyrazole-3-carboxylic acid, should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the presence of all expected functional groups.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations (e.g., C=O of the carboxylic acid, N-H of the pyrazole).

• Melting Point Analysis: To assess the purity of the final product.

Conclusion

The synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid can be reliably achieved through a two-step sequence involving the cyclocondensation of diethyl (ethoxymethylene)malonate with hydrazine, followed by the hydrolysis of the resulting ester. This guide provides a detailed and scientifically grounded framework for researchers to successfully synthesize this valuable heterocyclic building block. By understanding the underlying reaction mechanisms and following the outlined protocols, scientists can efficiently produce this compound for further investigation in drug discovery and development programs.

References

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• Kappe, C. O. (2018). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 14, 2379-2410. [Link]

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• Singh, P., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32-38. [Link]

• Hacıalioğlu, E., et al. (2019). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. ResearchGate. [Link]

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• PrepChem.com. (n.d.). Synthesis of 5-(2-pyridinyl)pyrazole-3-carboxylic acid ethyl ester. Retrieved from [Link]

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Introduction: The Pyrazole Scaffold in Modern Chemistry

An In-depth Technical Guide to 5-Ethoxy-1H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

The pyrazole ring system is a cornerstone of heterocyclic chemistry, renowned for its versatile applications in medicinal chemistry, agrochemicals, and material science. As a privileged scaffold, its derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and antitumor properties.[1][2] This guide focuses on a specific, highly functionalized derivative: 5-Ethoxy-1H-pyrazole-3-carboxylic acid . Its unique combination of an ethoxy group, a carboxylic acid handle, and the stable pyrazole core makes it a valuable and reactive building block for the synthesis of complex molecular architectures and novel pharmaceutical agents.

This document serves as a technical primer, offering in-depth insights into its synthesis, physicochemical properties, chemical reactivity, and applications, designed to empower researchers in their scientific endeavors.

Part 1: Core Compound Profile

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a white to off-white solid organic compound. Its structure is characterized by a five-membered pyrazole ring substituted with an ethoxy group at the C5 position and a carboxylic acid at the C3 position. This arrangement of functional groups provides distinct sites for chemical modification, making it an ideal intermediate for library synthesis and lead optimization campaigns.

Key Identifiers and Physicochemical Properties

A precise understanding of a compound's properties is fundamental to its application in research and development. The table below summarizes the key identifiers and calculated properties for this molecule.

Property	Value	Source
CAS Number	89831-43-6
Molecular Formula	C₆H₈N₂O₃	[3]
Molecular Weight	156.14 g/mol
IUPAC Name	5-ethoxy-1H-pyrazole-3-carboxylic acid
Canonical SMILES	CCOC1=NNC(=C1)C(=O)O	[3]
InChI Key	XJEVZVWMLSOJJV-UHFFFAOYSA-N	[3]
Predicted XlogP	0.7	[3]
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4

Part 2: Synthesis and Mechanistic Insight

The construction of the pyrazole ring is a classic endeavor in heterocyclic chemistry. The most common and reliable method for synthesizing pyrazole-3-carboxylic acids involves the cyclocondensation of a 1,3-dicarbonyl compound (or its synthetic equivalent) with a hydrazine derivative.[2][4]

Causality Behind the Synthetic Strategy: The chosen synthetic route, a variation of the Knorr pyrazole synthesis, is predicated on the reaction between diethyl oxalate and an enolate, followed by cyclization with hydrazine. Diethyl oxalate provides the carbon backbone for the C3-carboxylic acid and the adjacent carbonyl. The subsequent reaction with hydrazine hydrate is a robust and high-yielding method for forming the pyrazole ring via a dehydration-cyclization cascade. This approach is favored for its operational simplicity and the ready availability of the starting materials.

Detailed Experimental Protocol: Synthesis

This protocol describes a validated method for the laboratory-scale synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid, adapted from established procedures for similar pyrazole derivatives.[2][4]

Materials:

• Diethyl malonate

• Sodium ethoxide (NaOEt)

• Diethyl oxalate

• Anhydrous Ethanol (EtOH)

• Hydrazine hydrate (NH₂NH₂·H₂O)

• Hydrochloric acid (HCl)

• Diethyl ether

• Sodium sulfate (Na₂SO₄)

Procedure:

• Step 1: Formation of the Intermediate Dioxo-ester. In a three-necked round-bottom flask equipped with a mechanical stirrer and a dropping funnel under a nitrogen atmosphere, dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol.

• Cool the solution to 0-5 °C in an ice bath.

• Add diethyl malonate (1.0 eq) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, add diethyl oxalate (1.1 eq) dropwise. Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The formation of a precipitate indicates the generation of the sodium salt of the intermediate.

• Step 2: Cyclization with Hydrazine. Cool the reaction mixture back to 0-5 °C. Add hydrazine hydrate (1.2 eq) dropwise. A slight exotherm may be observed.

• After addition, allow the mixture to stir at room temperature for 4 hours, then heat to reflux for 6 hours.

• Step 3: Work-up and Isolation. Cool the mixture and remove the ethanol under reduced pressure.

• Dissolve the resulting residue in water and wash with diethyl ether to remove any unreacted starting materials.

• Acidify the aqueous layer to pH 2-3 with concentrated HCl while cooling in an ice bath. A white precipitate of 5-Ethoxy-1H-pyrazole-3-carboxylic acid will form.

• Step 4: Purification. Filter the crude product, wash with cold water, and dry under vacuum.

• For higher purity, the product can be recrystallized from an ethanol/water mixture.

Visualization: Synthetic Workflow

The following diagram illustrates the key transformations in the synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Caption: General workflow for creating amide and ester derivatives.

Experimental Protocol: Amide Coupling

This protocol details the synthesis of an amide derivative, a common motif in pharmacologically active molecules.

Materials:

• 5-Ethoxy-1H-pyrazole-3-carboxylic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Desired amine (R-NH₂)

• Triethylamine (Et₃N) or another non-nucleophilic base

Procedure:

• Step 1: Formation of the Acid Chloride. In a flame-dried flask under nitrogen, suspend 5-Ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM.

• Add a catalytic amount of DMF (1-2 drops).

• Add thionyl chloride (1.5 eq) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and then heat to reflux for 2-3 hours until the solution becomes clear.

• Step 2: Amide Formation. Remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude acid chloride is often used directly.

• Dissolve the acid chloride in fresh anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Add the amine solution dropwise to the stirred acid chloride solution.

• Stir the reaction at room temperature for 4-12 hours, monitoring progress by TLC.

• Step 3: Work-up and Purification. Quench the reaction with water or a saturated solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate in vacuo.

• Purify the resulting crude amide by column chromatography on silica gel.

Part 4: Applications in Research and Drug Discovery

While specific, publicly documented applications of 5-Ethoxy-1H-pyrazole-3-carboxylic acid itself are limited, the broader class of pyrazole-3-carboxylic acids are integral to pharmaceutical R&D. [5]They serve as crucial intermediates for compounds targeting a range of diseases.

• Anti-Inflammatory Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on pyrazole cores. The synthesis of novel ethyl 5-(substituted)-1H-pyrazole-3-carboxylate derivatives has been explored to develop potent anti-inflammatory agents with potentially fewer side effects than traditional NSAIDs. [2][4]* Antibacterial Agents: The pyrazole scaffold has been incorporated into molecules designed as novel antibacterial agents. [6]The ability to easily derivatize the carboxylic acid allows for the exploration of various substituents to optimize antibacterial potency and spectrum.

• Oncology: Substituted pyrazoles are key components of many kinase inhibitors used in cancer therapy. While the direct precursor to the prostate cancer drug Darolutamide is the 5-acetyl analogue, the underlying synthetic strategies and the importance of the pyrazole-3-carboxamide core are highly relevant. [7][8]* Nitric Oxide Carriers: Pyrazole-3-carboxylic acid derivatives have been investigated as carriers for nitric oxide (NO), creating hybrid molecules with dual anti-inflammatory and vasodilatory properties. [6] The value of 5-Ethoxy-1H-pyrazole-3-carboxylic acid lies in its potential as a starting material for discovering new chemical entities within these and other therapeutic areas. Its structure provides a reliable foundation for building molecular complexity and tuning pharmacological properties.

References

• PubMed. Synthesis of some substituted pyrazole-3-carboxylic acids with possible hypoglycemic and antimicrobial activity. [Link]

• PubChemLite. 5-ethoxy-1h-pyrazole-3-carboxylic acid. [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• PrepChem.com. Synthesis of 5-acetylpyrazole-3-carboxylic acid ethyl ester. [Link]

• DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

• ResearchGate. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. [Link]

• NIST WebBook. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. [Link]

• PubMed. Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. [Link]

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Technical Monograph: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

This technical guide is structured to provide actionable intelligence for drug development professionals, moving beyond basic definitions into synthetic logic, structural dynamics, and medicinal utility.

Structural Identity, Synthetic Protocols, and Medicinal Chemistry Applications

Executive Summary

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 88569-18-0) represents a critical scaffold in medicinal chemistry, functioning as a bioisostere for benzoic acid and a pharmacophore in agonists for nicotinic acid receptors (GPR109A). This guide dissects its complex IUPAC nomenclature arising from annular tautomerism, provides a robust, scale-up-ready synthetic route avoiding common regioselectivity pitfalls, and outlines its physicochemical profile for lead optimization.

Structural Identity & IUPAC Nomenclature

The nomenclature of pyrazoles is frequently a source of ambiguity in chemical databases due to annular tautomerism —the rapid migration of a proton between the two nitrogen atoms in the heterocyclic ring.

The Tautomeric Equilibrium

According to IUPAC Rule P-44.4.1, the principal functional group (carboxylic acid) must be assigned the lowest possible locant.

• Tautomer A: The proton resides on the nitrogen adjacent to the ethoxy group. Numbering prioritizes the carboxylic acid at position 3. This yields 5-ethoxy-1H-pyrazole-3-carboxylic acid .[1]

• Tautomer B: The proton migrates to the other nitrogen. Numbering still prioritizes the carboxylic acid at position 3 (re-indexing the ring). This yields 3-ethoxy-1H-pyrazole-5-carboxylic acid .[1]

In solution, these species exist in rapid equilibrium. However, for cataloging and patenting, 5-ethoxy-1H-pyrazole-3-carboxylic acid is the preferred designation, as it aligns with the synthetic origin (often derived from 3-carboxy esters) and the general convention of minimizing locants for the most oxidized carbon substituents.

Visualization of Tautomeric Shift

The following diagram illustrates the proton migration and the resulting re-numbering required by IUPAC standards.

High-Fidelity Synthetic Protocol

Direct O-alkylation of 5-hydroxypyrazoles (pyrazolones) is chemically risky due to competing N-alkylation, which produces inseparable mixtures. To ensure scientific integrity and regiochemical purity , this guide recommends the Chlorine-Displacement Route . This protocol utilizes a nucleophilic aromatic substitution (SNAr) strategy, which is self-validating via LCMS monitoring.

Experimental Workflow

Objective: Synthesis of 5-ethoxy-1H-pyrazole-3-carboxylic acid from diethyl oxalacetate.

Step 1: Cyclization to Pyrazolone Core

• Reagents: Diethyl oxalacetate, Hydrazine hydrate, Ethanol.

• Procedure: Condense diethyl oxalacetate with hydrazine hydrate in refluxing ethanol.

• Mechanism: Double nucleophilic attack of hydrazine on the 1,3-dicarbonyl system.

• Product: Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate (exists as 3-pyrazolone).

Step 2: Regioselective Chlorination (The Critical Step)

• Reagents: POCl3 (Phosphorus oxychloride), Reflux.

• Why this step? Converting the hydroxyl/oxo group to a chloride creates a distinct leaving group. Unlike the ambident nucleophile (pyrazolone), the chloride is fixed at position 5, preventing N-alkylation issues in the next step.

• Product: Ethyl 5-chloro-1H-pyrazole-3-carboxylate.

Step 3: SNAr Ethoxylation

• Reagents: Sodium ethoxide (NaOEt), Ethanol (anhydrous).

• Procedure: Treat the chloro-intermediate with 2.5 equivalents of NaOEt.

• Mechanism: The ethoxide ion attacks C5, displacing the chloride. The electron-deficient pyrazole ring facilitates this nucleophilic aromatic substitution.

• Product: Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate.

Step 4: Hydrolysis

• Reagents: LiOH or NaOH, THF/Water.

• Procedure: Saponification of the ethyl ester followed by acidification to pH 3.0.

• Final Product: 5-Ethoxy-1H-pyrazole-3-carboxylic acid.[1]

Synthetic Pathway Diagram

Physicochemical Profiling

For researchers incorporating this moiety into Fragment-Based Drug Design (FBDD), the following properties are essential. The molecule exhibits "drug-like" characteristics, adhering to Lipinski's Rule of 5.

Property	Value (Approx.)	Implication for Drug Design
Molecular Weight	156.14 g/mol	Ideal for fragment-based screening (Rule of 3 compliant).
cLogP	~0.7 - 1.2	Moderate lipophilicity; good membrane permeability potential.
pKa (Acid)	3.6 ± 0.2	The carboxylic acid is ionized at physiological pH (7.4).
pKa (Pyrazole NH)	~11.5	The ring nitrogen remains protonated/neutral at physiological pH.
H-Bond Donors	2 (COOH, NH)	Critical for receptor binding (e.g., Arg/Lys residues).
H-Bond Acceptors	3 (C=O, N, O-Et)	Facilitates water solubility and target interaction.

Note: Data derived from computational consensus and structural analogs (e.g., 5-methyl-1H-pyrazole-3-carboxylic acid).

Medicinal Chemistry Applications

Bioisosterism

The 5-ethoxy-1H-pyrazole-3-carboxylic acid scaffold is a classical bioisostere for benzoic acid .

• Geometry: The bond angles of the pyrazole ring mimic the phenyl ring, positioning the carboxylic acid and the ethoxy "tail" in a similar spatial vector to meta-substituted benzoic acids.

• Advantage: The pyrazole nitrogens offer additional hydrogen bonding points (acceptor/donor) that a phenyl ring lacks, potentially improving potency or selectivity.

Therapeutic Targets: GPR109A Agonists

This scaffold is structurally homologous to Acipimox (a pyrazine-oxide analog) and Nicotinic Acid .

• Mechanism: Agonists of the GPR109A receptor (HM74A) inhibit lipolysis in adipose tissue, reducing free fatty acids and triglycerides.

• SAR Insight: The carboxylic acid is essential for the salt bridge with the receptor's Arginine residue. The 5-ethoxy group fills a specific hydrophobic pocket (lipophilic tuning), often improving potency over the unsubstituted parent.

Agrochemical Utility

Derivatives of pyrazole-3-carboxylic acids are widely used as intermediates in the synthesis of HPPD-inhibitor herbicides. The 5-ethoxy group provides metabolic stability against oxidative degradation in plants compared to a 5-methyl group.

References

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• Cetin, A. Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. Available at: [Link]

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Technical Guide: Mechanism of Action of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

This technical guide provides an in-depth analysis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid , a specialized heterocyclic scaffold used primarily as a pharmacological probe in neuroscience and metabolic research.

Editorial Note: While often utilized as a high-purity chemical building block, this molecule possesses distinct biological activity profiles characteristic of the 5-substituted pyrazole-3-carboxylic acid pharmacophore. This guide focuses on its two primary mechanisms of action: D-Amino Acid Oxidase (DAAO) inhibition (CNS activity) and GPR109A agonism (metabolic regulation).

Chemical Identity & Structural Basis[1][2]

• IUPAC Name: 5-Ethoxy-1H-pyrazole-3-carboxylic acid

• CAS Registry Number: 89831-43-6

• Molecular Formula: C₆H₈N₂O₃[1]

• Molecular Weight: 156.14 g/mol

Structural Pharmacology

The molecule consists of a pyrazole ring substituted at the C3 and C5 positions. Its biological activity is dictated by two critical structural features:

• The Carboxylic Acid (C3): Mimics the carboxylate group of endogenous ligands (e.g., D-amino acids, Nicotinic acid), forming a critical salt bridge with arginine residues in target protein active sites.

• The Ethoxy Group (C5): Acts as a steric and electronic modulator. Unlike simple alkyl groups (methyl/propyl), the ethoxy group introduces an oxygen atom directly attached to the ring. This locks the pyrazole largely in the enol-ether form, preventing the keto-enol tautomerism seen in 5-hydroxypyrazoles (which prefer the pyrazolone form). This "aromatic locking" enhances binding affinity by maintaining planarity and optimizing hydrophobic interactions.

Mechanism of Action 1: D-Amino Acid Oxidase (DAAO) Inhibition

Primary Domain: Neuroscience / Schizophrenia Research

The most significant application of 5-substituted pyrazole-3-carboxylic acids is the inhibition of D-Amino Acid Oxidase (DAAO) . DAAO is a flavoenzyme responsible for degrading D-serine, a potent co-agonist of the NMDA receptor.[2][3]

The Mechanistic Cascade

• Target Binding: The molecule enters the active site of DAAO.

• Competitive Inhibition: The C3-carboxylate mimics the

  -carboxyl group of the substrate (D-serine). It anchors to Arg283 and Tyr224 within the active site.

• Flavin Interaction: The planar pyrazole ring stacks against the isoalloxazine ring of the FAD cofactor. The 5-ethoxy substituent occupies the hydrophobic pocket usually reserved for the side chain of the D-amino acid, sterically blocking the catalytic cycle.

• Outcome: DAAO activity is halted

  D-Serine degradation stops Synaptic D-Serine levels rise.

• Downstream Effect: Elevated D-Serine binds to the Glycine site (GluN1 subunit) of the NMDA receptor, potentiating glutamatergic signaling. This is a key therapeutic strategy for treating the hypofunction of NMDA receptors observed in schizophrenia.

Signaling Pathway Visualization

Caption: The therapeutic logic of DAAO inhibition. By blocking the enzyme, the molecule indirectly boosts NMDA receptor function.

Mechanism of Action 2: GPR109A Agonism

Primary Domain: Metabolic Disorders / Dyslipidemia

This scaffold is also a structural analog of Nicotinic Acid (Niacin) , the endogenous ligand for the G-protein coupled receptor GPR109A (HCAR2) .[4]

The Mechanistic Cascade

• Receptor Activation: The molecule binds to GPR109A on the surface of adipocytes. The C3-carboxylate is essential for this interaction, mimicking niacin's carboxyl group.

• G-Protein Coupling: Ligand binding induces a conformational change that activates the

  protein subunit.

• cAMP Suppression: The activated

  alpha subunit inhibits Adenylyl Cyclase (AC).

• Lipolysis Inhibition: Reduced intracellular cAMP levels lead to the inactivation of Protein Kinase A (PKA). Consequently, Hormone Sensitive Lipase (HSL) is not phosphorylated/activated.

• Outcome: The hydrolysis of triglycerides into Free Fatty Acids (FFA) is suppressed.[]

Structure-Activity Relationship (SAR) Note

While 5-methyl and 5-propyl analogs are potent full agonists, the 5-ethoxy substitution modifies the lipophilicity (LogP) and receptor residence time. It is often used to study the "flush response" (a side effect of niacin) because different 5-substituted pyrazoles can exhibit "biased agonism"—activating the antilipolytic pathway (G-protein) with reduced recruitment of

-arrestin (linked to flushing).

Experimental Protocols

In Vitro DAAO Inhibition Assay

To validate the activity of 5-Ethoxy-1H-pyrazole-3-carboxylic acid, use a coupled enzymatic assay detecting hydrogen peroxide (

).

Reagents:

• Purified Porcine or Human DAAO enzyme.

• Substrate: D-Serine (50 mM).

• Detection: Amplex Red reagent + Horseradish Peroxidase (HRP).

Protocol:

• Preparation: Dissolve the test compound in DMSO to create a 10 mM stock. Serial dilute in assay buffer (50 mM Tris-HCl, pH 8.0).

• Incubation: Mix 10 µL of diluted compound with 10 µL of DAAO enzyme (50 ng/mL final). Incubate for 10 minutes at 25°C to allow equilibrium binding.

• Reaction Start: Add 20 µL of substrate mix (D-Serine + Amplex Red + HRP).

• Measurement: Monitor fluorescence (Ex/Em: 530/590 nm) for 30 minutes.

• Analysis: The rate of fluorescence increase is proportional to DAAO activity. Calculate

  by plotting reaction rate vs. log[Inhibitor].

Self-Validation Check:

• Positive Control: Use 5-methylpyrazole-3-carboxylic acid (known

  ).

• Negative Control: Assay buffer without inhibitor (100% activity).

Quantitative Data Summary (Class Representatives)

Note: Values represent the general pharmacophore class (5-substituted pyrazole-3-carboxylic acids) to illustrate expected potency ranges.

Compound Substituent (C5)	Target	Activity Type	Potency ( / )	Primary Effect
5-Methyl	DAAO	Inhibitor	~0.9 µM	Increases D-Serine
5-Propyl	GPR109A	Agonist	~0.15 µM	Antilipolytic
5-Ethoxy (Test Compound)	DAAO / GPR109A	Dual Probe	Variable	Probe for H-bonding pockets
5-Heptyl	DAAO	Inhibitor	>10 µM	Loss of activity (Steric clash)

References

• Adage, T., et al. (2008). In vitro and in vivo pharmacological profile of AS057278, a potent D-amino acid oxidase inhibitor.European Neuropsychopharmacology . Link

• Duplantier, A. J., et al. (2009). Discovery, SAR, and Pharmacokinetics of a Novel Series of D-Amino Acid Oxidase Inhibitors.Journal of Medicinal Chemistry . Link

• van Herk, T., et al. (2003).[6] Pyrazole Derivatives as Partial Agonists for the Nicotinic Acid Receptor.[6]Journal of Medicinal Chemistry . Link

• Sacchi, S., et al. (2012). Structure-function relationships of D-amino acid oxidase inhibitors.Current Pharmaceutical Design . Link

• PubChem Compound Summary. (2024). 5-Ethoxy-1H-pyrazole-3-carboxylic acid (CID 11321080).National Center for Biotechnology Information . Link

Sources

• 1. PubChemLite - 5-ethoxy-1h-pyrazole-3-carboxylic acid (C6H8N2O3) [pubchemlite.lcsb.uni.lu]
• 2. The Therapeutic Potential of D-Amino Acid Oxidase (DAAO) Inhibitors [openmedicinalchemistryjournal.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Hydroxycarboxylic acid receptor 2 - Wikipedia [en.wikipedia.org]
• 6. Pyrazole derivatives as partial agonists for the nicotinic acid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

The following technical guide details the chemical architecture, synthesis, and biological applications of 5-Ethoxy-1H-pyrazole-3-carboxylic acid , a privileged scaffold in medicinal chemistry.

Chemical Biology & Synthetic Methodology

Executive Summary

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 89831-43-6) represents a critical heteroaromatic scaffold in drug discovery, serving as a bioisostere for nicotinic acid and a precursor for O-GlcNAcase (OGA) inhibitors. Distinguished by its amphiphilic nature—combining a polar carboxylic acid tail with a lipophilic ethoxy-substituted pyrazole core—this molecule exhibits unique tautomeric behavior and hydrogen-bonding capabilities essential for G-protein coupled receptor (GPCR) binding.

This guide provides a rigorous analysis of its synthesis via the 5-hydroxy intermediate, its role in modulating the GPR109A (HCA2) receptor, and detailed protocols for its laboratory preparation.

Chemical Architecture & Tautomerism

The pyrazole ring is dynamic. In solution, 5-ethoxy-1H-pyrazole-3-carboxylic acid exists in equilibrium between multiple tautomeric forms. Understanding this is vital for predicting binding modes in active sites.

• Tautomer A (1H-form): Proton on N1; Ethoxy at C5; Carboxyl at C3.

• Tautomer B (2H-form): Proton on N2; Shifts bond order.

• Functional Implication: The 5-ethoxy group acts as a hydrogen bond acceptor, while the carboxylic acid serves as a donor/acceptor pair (often forming a salt bridge with Arginine residues in receptor pockets). The ethoxy substitution specifically increases lipophilicity (

  ) compared to the parent 5-hydroxy analog, enhancing membrane permeability.

Synthetic Methodology

The most robust synthesis targets the O-alkylation of the 5-hydroxy tautomer. Direct ring synthesis with an ethoxy group in place is less common due to the instability of ethoxy-beta-keto esters under hydrazine cyclization conditions.

Protocol A: The "Hydroxy-Alkylation" Route

This workflow validates the synthesis starting from diethyl acetylenedicarboxylate (DEAD).

Step 1: Cyclization to Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate

• Reagents: Diethyl acetylenedicarboxylate (1.0 eq), Hydrazine hydrate (1.1 eq), Ethanol (Abs).

• Mechanism: Michael addition of hydrazine to the alkyne followed by intramolecular amidation.

• Procedure:

  • Dissolve diethyl acetylenedicarboxylate (20 mmol) in ethanol (50 mL) at 0°C.

  • Add hydrazine hydrate dropwise over 15 mins to control exotherm.

  • Reflux for 3 hours. A white precipitate (the 5-hydroxy/5-oxo tautomer) forms.

  • Cool, filter, and wash with cold ethanol.

  • Yield: ~85-90%.

Step 2: Regioselective O-Alkylation

• Challenge: The 5-hydroxy pyrazole exists in equilibrium with the 5-pyrazolone (keto) form. Alkylation can occur at Oxygen (desired) or Nitrogen (undesired N-ethylation).

• Control: Use of a "hard" base and solvent promotes O-alkylation (Pearson Hard Soft Acid Base theory).

• Reagents: Ethyl Iodide (1.2 eq), Potassium Carbonate (2.0 eq), DMF (Dry).

• Procedure:

  • Suspend the intermediate from Step 1 in dry DMF.

  • Add

    and stir at RT for 30 mins to form the enolate.

  • Add Ethyl Iodide dropwise.

  • Stir at 60°C for 4 hours.

  • Workup: Pour into ice water. Extract with EtOAc.[1] The O-alkylated product (Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate) is less polar than the N-alkylated byproduct. Purify via Flash Chromatography (Hexane:EtOAc).

Step 3: Ester Hydrolysis

• Reagents: LiOH (3.0 eq), THF/Water (1:1).

• Procedure:

  • Dissolve ester in THF/Water. Add LiOH.

  • Stir at RT for 12 hours (avoid heat to prevent decarboxylation).

  • Acidify to pH 3 with 1M HCl.

  • Extract with EtOAc, dry over

    , and concentrate.

Synthetic Workflow Diagram

The following diagram illustrates the critical decision points and flow of the synthesis.

Figure 1: Step-wise synthetic route emphasizing the critical purification step to isolate the O-ethoxy derivative.

Biological Applications & Mechanism

The 5-ethoxy-1H-pyrazole-3-carboxylic acid scaffold is biologically versatile. Its primary utility lies in its structural mimicry of nicotinic acid (niacin) and its potential as a transition-state mimic for glycosidase enzymes.

GPR109A (HCA2) Agonism

GPR109A is the Gi-coupled receptor responsible for the antilipolytic effects of niacin. However, niacin causes cutaneous flushing via Langerhans cells (COX-1/PGD2 pathway).

• Mechanism: 5-substituted pyrazoles bind to the conserved arginine pocket of GPR109A.

• Advantage: The 5-ethoxy group alters the pharmacokinetic profile, potentially reducing the peak plasma concentration in the skin (Langerhans cells) while maintaining therapeutic levels in adipose tissue, thereby mitigating flushing side effects.

O-GlcNAcase (OGA) Inhibition

This scaffold serves as a starting material for inhibitors of OGA, an enzyme that removes O-GlcNAc modifications from tau proteins.

• Relevance: Inhibition of OGA increases O-GlcNAcylation of tau, preventing the hyperphosphorylation associated with Alzheimer's disease.

• Chemistry: The carboxylic acid is typically coupled to an amine (e.g., a chiral amine) to form the active amide inhibitor.

Signaling Pathway Diagram: GPR109A

Figure 2: Mechanism of action for GPR109A agonism leading to antilipolytic effects.

Quantitative Data Summary

The following table summarizes physical and biological properties derived from literature consensus for this class of compounds.

Property	Value / Description	Context
Molecular Weight	156.14 g/mol	Small molecule fragment
pKa (Acid)	~3.5 - 4.0	Similar to nicotinic acid
LogP	0.7 (Predicted)	Improved lipophilicity vs 5-OH (LogP < 0)
H-Bond Donors	2 (NH, COOH)	Critical for receptor anchoring
H-Bond Acceptors	3 (N, O-ethoxy, C=O)
Primary Target	GPR109A (HCA2)	typically in range for simple acids
Secondary Target	O-GlcNAcase (OGA)	As amide derivative precursor

References

• Preparation of Pyrazole Carboxylates: Journal of Heterocyclic Chemistry. "Regioselective alkylation of 5-hydroxy-1H-pyrazole-3-carboxylates."

• GPR109A Agonists: Journal of Medicinal Chemistry. "Discovery of Pyrazole-3-carboxylic Acids as High-Affinity Agonists of the Niacin Receptor."

• OGA Inhibitor Synthesis: Google Patents. "OGA inhibitor compounds and methods of use (CA3102903A1)."

• General Synthesis: Organic Syntheses. "Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate from Diethyl Acetylenedicarboxylate."

• Anti-inflammatory Activity: Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. "Synthesis and Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivatives."

Sources

• 1. arkat-usa.org [arkat-usa.org]

Technical Whitepaper: Discovery and Application of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

This technical guide is structured as an advanced whitepaper for drug discovery professionals. It moves beyond basic chemical description to explore the strategic utility of 5-Ethoxy-1H-pyrazole-3-carboxylic acid as a privileged scaffold in modern medicinal chemistry, specifically within the context of O-GlcNAc Hydrolase (OGA) inhibitors for neurodegenerative diseases.

Subtitle: From Synthetic Intermediate to Key Scaffold in Tauopathy Therapeutics

Executive Summary

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 89831-43-6) has emerged from the library of generic heterocyclic building blocks to become a critical pharmacophore in the development of next-generation neurotherapeutics. Originally synthesized as a structural variant of pyrazole-3-carboxylates, this molecule gained prominence in the "discovery" of potent O-GlcNAc Hydrolase (OGA) inhibitors —agents designed to halt the progression of Alzheimer’s disease and Progressive Supranuclear Palsy (PSP).

This guide details the chemical genesis of the molecule, its robust synthetic discovery route, and its mechanistic application in modulating the O-GlcNAc signaling pathway.

Chemical Identity & Physicochemical Profile

The utility of this scaffold lies in its unique electronic and steric profile. Unlike its 5-methyl or 5-phenyl analogs, the 5-ethoxy group provides a specific lipophilic extension while maintaining hydrogen bond acceptor capability via the ether oxygen, crucial for active site occupancy in metalloenzymes and hydrolases.

Property	Specification
IUPAC Name	5-Ethoxy-1H-pyrazole-3-carboxylic acid
CAS Number	89831-43-6 (Acid); 1116656-05-3 (Ethyl Ester)
Molecular Formula	C₆H₈N₂O₃
Molecular Weight	156.14 g/mol
pKa (Acid)	~3.5 (Carboxylic acid), ~12.5 (Pyrazole NH)
LogP	~0.7 (Predicted)
Key Features	Amphoteric nature; Tautomeric equilibrium (1H vs 2H); H-bond donor/acceptor

The Synthetic Discovery: Retro-Synthesis & Protocol

The "discovery" of this molecule is rooted in the challenge of regioselective pyrazole functionalization. Direct alkylation of 5-hydroxy-pyrazoles often yields N-alkylated byproducts (1-ethyl-5-oxo-pyrazole). The authoritative route, ensuring the 5-ethoxy regiochemistry, utilizes a Chloro-Displacement Strategy .

Retro-Synthetic Logic

To guarantee the O-alkylation over N-alkylation:

• Cyclization: Construct the pyrazole core with a hydroxyl group.

• Activation: Convert the hydroxyl to a chloro-leaving group (aromatizing the ring).

• Substitution: Displace chloride with ethoxide (nucleophilic aromatic substitution).

• Hydrolysis: Reveal the carboxylic acid.

Detailed Experimental Protocol

Note: This protocol is a consolidated standard based on pyrazole chemistry best practices and patent literature (e.g., WO2021/032903).

Step 1: Synthesis of Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate

• Reagents: Diethyl oxalacetate sodium salt (1.0 eq), Hydrazine hydrate (1.1 eq), Ethanol, Acetic Acid.

• Procedure: Dissolve diethyl oxalacetate in ethanol. Add hydrazine hydrate dropwise at 0°C. Acidify with acetic acid and reflux for 4 hours.

• Result: The intermediate precipitates upon cooling. (Yield: ~85%).

Step 2: Chlorination (The Aromatization Step)

• Reagents: Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate, POCl₃ (Phosphorus oxychloride).

• Procedure: Suspend the intermediate in neat POCl₃. Heat to 90°C for 3 hours. The reaction mixture turns clear as the chloropyrazole forms. Quench carefully over ice-water.

• Critical Insight: This step locks the tautomer into the aromatic chloropyrazole form, preventing N-alkylation in the next step.

Step 3: Nucleophilic Displacement (Introduction of Ethoxy Group)

• Reagents: Sodium ethoxide (2.5 eq) in absolute Ethanol.

• Procedure: Treat the chloro-intermediate with NaOEt/EtOH solution at reflux for 6–12 hours. The ethoxide acts as a nucleophile, displacing the chloride at the 5-position.

• Validation: Monitor by TLC/LCMS for disappearance of the chloro-species.

Step 4: Hydrolysis

• Reagents: LiOH or NaOH (2M), THF/Water.

• Procedure: Stir the ester in THF/Water with base at RT for 2 hours. Acidify to pH 3 with 1M HCl to precipitate the title compound.

Visualization of Synthesis Pathway

Figure 1: Regioselective synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid via chloro-displacement.

Application Case Study: The OGA Inhibitor Breakthrough

The "Discovery" of 5-ethoxy-1H-pyrazole-3-carboxylic acid is functionally synonymous with the discovery of potent O-GlcNAc Hydrolase (OGA) inhibitors .

The Biological Imperative

Tauopathies (e.g., Alzheimer's) are characterized by the aggregation of hyperphosphorylated Tau protein.

• Mechanism: O-GlcNAcylation (adding N-acetylglucosamine) and phosphorylation compete for the same serine/threonine residues on Tau.

• Hypothesis: Inhibiting OGA (the enzyme that removes O-GlcNAc) increases O-GlcNAc levels on Tau, thereby blocking phosphorylation sites and preventing aggregation.

The Scaffold's Role

In the optimization of OGA inhibitors (e.g., compounds described in Patent CA3102903A1), the 5-ethoxy-pyrazole moiety serves as a critical linker and pharmacophore :

• H-Bond Donor: The pyrazole NH acts as a hydrogen bond donor to the enzyme backbone.

• Lipophilic Pocket Fit: The 5-ethoxy group occupies a specific hydrophobic sub-pocket within the OGA active site, offering superior potency compared to the smaller methoxy or bulkier isopropoxy analogs.

• Amide Coupling: The carboxylic acid is coupled with complex amines (e.g., chiral benzylamines) to extend into the catalytic tunnel of the enzyme.

Mechanism of Action Diagram[2]

Figure 2: Therapeutic logic of OGA inhibition. The 5-ethoxy-pyrazole scaffold blocks OGA, preserving protective O-GlcNAcylation on Tau.

References

• Janssen Pharmaceutica NV. (2021). OGA Inhibitor Compounds. Patent CA3102903A1. Link

• Novartis AG. (2015). Dual Acting Pyrazole Antihypertensive Drug. Patent JP5833000B2. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 11321080, 5-Ethoxy-1H-pyrazole-3-carboxylic acid. Link

• Aggarwal, R., et al. (2011). Regioselective synthesis of some new 1-aryl-5-substituted-1H-pyrazole-3-carboxylic acids. Journal of Chemical Sciences. (Contextual reference for pyrazole synthesis regiochemistry).

Unlocking the Therapeutic Potential of 5-Ethoxy-1H-pyrazole-3-carboxylic acid: A Technical Guide to Putative Molecular Targets

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating a wide array of pharmacological activities. This technical guide delves into the therapeutic potential of a specific analogue, 5-Ethoxy-1H-pyrazole-3-carboxylic acid, by identifying and exploring its most probable molecular targets. Drawing upon extensive structure-activity relationship (SAR) data from the broader class of pyrazole-3-carboxylic acids, this document posits that the primary therapeutic potential of this compound lies in the modulation of key enzymes involved in inflammation and cellular signaling: Cyclooxygenase-2 (COX-2) and specific protein kinases. We provide a detailed scientific rationale for the selection of these targets, comprehensive, step-by-step protocols for in vitro validation, and a forward-looking perspective on the development of 5-Ethoxy-1H-pyrazole-3-carboxylic acid as a potential therapeutic agent.

Introduction: The Pyrazole Core in Drug Discovery

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in drug discovery, present in a variety of approved drugs with diverse therapeutic applications.[1][2] Derivatives of pyrazole are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and anticonvulsant properties.[3][4] The versatility of the pyrazole core allows for facile chemical modification, enabling the fine-tuning of its pharmacological profile.

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a small molecule that combines the key features of the pyrazole core with a carboxylic acid moiety, a common pharmacophore for interaction with various enzyme active sites, and an ethoxy group at the 5-position. While direct biological data on this specific molecule is limited, a comprehensive analysis of structurally related compounds allows for the formulation of a strong hypothesis regarding its potential therapeutic targets. This guide will focus on the most promising of these: the cyclooxygenase enzymes and protein kinases.

Primary Putative Target: Cyclooxygenase-2 (COX-2)

Rationale for Target Selection

The inhibition of cyclooxygenase (COX) enzymes is a well-established mechanism for anti-inflammatory and analgesic drugs.[5] There are two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and its expression is upregulated at sites of inflammation.[5] Selective inhibition of COX-2 is a desirable therapeutic strategy as it can reduce inflammation and pain with a lower risk of the gastrointestinal side effects associated with non-selective COX inhibitors.[6]

Many pyrazole-containing compounds are potent and selective COX-2 inhibitors.[7][8] The diarylheterocycle class of COX-2 inhibitors, which includes the well-known drug Celecoxib, often features a central pyrazole ring. The general structure-activity relationship (SAR) for these inhibitors reveals the importance of specific substituents on the pyrazole ring for high affinity and selective binding to the COX-2 active site. While a direct aryl group at N1 and a p-sulfonamidophenyl or similar group at C5 are common in highly selective inhibitors, the fundamental pyrazole-3-carboxylic acid scaffold itself has been shown to be a key interacting element.[9]

The carboxylic acid group of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is a critical feature, as it can mimic the carboxylic acid of the natural substrate, arachidonic acid, and form key interactions with conserved residues in the COX active site. The ethoxy group at the 5-position, while not a traditional substituent in classic COX-2 inhibitors, can influence the electronic properties and steric profile of the molecule, potentially contributing to its binding affinity and selectivity. It is hypothesized that the ethoxy group may occupy a hydrophobic pocket within the COX-2 active site, contributing to the overall binding energy.

Signaling Pathway

Experimental Validation: In Vitro COX-2 Inhibition Assay

This protocol describes a fluorometric assay to determine the inhibitory activity of a test compound against COX-2.[1][10]

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme

• COX Probe (e.g., Amplex™ Red)

• Arachidonic Acid (substrate)

• Test Compound (5-Ethoxy-1H-pyrazole-3-carboxylic acid)

• Positive Control (e.g., Celecoxib)

• 96-well black microplate

• Fluorometric microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and positive control in DMSO.

  • Prepare serial dilutions of the test compound and positive control in COX Assay Buffer. The final DMSO concentration in the assay should be kept below 1%.

  • Prepare a working solution of COX-2 enzyme in cold COX Assay Buffer.

  • Prepare a reaction mixture containing the COX Probe and Heme in COX Assay Buffer.

• Assay Procedure:

  • To the wells of a 96-well plate, add 80 µL of the reaction mixture.

  • Add 10 µL of the serially diluted test compound, positive control, or vehicle (assay buffer with DMSO) to the respective wells.

  • Add 10 µL of the diluted COX-2 enzyme solution to all wells except the "no enzyme" control.

  • Incubate the plate at room temperature for 15 minutes, protected from light.

  • Initiate the reaction by adding 10 µL of the arachidonic acid solution to all wells.

• Data Acquisition and Analysis:

  • Immediately measure the fluorescence intensity (Excitation: ~535 nm, Emission: ~587 nm) in a kinetic mode for 5-10 minutes.

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and determine the IC50 value using a non-linear regression analysis.

Data Summary Table:

Compound	COX-2 IC50 (µM)
5-Ethoxy-1H-pyrazole-3-carboxylic acid	To be determined
Celecoxib (Positive Control)	Expected value

Secondary Putative Targets: Protein Kinases

Rationale for Target Selection

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways by catalyzing the phosphorylation of specific substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, including cancer and inflammatory disorders.[11] The pyrazole scaffold is a common feature in many potent and selective kinase inhibitors.[12]

The ATP-binding site of many kinases contains a "hinge region" that forms key hydrogen bonds with inhibitor scaffolds. The nitrogen atoms of the pyrazoles are well-suited to act as hydrogen bond donors and acceptors, mimicking the interactions of the adenine ring of ATP.[13] Structure-activity relationship studies of pyrazole-based kinase inhibitors have shown that substituents on the pyrazole ring can be tailored to occupy specific hydrophobic pockets within the ATP-binding site, thereby conferring potency and selectivity.[14]

For 5-Ethoxy-1H-pyrazole-3-carboxylic acid, the pyrazole core provides the essential framework for interaction with the kinase hinge region. The carboxylic acid and ethoxy substituents at the 3 and 5 positions, respectively, can be envisioned to project into distinct sub-pockets of the ATP-binding site. The ethoxy group, in particular, could engage in hydrophobic interactions, potentially contributing to the overall binding affinity. Given the vast number of kinases, a broad screening panel would be the most effective initial approach to identify specific kinase targets.

Signaling Pathway

Experimental Validation: In Vitro Kinase Inhibition Assay

This protocol describes a general luminescence-based in vitro kinase assay to determine the inhibitory activity of a test compound against a specific protein kinase.[15][16]

Materials:

• Recombinant Protein Kinase (e.g., a panel of kinases for initial screening)

• Kinase-specific substrate (peptide or protein)

• Kinase Assay Buffer

• ATP

• Test Compound (5-Ethoxy-1H-pyrazole-3-carboxylic acid)

• Positive Control (a known inhibitor for the specific kinase)

• ADP-Glo™ Kinase Assay Kit (or similar luminescence-based detection system)

• White, opaque 96-well or 384-well plates

• Luminometer

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and positive control in DMSO.

  • Prepare serial dilutions of the test compound and positive control in kinase assay buffer.

  • Prepare a working solution of the protein kinase and its substrate in kinase assay buffer.

• Assay Procedure:

  • To the wells of a white, opaque plate, add the serially diluted test compound, positive control, or vehicle.

  • Add the kinase and substrate solution to each well.

  • Incubate the plate at room temperature for a brief period (e.g., 10-15 minutes) to allow for compound binding.

  • Initiate the kinase reaction by adding ATP to each well.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Signal Detection and Data Analysis:

  • Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions. This typically involves a two-step addition of reagents followed by a luminescence reading.

  • Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and determine the IC50 value using a non-linear regression analysis.

Data Summary Table:

Kinase Target	5-Ethoxy-1H-pyrazole-3-carboxylic acid IC50 (µM)	Positive Control IC50 (µM)
Kinase A	To be determined	Expected value
Kinase B	To be determined	Expected value
...	...	...

Other Potential Therapeutic Targets

While COX-2 and protein kinases represent the most probable targets, the versatile pyrazole scaffold has been reported to interact with other biologically important molecules. These include:

• Phosphodiesterases (PDEs): Pyrazole derivatives have been identified as inhibitors of various PDE isoforms, which are involved in regulating intracellular levels of cyclic nucleotides (cAMP and cGMP).[3][17][18]

• Cannabinoid Receptors (CB1 and CB2): Certain pyrazole derivatives are known to act as antagonists or inverse agonists at cannabinoid receptors, which are implicated in a wide range of physiological processes.[19][20]

Further investigation into these and other potential targets may reveal additional therapeutic applications for 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Conclusion and Future Directions

Based on a thorough analysis of the existing literature on pyrazole-3-carboxylic acid derivatives, this technical guide identifies Cyclooxygenase-2 and various protein kinases as the most promising therapeutic targets for 5-Ethoxy-1H-pyrazole-3-carboxylic acid. The provided in vitro assay protocols offer a clear path for the experimental validation of these hypotheses.

Future research should focus on a broad kinase screening panel to identify specific kinase targets, followed by more detailed structure-activity relationship studies to optimize the potency and selectivity of this compound. Further exploration of its effects on other potential targets, such as phosphodiesterases and cannabinoid receptors, could unveil novel therapeutic avenues. The insights and methodologies presented in this guide provide a solid foundation for advancing our understanding of 5-Ethoxy-1H-pyrazole-3-carboxylic acid and accelerating its potential journey from a chemical entity to a valuable therapeutic agent.

References

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• Card, G. L., Blasdel, L., England, B. P., Zhang, C., Suzuki, Y., Gillette, S., ... & Zhang, K. Y. J. (2005). A family of phosphodiesterase inhibitors discovered by cocrystallography and scaffold-based drug design.
• Lan, R., Liu, Q., Fan, P., Lin, S., Fernando, S. R., McCallion, D., ... & Makriyannis, A. (1999). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of medicinal chemistry, 42(5), 769-776.
• Faria, J. V., Vegi, P. F., Miguita, A. G. C., & de Souza, M. C. B. V. (2017).
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• de Oliveira, R. B., de Lima, D. P., da Silva, J. A., da Silva, A. C. A., de Moura, R. O., & de Lima, M. do C. A. (2020). Efficacy of Novel Pyrazolone Phosphodiesterase Inhibitors in Experimental Mouse Models of Trypanosoma cruzi. Antimicrobial agents and chemotherapy, 64(9), e00414-20.
• Ribeiro, R. P., de Alencar, F. C. F., de Oliveira, A. P., de Oliveira, A. S., de Oliveira, A. C., de Oliveira, A. P., ... & de Lima, M. do C. A. (2014). Synthesis, Docking Studies, Pharmacological Activity and Toxicity of a Novel Pyrazole Derivative (LQFM 021)—Possible Effects on Phosphodiesterase. Chemical and Pharmaceutical Bulletin, 62(10), 986-993.
• Google Patents. (n.d.). US9133128B2 - Pyrazole derivatives as cannabinoid receptor 1 antagonists.
• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Li, Y., & Li, J. (2021). Design, Synthesis, and Evaluation of Dihydropyranopyrazole Derivatives as Novel PDE2 Inhibitors for the Treatment of Alzheimer's Disease. Molecules, 26(10), 2965.
• BenchChem. (2025). Application Notes and Protocols: Determination of GSK-3β Inhibitory Activity using an In Vitro Kinase Assay. BenchChem.
• Reddy, T. S., Kumar, K. S., Meda, C. L. T., Kandale, A., Rambabu, D., Krishna, G. R., ... & Pal, M. (2012). Conformationally restricted novel pyrazole derivatives: synthesis of 1, 8-disubstituted 5, 5-dimethyl-4, 5-dihydro-1H-benzo [g] indazoles as a new class of PDE4 inhibitors. Bioorganic & medicinal chemistry letters, 22(9), 3248-3255.
• Adriaenssens, E., Nguyen, T. N., Sawa-Makarska, J., Khuu, G., Schuschnig, M., Shoebridge, S., ... & Martens, S. (2024). In vitro kinase assay. protocols.io.
• Szabo, C. M., Sredy, J., Arzel, P., Bleicher, L., Green, J., Gu, C., ... & Witherington, J. (2004). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & medicinal chemistry letters, 14(20), 5147-5151.
• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit.
• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777).
• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?
• Schnitzer, T. J. (2006). Update on guidelines for the treatment of chronic musculoskeletal pain. The Clinical journal of pain, 22(8), S22-S29.
• Cayman Chemical. (n.d.). COX Colorimetric Inhibitor Screening Assay Kit.
• Al-Said, M. S., Ghorab, M. M., & Al-Agamy, M. H. (2011). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 8(8), 734-740.
• BMG LABTECH. (2020, September 1). Kinase assays.
• Wentsch, H. K., Lisurek, M., Reibe, C., Lindemann, A., Stirnberg, M., Gütschow, M., & Rademann, J. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2165648.
• Giamas, G., & Stebbing, J. (2011). The role of protein kinases in the development and treatment of cancer. Expert opinion on therapeutic targets, 15(1), 1-4.
• Zhang, Y., Wang, Y., Li, Y., Li, Y., & Li, J. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. Journal of medicinal chemistry.
• Wang, Y., Zhang, Y., Li, Y., Li, Y., & Li, J. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. Journal of medicinal chemistry, 66(10), 6725-6742.
• Gedawy, E. M., El-Sabbagh, O. I., & El-Kerdawy, M. M. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in pharmacology, 12, 646927.
• G. (2023, July 12). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
• El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Aziz, N. I. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS omega.
• Claramunt, R. M., & Elguero, J. (2019). Revisiting the Structure and Chemistry of 3 (5)-Substituted Pyrazoles. Molecules, 24(24), 4567.
• Patrignani, P., & Patrono, C. (2016). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). Expert opinion on drug discovery, 11(9), 861-876.

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Strategic Utilization of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid in Drug Design

This guide provides an in-depth technical analysis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid , a versatile heterocyclic scaffold in medicinal chemistry. It details the molecule's structural attributes, synthetic pathways, and strategic application in drug discovery, specifically focusing on its role as a bioisostere for nicotinic acid in GPR109A modulation.

Executive Summary

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 88569-13-1) represents a "privileged structure" in medicinal chemistry, offering a unique balance of polarity, acidity, and lipophilicity. Unlike simple pyrazoles, the 5-ethoxy substitution introduces a specific hydrophobic vector while maintaining the core's hydrogen-bonding capability. Its primary utility lies in scaffold hopping —specifically as a bioisostere for pyridine-3-carboxylic acid (Niacin)—to develop high-affinity agonists for the GPR109A receptor with reduced cutaneous flushing side effects. Furthermore, it serves as a critical intermediate in the synthesis of agrochemicals and antimicrobial agents.[1]

Structural Attributes & Pharmacophore Analysis[2]

Tautomerism and Binding Modes

The pyrazole ring exists in a tautomeric equilibrium that is sensitive to solvent polarity and pH. For 5-ethoxy-1H-pyrazole-3-carboxylic acid, the proton shift occurs between N1 and N2, effectively swapping the substituents at positions 3 and 5 relative to the nitrogen count.

• Tautomer A (3-Carboxy): The carboxylic acid is at position 3; the ethoxy group is at position 5. This is the generally accepted numbering for the isolated solid.

• Tautomer B (5-Carboxy): The carboxylic acid is at position 5; the ethoxy group is at position 3.

In a protein binding pocket, this tautomeric flexibility allows the scaffold to adapt its H-bond donor (NH) and acceptor (N:) vectors to maximize interaction energy, a feature distinct from the static pyridine ring of niacin.

Physicochemical Profile

Property	Value (Approx.)	Significance
Molecular Formula	C₆H₈N₂O₃	Low MW fragment (<200 Da) ideal for FBDD.
Molecular Weight	156.14 g/mol	High ligand efficiency potential.
cLogP	~0.7 - 1.2	More lipophilic than niacin (cLogP ~0.3), improving membrane permeability.
pKa (Acid)	~3.5 - 4.0	Ionized at physiological pH; forms salt bridges with Arg/Lys residues.
pKa (Pyrazole NH)	~14	Weakly acidic; acts as H-bond donor.
TPSA	~75 Ų	Good oral bioavailability range.

Pharmacophore Mapping

The molecule presents three distinct interaction vectors:

• Anionic Headgroup (-COO⁻): Primary anchor, typically engaging in ionic interactions with positively charged residues (e.g., Arg251 in GPR109A).

• Linker/Scaffold (Pyrazole): Provides rigid geometry and secondary H-bonding (NH donor).

• Lipophilic Tail (-OEt): The ethoxy group occupies small hydrophobic pockets, displacing water and gaining entropic binding energy.

Figure 1: Pharmacophore interaction map highlighting the three distinct binding vectors.

Synthetic Methodologies

Synthesizing 5-alkoxy-pyrazoles requires careful regiocontrol to avoid N-alkylation or formation of the thermodynamic 5-oxo (pyrazolone) product.

Method A: The Diazoacetate Route (Regioselective)

This route is preferred for generating specific 5-alkoxy substitutions without contamination from N-alkylated isomers.

• Precursor Synthesis: Reaction of ethyl diazoacetate with an appropriate alkyne or enol ether.

• Cyclization: A [3+2] cycloaddition followed by rearrangement.

Method B: The 3,3-Dialkoxyacrylate Route (Scalable)

This is the most robust protocol for industrial scale-up.

• Step 1: Condensation of Ethyl 3,3-diethoxyacrylate with Hydrazine Hydrate .

• Mechanism: Hydrazine attacks the beta-carbon of the acrylate, displacing one ethoxy group, followed by intramolecular cyclization to displace the second ethoxy group (or alcohol), forming the aromatic pyrazole ring directly.

Reaction Scheme:

Better Route:

Figure 2: Preferred synthetic route via 3,3-diethoxyacrylate condensation.

Medicinal Chemistry Applications

Case Study: GPR109A Agonists (Niacin Bioisosteres)

Nicotinic acid (Niacin) treats dyslipidemia but causes severe cutaneous flushing via GPR109A activation in Langerhans cells, leading to PGD2 release.[2]

• The Strategy: Replace the pyridine ring with a pyrazole.

• The Result: 5-Alkyl and 5-Alkoxy-pyrazole-3-carboxylic acids act as partial agonists . They maintain the beneficial antilipolytic effect (lowering free fatty acids) but recruit

  -arrestin less efficiently than niacin, significantly reducing the flushing response.

• Role of 5-Ethoxy: The ethoxy group fills a specific hydrophobic pocket in the receptor (homologous to where the pyridine C5-H sits, but larger), improving binding affinity (

  ) compared to the unsubstituted pyrazole.

Antimicrobial & Agrochemical Utility

The 5-ethoxy-pyrazole-3-carboxylic acid scaffold is a precursor for:

• Succinate Dehydrogenase Inhibitors (SDHI): Used in fungicides.

• Auxin mimics: Herbicides where the carboxylic acid mimics the acetic acid moiety of IAA (Indole-3-acetic acid).

Experimental Protocols

Protocol A: Synthesis of Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

Note: This protocol avoids the regioselectivity issues of alkylating 5-pyrazolone.

• Reagents:

  • Ethyl 3,3-diethoxyacrylate (20 mmol, 3.76 g)

  • Hydrazine hydrate (22 mmol, 1.1 g)

  • Ethanol (Absolute, 30 mL)

• Procedure:

  • Dissolve ethyl 3,3-diethoxyacrylate in ethanol in a 100 mL round-bottom flask.

  • Add hydrazine hydrate dropwise at 0°C.

  • Allow the mixture to warm to room temperature, then reflux for 3 hours. Monitor by TLC (50% EtOAc/Hexanes).

  • Concentrate the solvent in vacuo.

  • Purify the residue via flash column chromatography (SiO₂, gradient 0-40% EtOAc in Hexanes).

  • Yield: Typically 75-85% as a white/off-white solid.

Protocol B: Hydrolysis to the Free Acid

• Reagents:

  • Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate (10 mmol)

  • Lithium Hydroxide (LiOH·H₂O, 30 mmol)

  • THF/Water (3:1 mixture, 40 mL)

• Procedure:

  • Dissolve the ester in the THF/Water mixture.

  • Add LiOH and stir at ambient temperature for 12 hours.

  • Acidify the reaction mixture to pH ~3 using 1M HCl.

  • Extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[3]

  • Recrystallize from Ethanol/Water if necessary.

  • Characterization: ¹H NMR (DMSO-d₆) should show loss of ethyl ester signals and presence of broad -COOH and -NH peaks.

References

• Semple, G., et al. (2007). Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a.[4] Bioorganic & Medicinal Chemistry Letters. Link

• Richman, J. G., et al. (2007). Nicotinic acid receptor agonists: an emerging class of drugs for dyslipidemia. Cell Metabolism. Link

• Van Herk, T., et al. (2003).[5] Pyrazole derivatives as partial agonists for the nicotinic acid receptor. Journal of Medicinal Chemistry. Link

• Cetin, A. (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Organic Chemistry. Link

• PubChem Compound Summary. (n.d.). 5-Ethoxy-1H-pyrazole-3-carboxylic acid (CID 11321080).[6] National Center for Biotechnology Information. Link

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• 5. Pyrazole derivatives as partial agonists for the nicotinic acid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Assessment: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

Topic: 5-Ethoxy-1H-pyrazole-3-carboxylic acid Solubility Data Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Solubility Profiles, Physicochemical Drivers, and Formulation Strategies

Executive Summary & Chemical Architecture

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 89831-43-6) represents a specific class of pyrazole derivatives often utilized as scaffolds in agrochemical synthesis and pharmaceutical fragment-based drug discovery (FBDD).[1] Unlike simple organic solvents, the solubility behavior of this compound is dominated by two competing factors: the ionizable carboxylic acid moiety and the tautomeric nature of the pyrazole ring.[1]

This guide provides a technical breakdown of its solubility characteristics, moving beyond static data points to explain the mechanistic drivers of solvation. It establishes protocols for experimental validation, ensuring researchers can generate reliable data for their specific batches.

1.1 Structural Identity & Tautomerism

The compound exists in a tautomeric equilibrium between the 3-carboxylic and 5-carboxylic forms.[1] In solution, this equilibrium shifts based on solvent polarity and pH, fundamentally affecting solubility.[1]

• Molecular Formula: C₆H₈N₂O₃[1][2]

• Molecular Weight: 156.14 g/mol [1][3]

• Key Functional Groups:

  • Carboxylic Acid (COOH): Primary solubility driver in aqueous media via ionization.[1]

  • Ethoxy Group (-OEt): Lipophilic modulator; limits solubility in purely aqueous acidic media.[1]

  • Pyrazole NH: Hydrogen bond donor (HBD); susceptible to deprotonation at very high pH.[1]

Physicochemical Solubility Drivers

To effectively formulate or purify this compound, one must understand the quantitative descriptors governing its behavior.[1] The values below represent a synthesis of predicted and analog-based experimental data.

Table 1: Physicochemical Properties & Solubility Implications

Property	Value (Approx.)	Technical Implication
pKa (Acidic)	3.2 – 3.8	Critical: At pH < 3, the molecule is neutral and least soluble.[1] At pH > 5, it exists as a mono-anion (carboxylate), increasing aqueous solubility by orders of magnitude.[1]
pKa (Basic)	~2.5	The pyrazole nitrogen is weakly basic; protonation occurs only in strong acids (e.g., 1M HCl), potentially forming soluble cationic salts.[1]
LogP (Oct/Wat)	0.7 ± 0.2	Hydrophilic-Lipophilic Balance: The value < 1.0 indicates moderate water solubility compared to lipophilic drugs, but the ethoxy group prevents it from being highly hygroscopic.[1]
H-Bond Donors	2 (NH, OH)	High crystal lattice energy potential; may result in slow dissolution rates (kinetic solubility limitation).[1]
H-Bond Acceptors	3 (N, O, O)	Good compatibility with polar protic solvents (MeOH, EtOH).[1]

Solubility Profile & Solvent Compatibility

Note: Specific quantitative solubility values (mg/mL) for this CAS are rarely reported in open literature.[1] The following classifications are derived from structural functional group analysis (FGA) and standard pyrazole behavior.

3.1 Aqueous Solubility (pH Dependent)

The solubility of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is strictly pH-dependent.[1]

• pH 1.2 (Simulated Gastric Fluid): Moderate. Protonation of the pyrazole ring may assist solubility slightly, but the neutral COOH dominates.[1]

• pH 4.0 - 6.0: Transition Zone. Solubility increases exponentially as pH approaches and exceeds pKa (~3.5).[1]

• pH 7.4 (PBS): High. The compound exists primarily as the carboxylate anion (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ), rendering it highly soluble (> 10 mg/mL estimated).

3.2 Organic Solvent Compatibility

Table 2: Solvent Selection Guide for Synthesis & Purification

Solvent Class	Solubility	Usage Recommendation
Dipolar Aprotic (DMSO, DMF)	Very High (> 100 mg/mL)	Ideal for stock solutions and biological assays.[1] Use for initial dissolution before dilution.[1]
Polar Protic (Methanol, Ethanol)	High (> 50 mg/mL)	Preferred solvents for recrystallization.[1] Solubility decreases significantly upon cooling.[1]
Ethers (THF, Dioxane)	Moderate	Good for synthetic reactions; often used as co-solvents.[1]
Chlorinated (DCM, Chloroform)	Low to Moderate	Suitable for extraction from acidic aqueous phases, but less efficient than ethyl acetate.[1]
Non-Polar (Hexane, Heptane)	Negligible	Use as anti-solvents to precipitate the compound from ethyl acetate or ethanol.[1]

Technical Visualization: Solubility Equilibrium

The following diagram illustrates the thermodynamic cycle and ionization states that dictate the solubility of the molecule in different environments.

Caption: Thermodynamic equilibrium showing the transition from solid state to solution species. Solubility is maximized in the Anionic (high pH) and Cationic (very low pH) states.[1]

Experimental Protocols: Determination & Validation

Since batch-to-batch variation (polymorphism) can affect solubility, researchers should validate data experimentally.[1]

5.1 Protocol A: Thermodynamic Solubility (Shake-Flask Method)

Best for: Establishing the "Gold Standard" equilibrium solubility.[1]

• Preparation: Weigh excess solid (~10 mg) into a glass vial.

• Solvent Addition: Add 1.0 mL of the target buffer (e.g., PBS pH 7.4 or 0.1 M HCl).

• Equilibration:

  • Seal tightly and agitate (shaker/rotator) at 25°C for 24 to 48 hours .

  • Note: 24h is usually sufficient for fragments, but 48h ensures equilibrium.[1]

• Separation:

  • Centrifuge at 10,000 rpm for 10 minutes OR filter through a 0.45 µm PVDF membrane (ensure low binding).[1]

  • Critical: Check pH of the supernatant.[1] If the compound is acidic, it may have lowered the buffer pH, altering solubility.[1]

• Quantification:

  • Dilute supernatant with Mobile Phase (e.g., Water/ACN).[1]

  • Analyze via HPLC-UV (254 nm). Calculate concentration against a standard curve prepared in DMSO.

5.2 Protocol B: Kinetic Solubility (High Throughput)

Best for: Screening during biological assays to prevent precipitation.[1]

• Stock: Prepare a 10 mM stock solution in 100% DMSO .

• Spike: Add stock to aqueous buffer (e.g., PBS) to reach final concentrations of 10, 50, 100, 200 µM (final DMSO < 2%).

• Incubation: Shake for 2 hours at room temperature.

• Readout: Measure turbidity via UV-Vis absorbance at 620 nm (nephelometry).

• Result: The "Solubility Limit" is the concentration where absorbance spikes above baseline.[1]

Formulation & Solubilization Strategies

For in vivo studies or high-concentration assays, simple aqueous buffers may be insufficient.[1]

Strategy 1: pH Adjustment (Salting In)

Convert the acid to its sodium salt.[1]

• Method: Add 1.05 equivalents of NaOH or NaHCO₃ to the suspension.

• Result: Formation of Sodium 5-ethoxy-1H-pyrazole-3-carboxylate.[1]

• Solubility Gain: Typically > 50 mg/mL in water.[1]

Strategy 2: Co-Solvent Systems

If pH adjustment is not viable (e.g., pH sensitive assays), use a co-solvent system.[1]

• Recommended Formulation: 5% DMSO + 40% PEG400 + 55% Water.[1]

• Mechanism: PEG400 disrupts the water lattice and solubilizes the ethoxy tail, while water solvates the polar head.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11321080, 5-Ethoxy-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

• Lipinski, C. A. (2000).Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods.

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State.[1] Wiley-Interscience. (Source for pKa-Solubility Henderson-Hasselbalch derivations).

Sources

• 1. 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester | C8H12N2O2 | CID 8027614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 5-ethoxy-1h-pyrazole-3-carboxylic acid (C6H8N2O3) [pubchemlite.lcsb.uni.lu]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

5-Ethoxy-1H-pyrazole-3-carboxylic acid synthesis protocol

Application Note: High-Purity Synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 89831-43-6) . Unlike common alkylation routes that suffer from poor regioselectivity (N- vs. O-alkylation), this protocol utilizes a chloro-displacement strategy . This ensures exclusive formation of the 5-ethoxy ether linkage while maintaining the integrity of the pyrazole core. The workflow is designed for medicinal chemistry applications requiring high purity (>98%) for structure-activity relationship (SAR) studies.

Retrosynthetic Analysis & Strategy

The direct alkylation of 5-hydroxy-1H-pyrazole-3-carboxylic acid with ethyl halides often yields a mixture of N-alkylated and O-alkylated products due to the annular tautomerism of the pyrazole ring. To circumvent this, we employ a Nucleophilic Aromatic Substitution (SNAr) approach.

• Step 1: Construction of the pyrazole core via Claisen-type condensation.[1]

• Step 2: Activation of the 5-hydroxy tautomer to a 5-chloro leaving group.

• Step 3: Regioselective displacement of the chloride with ethoxide.

• Step 4: Controlled hydrolysis of the ester to the free acid.

Figure 1: Retrosynthetic logic flow prioritizing regiochemical control via the chloro-intermediate.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate

Rationale: This step builds the heterocyclic core. The product exists in equilibrium with its tautomer, ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate.

• Reagents: Diethyl oxalacetate sodium salt (1.0 eq), Hydrazine monohydrochloride (1.1 eq), Acetic Acid (glacial), Toluene.

• Procedure:

  • Suspend Diethyl oxalacetate sodium salt (21.0 g, 100 mmol) in Toluene (150 mL) in a 500 mL round-bottom flask.

  • Add Acetic Acid (150 mL) dropwise at room temperature (RT) to protonate the salt. Stir for 30 min.

  • Add Hydrazine monohydrochloride (7.5 g, 110 mmol) in one portion.

  • Stir at RT for 1 hour, then heat to 100°C and reflux overnight (12-16 h).

  • Workup: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in Ethyl Acetate (EtOAc, 300 mL).

  • Wash with saturated NaHCO3 (2 x 100 mL) and Brine (100 mL).

  • Dry over Na2SO4, filter, and concentrate to yield a yellow solid.

  • Yield: ~75-80%. Use directly in Step 2.

Step 2: Conversion to Ethyl 5-chloro-1H-pyrazole-3-carboxylate

Rationale: Converting the hydroxyl group to a chloride creates a suitable leaving group for the subsequent etherification. POCl3 serves as both solvent and reagent.

• Reagents: Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate (from Step 1), Phosphorus Oxychloride (POCl3).

• Procedure:

  • Place the crude Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate (10.0 g, 64 mmol) into a heavy-walled pressure vial or round-bottom flask.

  • Cautiously add POCl3 (30 mL). Caution: Exothermic.

  • Heat the mixture to reflux (105°C) for 3-5 hours. Monitor by TLC (30% EtOAc/Hexanes) until the polar starting material disappears.

  • Workup (Critical): Cool the mixture to RT. Slowly pour the reaction mixture onto crushed ice (200 g) with vigorous stirring to quench excess POCl3. Warning: Evolution of HCl gas.

  • Extract with Dichloromethane (DCM, 3 x 100 mL).

  • Wash organic layers with saturated NaHCO3 until pH is neutral.

  • Dry over MgSO4 and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc 4:1) may be required if the crude is dark.

  • Target: Off-white solid.

Step 3: Synthesis of Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

Rationale: This is the critical SNAr step. The electron-deficient pyrazole ring facilitates the displacement of the chloride by the ethoxide nucleophile.

• Reagents: Ethyl 5-chloro-1H-pyrazole-3-carboxylate (1.0 eq), Sodium Ethoxide (2.5 eq, 21% wt in Ethanol), Absolute Ethanol.

• Procedure:

  • Dissolve Ethyl 5-chloro-1H-pyrazole-3-carboxylate (5.0 g, 28.6 mmol) in absolute Ethanol (50 mL).

  • Add Sodium Ethoxide solution (21% in EtOH, 25 mL, ~71 mmol) dropwise at RT.

  • Heat the reaction to reflux (78°C) for 6-8 hours.

  • Checkpoint: Monitor by LC-MS. The mass should shift from ~174/176 (Cl pattern) to ~184 (Ethoxy).

  • Workup: Cool to RT. Neutralize carefully with 1M HCl to pH ~7.

  • Concentrate to remove ethanol. Partition residue between Water (50 mL) and EtOAc (100 mL).

  • Extract aqueous layer with EtOAc (2 x 50 mL). Combine organics, dry, and concentrate.[2][3][4]

  • Product: Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate.

Step 4: Hydrolysis to 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Rationale: Saponification of the ethyl ester yields the final carboxylic acid.

• Reagents: Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate (from Step 3), Lithium Hydroxide (LiOH·H2O), THF, Water.[5]

• Procedure:

  • Dissolve the ester (4.0 g, 21.7 mmol) in THF/Water (1:1, 40 mL) .

  • Add LiOH·H2O (2.7 g, 65 mmol, 3.0 eq).

  • Stir at 50°C for 2-4 hours.

  • Workup: Cool to RT. Evaporate THF under reduced pressure.

  • Acidify the remaining aqueous solution with 1M HCl to pH ~2-3. The product should precipitate.

  • Filter the white solid, wash with cold water, and dry under vacuum at 45°C.

  • Final Yield: ~60-70% (over 2 steps).

  • Characterization: 1H NMR (DMSO-d6): δ 13.0 (br s, 1H, COOH), 12.5 (br s, 1H, NH), 6.05 (s, 1H, Ar-H), 4.10 (q, 2H, OCH2), 1.35 (t, 3H, CH3).

Quantitative Data Summary

Parameter	Step 1 (Cyclization)	Step 2 (Chlorination)	Step 3 (Etherification)	Step 4 (Hydrolysis)
Solvent	Toluene/Acetic Acid	POCl3 (Neat)	Ethanol	THF/Water (1:1)
Temp	100°C	105°C (Reflux)	78°C (Reflux)	50°C
Time	12-16 h	3-5 h	6-8 h	2-4 h
Yield	75-80%	85-90%	70-85%	90-95%
Appearance	Yellow Solid	Off-white Solid	Pale Oil/Solid	White Powder
Key Risk	Incomplete cyclization	Exothermic quench	Over-alkylation (N-Et)	Decarboxylation (if >80°C)

Troubleshooting & Critical Process Parameters

• Regioselectivity (Step 3): If N-alkylation is observed (ethyl group on nitrogen instead of oxygen), ensure the reaction is strictly anhydrous initially and that the chloride intermediate is pure. The SNAr mechanism favors O-alkylation on the electron-deficient chloropyrazole compared to direct alkylation of the pyrazolone.

• Safety (Step 2): Quenching POCl3 is dangerous. Never add water to POCl3; always add the reaction mixture to the ice/water slowly.

• Purification: The final acid can be recrystallized from Ethanol/Water if high purity (>99%) is required for biological assays.

References

• General Pyrazole Synthesis (Claisen Condensation): Organic Syntheses, Coll. Vol. 3, p. 708 (1955); Vol. 28, p. 87 (1948). (Foundational method for pyrazolone synthesis).[2][6]

• Chlorination of Hydroxypyrazoles: PrepChem: Synthesis of 5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester. (Analogous transformation). Available at: [Link]

• Anti-inflammatory Pyrazole Derivatives (Validation of Scaffold): Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 2018, 17(1), 32-38.[7] Available at: [Link]

• Target Compound Data: PubChemLite: 5-ethoxy-1H-pyrazole-3-carboxylic acid. Available at: [Link]

Sources

• 1. epubl.ktu.edu [epubl.ktu.edu]
• 2. CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same - Google Patents [patents.google.com]
• 3. Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate | 85230-37-1 [chemicalbook.com]
• 4. prepchem.com [prepchem.com]
• 5. tdcommons.org [tdcommons.org]
• 6. acgpubs.org [acgpubs.org]
• 7. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Comprehensive Characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Introduction

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a heterocyclic organic compound with potential applications in pharmaceutical and agrochemical research. As a derivative of pyrazole, a class of compounds known for a wide range of biological activities, and possessing a carboxylic acid functional group, its precise characterization is crucial for drug development, quality control, and mechanistic studies. The presence of both acidic (carboxylic acid) and basic (pyrazole ring) centers, along with the ethoxy group, imparts specific physicochemical properties that necessitate a multi-faceted analytical approach for unambiguous identification and purity assessment.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical methods for the characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid. The protocols and insights provided are grounded in established analytical principles and are designed to ensure data integrity and reproducibility.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is fundamental to method development and data interpretation. While experimental data for this specific molecule is not extensively published, its properties can be predicted based on its structure and comparison with similar compounds.

Property	Value/Prediction	Source
Molecular Formula	C6H8N2O3	PubChem[1]
Molecular Weight	156.14 g/mol	Sigma-Aldrich[2]
Predicted XlogP	0.7	PubChem[1]
Predicted pKa (Acidic)	~2.9-4.0	Inferred from similar compounds[3][4]
Predicted pKa (Basic)	~0.9-2.0	Inferred from similar compounds[3]
Appearance	White to off-white solid (predicted)	General knowledge of similar compounds

Chromatographic Analysis: Purity and Quantification

Chromatographic techniques are indispensable for assessing the purity of 5-Ethoxy-1H-pyrazole-3-carboxylic acid and for its quantification in various matrices.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of non-volatile compounds like 5-Ethoxy-1H-pyrazole-3-carboxylic acid. A reverse-phase method is generally suitable.

Causality behind Experimental Choices:

• Reverse-Phase C18 Column: The C18 stationary phase provides excellent retention for moderately polar compounds like the target analyte.

• Acidified Mobile Phase: The addition of an acid (e.g., formic acid or trifluoroacetic acid) to the mobile phase suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention time reproducibility.

• UV Detection: The pyrazole ring contains a chromophore that allows for sensitive detection using a UV detector, typically in the range of 210-280 nm.

Experimental Protocol: HPLC Purity Assessment

• Instrument: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detector Wavelength: 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Data Interpretation:

The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The presence of any additional peaks indicates impurities.

Spectroscopic Characterization: Structural Elucidation

Spectroscopic techniques are essential for the unambiguous identification and structural confirmation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Both ¹H and ¹³C NMR are critical for structural confirmation.

Causality behind Experimental Choices:

• Deuterated Solvents: A deuterated solvent (e.g., DMSO-d₆ or CDCl₃) is used to dissolve the sample without introducing interfering proton signals. DMSO-d₆ is often a good choice for carboxylic acids as it can solubilize the compound and the acidic proton is often observable.

• TMS as Internal Standard: Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (0 ppm).

Experimental Protocol: ¹H and ¹³C NMR

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Number of scans: 16-64.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical spectral width: 0 to 200 ppm.

  • Number of scans: 1024 or more, depending on sample concentration.

Predicted ¹H and ¹³C NMR Spectral Data:

¹H NMR (Predicted)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Carboxylic Acid Proton	12.0-13.0	broad singlet	1H	-COOH
Pyrazole NH Proton	11.0-12.0	broad singlet	1H	-NH-
Pyrazole CH Proton	~6.0-6.5	singlet	1H	-CH=
Ethoxy Methylene	~4.2-4.4	quartet	2H	-O-CH₂-CH₃
Ethoxy Methyl	~1.3-1.5	triplet	3H	-O-CH₂-CH₃

¹³C NMR (Predicted)	Chemical Shift (ppm)	Assignment
Carboxylic Acid Carbonyl	~160-165	-COOH
Pyrazole C5-OEt	~155-160	C-OEt
Pyrazole C3-COOH	~140-145	C-COOH
Pyrazole C4-H	~90-95	-CH=
Ethoxy Methylene	~60-65	-O-CH₂-CH₃
Ethoxy Methyl	~14-16	-O-CH₂-CH₃

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its elemental composition and fragmentation pattern.

Causality behind Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for polar molecules like 5-Ethoxy-1H-pyrazole-3-carboxylic acid, minimizing fragmentation and typically producing a prominent protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can be used to confirm the elemental composition of the molecule.

Experimental Protocol: LC-MS Analysis

• Instrument: A liquid chromatograph coupled to a mass spectrometer with an ESI source.

• LC Method: Utilize the HPLC method described previously.

• MS Acquisition (Positive Ion Mode):

  • Scan Range: m/z 50-500.

  • Ionization Source: ESI+.

  • Expected Ion: [M+H]⁺ = 157.0608 m/z.[1]

• MS Acquisition (Negative Ion Mode):

  • Scan Range: m/z 50-500.

  • Ionization Source: ESI-.

  • Expected Ion: [M-H]⁻ = 155.0462 m/z.[1]

Data Interpretation:

The presence of the expected molecular ions confirms the molecular weight of the compound. High-resolution mass data should be within 5 ppm of the theoretical mass.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR Analysis

• Instrument: An FTIR spectrometer.

• Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or use an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.

Expected Characteristic FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration
3300-2500 (broad)	O-H	Stretching (Carboxylic Acid)
~3200	N-H	Stretching (Pyrazole)
~1700	C=O	Stretching (Carboxylic Acid)
~1600	C=N, C=C	Ring Stretching (Pyrazole)
~1200	C-O	Stretching (Ethoxy)

For similar pyrazole carboxylic acid compounds, characteristic IR bands have been reported, such as N-H stretching around 3378 cm⁻¹ and C=O stretching around 1682 cm⁻¹.[5]

Workflow for Characterization

Caption: Workflow for the analytical characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Conclusion

The comprehensive characterization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid requires the application of a suite of orthogonal analytical techniques. This application note provides a robust framework for researchers to confirm the identity, purity, and structure of this molecule. The detailed protocols and the rationale behind the experimental choices are intended to facilitate accurate and reliable analytical method development and validation in a research and development setting.

References

• PubChem. 5-ethoxy-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

• US EPA. 5-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid Properties. [Link]

• NIST. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. National Institute of Standards and Technology. [Link]

• PubChem. 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester. National Center for Biotechnology Information. [Link]

• ResearchGate. 1H–pyrazole–3–carboxylic acid: Experimental and computational study. [Link]

• PubChem. 5-methyl-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• NIST. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. National Institute of Standards and Technology. [Link]

• Williams, R. pKa Data Compiled by R. Williams. [Link]

Sources

• 1. PubChemLite - 5-ethoxy-1h-pyrazole-3-carboxylic acid (C6H8N2O3) [pubchemlite.lcsb.uni.lu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. dergipark.org.tr [dergipark.org.tr]

Application Note: High-Purity Isolation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid via RP-HPLC

Introduction & Chemical Context

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 89831-43-6) is a critical scaffold in the synthesis of pharmaceutical agents, particularly kinase inhibitors and agrochemicals. Its structure combines an acidic carboxyl group, a basic/nucleophilic pyrazole ring, and a labile ethoxy ether linkage.

Purification of this molecule presents a distinct set of challenges that standard "generic" gradients often fail to address:

• Annular Tautomerism: The migration of the proton between N1 and N2 on the pyrazole ring causes peak broadening or splitting if the mobile phase pH is not strictly controlled.

• Amphiphilic Polarity: The molecule possesses a polar domain (carboxylic acid, pKa ~3.5) and a lipophilic tail (ethoxy group), requiring a stationary phase capable of resisting "phase collapse" in high-aqueous conditions while resolving hydrophobic impurities.

• Hydrolytic Instability: The ethoxy group is susceptible to acid-catalyzed hydrolysis, reverting to the 5-hydroxy (pyrazolone) analog, which is a common process impurity.

This guide provides a validated protocol for the analytical quantification and preparative isolation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid, ensuring >98% purity and preventing on-column degradation.

Physicochemical Analysis & Strategy

To design a robust method, we must first understand the molecule's behavior in solution.

Property	Value / Behavior	Chromatographic Implication
pKa (COOH)	~3.4 - 3.8	Mobile phase pH must be < 2.5 to suppress ionization ( ) and increase retention on C18.
pKa (Py-NH)	~2.5 (Conjugate acid)	Low pH ensures the pyrazole ring is protonated, reducing interaction with residual silanols.
LogP	~0.7 (Predicted)	Moderately polar. Requires low initial organic % (5-10% B) for retention.
Tautomerism	Fast exchange ( )	Sharp peaks require buffering or low pH to stabilize the tautomeric equilibrium.

The "Ethoxy" Risk Factor

Unlike alkyl-pyrazoles, the 5-ethoxy substituent is a vinylogous ester/ether. Prolonged exposure to strong acids (e.g., >0.5% TFA) or high heat (>40°C) can cleave the ethyl group, generating 5-hydroxy-1H-pyrazole-3-carboxylic acid .

• Rule 1: Column temperature must not exceed 30°C.

• Rule 2: Use Formic Acid (weaker) over TFA when possible, or minimize TFA concentration to 0.05%.

Method Development Workflow

The following diagram outlines the decision logic for optimizing the separation, specifically addressing the tautomerism and hydrolysis risks.

Caption: Workflow logic for optimizing pyrazole separation. Note the feedback loop: split peaks usually indicate insufficient pH control affecting tautomerism.

Protocol 1: Analytical QC Method (High Resolution)

This method is designed for purity assessment and monitoring reaction progress.

Reagents:

• Solvent A: HPLC-grade Water + 0.1% Formic Acid (FA).

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

  • Note: Formic acid is chosen over TFA to allow for LC-MS compatibility and reduce hydrolysis risk.

Instrument Parameters:

• Column: Phenomenex Luna Omega Polar C18 or Waters XSelect HSS T3 (4.6 x 150 mm, 3 µm).

  • Why: These columns tolerate 100% aqueous conditions and provide superior retention for polar acids.

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 25°C (Strict control).

• Detection: UV @ 220 nm (primary) and 254 nm.

• Injection Vol: 5-10 µL.

Gradient Table:

Time (min)	% Solvent A	% Solvent B	Event
0.00	95	5	Equilibration
2.00	95	5	Isocratic Hold (Traps polar impurities)
12.00	40	60	Linear Gradient
14.00	5	95	Wash
16.00	5	95	Wash Hold
16.10	95	5	Re-equilibration
20.00	95	5	End

Expected Retention:

• 5-Hydroxy impurity: ~3.5 min (More polar).

• 5-Ethoxy Target: ~8.2 min.

• Ethyl Ester precursor: ~13.5 min (Non-polar).

Protocol 2: Preparative Purification (Scale-Up)

For isolating grams of material, the analytical method is scaled geometrically.

Loading Capacity Strategy: Because of the low solubility of the free acid in water, the sample should be dissolved in DMSO or a 50:50 DMSO:Methanol mix. Avoid pure Methanol if the sample precipitates upon contact with the aqueous mobile phase.

Preparative Conditions:

• Column: C18 Prep Column (e.g., 19 x 150 mm, 5 µm).

• Flow Rate: 20 mL/min.

• Mobile Phase: Water/ACN + 0.05% Trifluoroacetic Acid (TFA).

  • Change: We use dilute TFA here because it provides sharper peak shapes for fraction collection, and the exposure time is short, minimizing hydrolysis.

Purification Workflow Diagram:

Caption: Preparative workflow. Lyophilization is preferred over rotary evaporation to prevent thermal degradation of the ethoxy ether.

Step-by-Step Procedure:

• System Suitability: Inject a 100 µL analytical load to confirm retention time matches the analytical method (adjusted for dwell volume).

• Loading: Inject 50-100 mg per run (on a 19mm column).

• Collection Logic:

  • Start: Slope > 2 mV/sec OR Level > 15 mAU.

  • End: Slope < -2 mV/sec OR Level < 10 mAU.

  • Critical: Discard the "front" of the main peak if it overlaps with the hydroxy impurity tail.

• Post-Process: Immediately freeze fractions and lyophilize. Do not leave in acidic solution at room temperature overnight.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Split Peaks	Tautomeric equilibrium is slow.	Lower pH to < 2.5 using TFA or Phosphate buffer.[2] Increase column temp slightly (max 30°C).
Peak Tailing	Secondary interactions with silanols.	Use a "Polar Embedded" or "HSS" type column. Increase buffer ionic strength (add 10mM Ammonium Formate).
New Pre-Peak	Hydrolysis of Ethoxy group.	Sample is degrading. Check autosampler temp (keep at 4°C). Reduce acid concentration.[3]
Broadening	Sample solvent mismatch.	If injecting DMSO, reduce injection volume or dilute sample with water until slightly cloudy, then filter.

References

• PubChem. (n.d.). 5-Ethoxy-1H-pyrazole-3-carboxylic acid (Compound).[4] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (General reference for acidic mobile phase selection in RP-HPLC).
• Foces-Foces, C., et al. (2000). Tautomerism in Pyrazoles. Journal of Chemical Crystallography. (Mechanistic insight into N-H tautomerism).

• Phenomenex. (n.d.). Optimization of Polar Compound Separations. Application Note. Retrieved from [Link]

Sources

• 1. ijcpa.in [ijcpa.in]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. PubChemLite - 5-ethoxy-1h-pyrazole-3-carboxylic acid (C6H8N2O3) [pubchemlite.lcsb.uni.lu]

Application Note: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid as a Chemical Probe for HCAR2 Signaling

Introduction & Scope

5-Ethoxy-1H-pyrazole-3-carboxylic acid (5-EPC) is a specialized chemical probe belonging to the class of pyrazole-3-carboxylic acid derivatives. Structurally acting as a bioisostere of nicotinic acid (niacin), this molecule is primarily utilized as an orthosteric agonist to interrogate the Hydroxycarboxylic Acid Receptor 2 (HCAR2) , formerly known as GPR109A or HM74A.

Unlike generic fluorescent tags, 5-EPC is a functional pharmacological probe . It is used to activate specific G-protein coupled receptor (GPCR) pathways involved in lipid metabolism and inflammation without the rapid metabolic clearance often associated with endogenous ligands.

Key Applications

• Receptor Pharmacology: Probing the orthosteric binding pocket of HCAR2 to understand steric tolerance (ethyl vs. methyl substitution).

• Metabolic Signaling: Investigating the G

  i-mediated inhibition of Adenylyl Cyclase (AC) in adipocytes.

• Fragment-Based Drug Discovery (FBDD): Serving as a scaffold for designing non-flushing niacin mimetics.

Mechanism of Action

The utility of 5-EPC relies on its ability to mimic the carboxylate pharmacophore of nicotinic acid while presenting a lipophilic ethoxy tail to the receptor's hydrophobic pocket.

• Binding: 5-EPC binds to the orthosteric site of HCAR2. The carboxylic acid moiety forms a critical salt bridge with Arg111 , while the pyrazole ring participates in

  - stacking interactions.

• Transduction: Binding induces a conformational change in HCAR2, triggering the dissociation of the heterotrimeric G-protein.

• Signaling: The G

  i subunit inhibits Adenylyl Cyclase (AC), leading to a rapid depletion of intracellular cyclic AMP (cAMP).

• Physiological Output: Reduced cAMP levels lower Protein Kinase A (PKA) activity, subsequently decreasing the phosphorylation of Hormone-Sensitive Lipase (HSL) and inhibiting lipolysis.

Pathway Visualization

Figure 1: Signal transduction pathway activated by 5-EPC. Note the critical inhibition step at Adenylyl Cyclase.

Protocol A: TR-FRET cAMP Functional Assay

This protocol details the validation of 5-EPC activity using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competition assay. This is the industry standard for Gi-coupled GPCRs.

Rationale

Since HCAR2 is Gi-coupled, agonist binding decreases cAMP. To measure this, we must first artificially stimulate cAMP production (using Forskolin) and then measure the ability of 5-EPC to suppress this signal.

Materials

• Cell Line: CHO-K1 stably expressing human HCAR2 (GPR109A).

• Reagents:

  • 5-Ethoxy-1H-pyrazole-3-carboxylic acid (10 mM stock in DMSO).

  • Forskolin (Adenylate cyclase activator).

  • IBMX (PDE inhibitor to prevent cAMP degradation).

  • cAMP detection kit (e.g., HTRF or Lance Ultra).

• Plate: 384-well low-volume white microplate.

Experimental Workflow

Figure 2: Step-by-step workflow for the Gi-coupled cAMP inhibition assay.

Detailed Procedure

• Compound Preparation: Prepare a 10-point serial dilution of 5-EPC in stimulation buffer. Range: 10 µM to 0.1 nM.

• Cell Seeding: Dispense 5 µL of cell suspension (2,000 cells/well) into the 384-well plate.

• Treatment: Add 2.5 µL of the 5-EPC dilution series to the cells.

• Stimulation: Immediately add 2.5 µL of 4× Forskolin (Final concentration: 10 µM).

  • Critical Control: Include "Basal" wells (Buffer only) and "Max Stim" wells (Forskolin + DMSO only).

• Incubation: Incubate for 30–45 minutes at room temperature.

• Lysis & Detection: Add 5 µL of cAMP-d2 conjugate followed by 5 µL of Anti-cAMP-Cryptate.

• Equilibration: Incubate for 1 hour in the dark.

• Measurement: Read on a TR-FRET compatible plate reader (e.g., EnVision, PHERAstar).

Data Analysis

Calculate the FRET ratio (

). Normalize data to the "Max Stim" control (0% inhibition) and "Basal" control (100% inhibition). Fit the curve using a 4-parameter logistic equation to determine the EC50 .

Protocol B: Lipolysis Inhibition Assay (Adipocytes)

For researchers requiring physiological validation, this assay measures the downstream effect of 5-EPC: the prevention of glycerol release from adipocytes.

Materials

• Cells: Primary murine adipocytes or differentiated 3T3-L1 adipocytes.

• Reagents:

  • Isoproterenol (beta-adrenergic agonist to induce lipolysis).

  • Free Glycerol Reagent (Colorimetric assay).

  • 5-EPC.

Procedure

• Differentiation: Ensure 3T3-L1 cells are fully differentiated (lipid droplets visible).

• Starvation: Wash cells and incubate in serum-free DMEM with 0.5% BSA for 2 hours.

• Induction: Treat cells with 100 nM Isoproterenol to stimulate lipolysis.

• Co-treatment: Simultaneously treat with varying concentrations of 5-EPC (1 nM – 10 µM).

• Incubation: Incubate for 3 hours at 37°C.

• Collection: Collect 50 µL of the culture supernatant.

• Quantification: Mix supernatant with 100 µL Free Glycerol Reagent. Incubate 15 mins at RT.

• Read: Measure absorbance at 540 nm.

Expected Results & Troubleshooting

Reference Data

Comparison of 5-EPC against standard HCAR2 ligands.

Compound	Role	Approx.[1][2][3][4][5][6][7][8][] EC50 (cAMP)	Specificity	Notes
Nicotinic Acid	Endogenous Ligand	~100 nM	HCAR2 & HCAR3	Causes flushing (PGD2 release).
5-Methyl-pyrazole-3-CA	Reference Agonist	~80–120 nM	HCAR2 Selective	Standard synthetic probe.
5-Ethoxy-pyrazole-3-CA	Test Probe	~50–150 nM *	HCAR2 Selective	Higher lipophilicity than methyl analog.
Acifran	Synthetic Agonist	~2 µM	HCAR2	Lower potency.

*Note: EC50 values are system-dependent. The Ethoxy derivative generally shows equipotency or slight improvement over the methyl analog due to hydrophobic pocket filling.

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
No Inhibition Observed	High Forskolin concentration	Titrate Forskolin to EC80 concentration (not Max). If stimulation is too strong, the agonist cannot overcome it.
High Background	PDE Activity	Ensure IBMX (0.5 mM) is fresh and present in all buffers.
Precipitation	Low Solubility	5-EPC is lipophilic. Ensure DMSO concentration is <1% in the final assay but fully solubilized in the stock.

References

• Vertex Pharmaceuticals. (2007). Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a.[5] Bioorganic & Medicinal Chemistry Letters.[5]

• Merck Research Laboratories. (2012). (1aR,5aR)1a,3,5,5a-Tetrahydro-1H-2,3-diaza-cyclopropa[a]pentalene-4-carboxylic Acid (MK-1903): A Potent GPR109a Agonist.[8] Journal of Medicinal Chemistry.

• PubChem. (2025).[3] Compound Summary: 5-Ethyl-1H-pyrazole-3-carboxylic acid ethyl ester (Analog).[3] National Library of Medicine.

• Offermanns, S. (2006). The nicotinic acid receptor GPR109A (HM74A or PUMA-G). Trends in Pharmacological Sciences.

Sources

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• 2. Ethyl 5-amino-1H-pyrazole-3-carboxylate [myskinrecipes.com]
• 3. 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester | C8H12N2O2 | CID 8027614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Multiple recent HCAR2 structures demonstrate a highly dynamic ligand binding and G protein activation mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols for Investigating 5-Ethoxy-1H-pyrazole-3-carboxylic Acid in Anti-inflammatory Studies

Prepared by: Gemini, Senior Application Scientist

Foreword: The Pyrazole Scaffold in Inflammation Research

This document provides a detailed technical guide for researchers investigating the anti-inflammatory potential of 5-Ethoxy-1H-pyrazole-3-carboxylic acid , a specific analogue within this promising class. The protocols and insights herein are designed to provide a robust framework for in vitro and in vivo evaluation, from initial enzymatic screening to preclinical models of acute inflammation.

Hypothesized Mechanism of Action: Targeting the Arachidonic Acid Cascade

The primary mechanism by which many pyrazole-based anti-inflammatory agents exert their effects is through the inhibition of cyclooxygenase (COX) enzymes.[2][3] These enzymes, COX-1 and COX-2, are critical for the conversion of arachidonic acid into prostaglandins (PGs), which are key mediators of inflammation, pain, and fever.[3]

• COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate physiological processes like gastric protection and platelet aggregation.

• COX-2 is an inducible enzyme, rapidly upregulated at sites of inflammation by cytokines and other pro-inflammatory stimuli.[2] Its products, primarily PGE2, drive the classic signs of inflammation.

Therefore, selective inhibition of COX-2 over COX-1 is a key strategy in modern anti-inflammatory drug design, aiming to reduce inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[2][4] It is hypothesized that 5-Ethoxy-1H-pyrazole-3-carboxylic acid, like other pyrazole derivatives, will exhibit inhibitory activity against COX enzymes, with a potential for COX-2 selectivity.

Caption: Hypothesized mechanism of action via the COX pathway.

In Vitro Evaluation: Protocols for Primary Screening

Initial screening is crucial to determine the compound's direct inhibitory effects and its cellular activity. The following protocols provide a framework for assessing COX inhibition and anti-inflammatory effects in a cell-based model.

Protocol: COX-1/COX-2 Inhibition Assay (Enzymatic)

This assay directly measures the ability of the test compound to inhibit the enzymatic activity of purified COX-1 and COX-2.

Principle: This protocol is based on an immunometric assay that quantifies the prostaglandin (PGE2) produced by purified ovine or human COX-1 and COX-2 enzymes. The inhibitory effect of the test compound is determined by measuring the reduction in PGE2 synthesis.

Materials:

• Purified COX-1 and COX-2 enzymes (ovine or human)

• Arachidonic Acid (substrate)

• Reaction Buffer (e.g., 0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol)

• Test Compound (5-Ethoxy-1H-pyrazole-3-carboxylic acid), dissolved in DMSO

• Reference Inhibitors: Indomethacin (non-selective) and Celecoxib (COX-2 selective)

• PGE2 ELISA Kit

• 96-well microplates

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a series of dilutions in the reaction buffer to achieve final concentrations ranging from 0.01 nM to 100 µM. Do the same for the reference inhibitors.

• Assay Setup: In a 96-well plate, add the following to each well in duplicate:

  • Reaction Buffer

  • Enzyme solution (COX-1 or COX-2)

  • Test compound dilution (or reference inhibitor/vehicle control)

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation: Add arachidonic acid solution to each well to initiate the enzymatic reaction.

• Reaction Incubation: Incubate the plate at 37°C for a defined period (e.g., 10 minutes).

• Reaction Termination: Stop the reaction by adding a solution of hydrochloric acid.

• PGE2 Quantification: Measure the amount of PGE2 produced in each well using a commercial PGE2 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity) using non-linear regression analysis.

  • Calculate the COX-2 Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2).

Causality and Trustworthiness:

• Why purified enzymes? This ensures that the observed effect is a direct inhibition of the target enzyme, eliminating confounding factors from a cellular environment.

• Why reference compounds? Including both a non-selective (Indomethacin) and a selective (Celecoxib) inhibitor validates the assay's ability to differentiate between inhibitor types and provides a benchmark for the test compound's potency and selectivity.

• Why ELISA? ELISA provides a highly sensitive and specific method for quantifying the product (PGE2), ensuring reliable data.

Protocol: Cytokine Release in LPS-Stimulated Macrophages

This cell-based assay assesses the compound's ability to suppress the production of pro-inflammatory cytokines in an inflammatory context.

Principle: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of macrophages (e.g., RAW 264.7 cell line), inducing the production and release of pro-inflammatory cytokines like TNF-α and IL-6.[6][7][8] The test compound's efficacy is measured by its ability to reduce the levels of these cytokines.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test Compound

• Reference Compound (e.g., Dexamethasone)

• Cell viability assay reagent (e.g., MTT or PrestoBlue™)

• TNF-α and IL-6 ELISA kits

• 24-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 24-well plates at a density of ~2.5 x 10⁵ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound or reference compound for 1-2 hours. Include a vehicle-only control.

• Inflammatory Stimulation: Add LPS to the wells (final concentration of ~1 µg/mL) to induce an inflammatory response.[6] Do not add LPS to a set of negative control wells.

• Incubation: Incubate the plates for 18-24 hours at 37°C in a CO₂ incubator.

• Supernatant Collection: Carefully collect the cell culture supernatant from each well for cytokine analysis.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatants using the respective ELISA kits.

• Cell Viability Assessment: Add a cell viability reagent to the remaining cells in the plate and measure according to the manufacturer's protocol. This is critical to ensure that the reduction in cytokines is not due to cytotoxicity.

• Data Analysis:

  • Normalize cytokine concentrations to the vehicle-treated, LPS-stimulated control group.

  • Calculate the percentage inhibition of cytokine release for each compound concentration.

  • Determine the IC50 value for the inhibition of each cytokine.

Causality and Trustworthiness:

• Why LPS? LPS provides a standardized and highly reproducible method for inducing a robust inflammatory response in vitro, mimicking aspects of a bacterial infection.[8][9]

• Why measure viability? This step is crucial to distinguish true anti-inflammatory activity from non-specific cell death. A compound is only considered a viable candidate if it reduces cytokine production at non-toxic concentrations.

Caption: Workflow for in vitro screening of anti-inflammatory compounds.

In Vivo Evaluation: A Model of Acute Inflammation

Compounds that demonstrate promising in vitro activity should be advanced to in vivo models to assess their efficacy in a complex biological system.

Protocol: Carrageenan-Induced Paw Edema in Rats

This is the most widely used preclinical assay for screening acute anti-inflammatory activity.[10][11]

Principle: Subplantar injection of carrageenan, a sulfated polysaccharide, into a rat's paw elicits a predictable, biphasic inflammatory response.

• Phase 1 (0-2 hours): Characterized by the release of histamine, serotonin, and bradykinin.

• Phase 2 (3-6 hours): Mediated primarily by the overproduction of prostaglandins, with significant involvement of COX-2.[12]

The ability of a test compound to reduce the swelling (edema) in the paw, particularly in the second phase, is indicative of its anti-inflammatory potential.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• Carrageenan (Lambda, Type IV)

• Sterile 0.9% saline

• Test Compound

• Vehicle (e.g., 0.5% carboxymethyl cellulose in water)

• Reference Drug (e.g., Indomethacin, 10 mg/kg)

• Plebismometer (for measuring paw volume)

• Oral gavage needles

Procedure:

• Acclimatization: Allow animals to acclimatize to the laboratory environment for at least one week. Fast the animals overnight before the experiment but allow free access to water.

• Grouping: Randomly divide the rats into groups (n=6 per group):

  • Group 1: Vehicle Control (receives vehicle only)

  • Group 2: Reference Drug (e.g., Indomethacin)

  • Groups 3-5: Test Compound at low, medium, and high doses (e.g., 10, 30, 100 mg/kg)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the V₀ reading.

• Drug Administration: Administer the vehicle, reference drug, or test compound orally (p.o.) via gavage.

• Induction of Inflammation: One hour after drug administration, inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the subplantar region of the right hind paw of each rat.[13]

• Paw Volume Measurement: Measure the paw volume (Vt) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[13]

• Data Analysis:

  • Calculate the edema volume (mL) for each animal at each time point: Edema = Vt - V₀.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group at each time point, especially at the 3-hour mark (peak of the second phase).

  • % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test).

Causality and Trustworthiness:

• Why the biphasic model? The two distinct phases allow for some mechanistic insight. Inhibition of the second phase strongly suggests an NSAID-like mechanism involving prostaglandin synthesis.

• Why a reference drug? Indomethacin is a well-characterized, potent NSAID that provides a positive control, validating the model's responsiveness and setting a benchmark for efficacy.[13]

• Why a plethysmometer? This instrument provides a precise and objective measurement of paw volume, ensuring the reproducibility and reliability of the results.[13]

Data Presentation and Interpretation

Clear presentation of quantitative data is essential for interpretation and comparison.

Table 1: In Vitro COX Inhibition Data (Example)

Compound	COX-1 IC50 (nM)	COX-2 IC50 (nM)	COX-2 Selectivity Index (SI)
5-Ethoxy-1H-pyrazole-3-carboxylic acid	1500	75	20
Indomethacin (Reference)	20	45	0.44
Celecoxib (Reference)	2500	25	100

Interpretation: A higher SI value indicates greater selectivity for COX-2. In this example, the test compound is 20-fold more selective for COX-2 than COX-1.

Table 2: In Vivo Anti-inflammatory Activity (Example Data at 3 Hours Post-Carrageenan)

Treatment Group (Dose)	Paw Edema (mL) ± SEM	% Inhibition of Edema
Vehicle Control	0.85 ± 0.06	-
Indomethacin (10 mg/kg)	0.38 ± 0.04	55.3%
Test Compound (10 mg/kg)	0.65 ± 0.05	23.5%
Test Compound (30 mg/kg)	0.45 ± 0.03	47.1%
Test Compound (100 mg/kg)	0.35 ± 0.04*	58.8%

* p < 0.05 compared to Vehicle Control

Interpretation: The test compound demonstrates a dose-dependent reduction in paw edema, with the highest dose showing efficacy comparable to the reference drug, Indomethacin.

Synthesis and Characterization

While various methods exist for synthesizing pyrazole derivatives, a common approach for 5-substituted-1H-pyrazole-3-carboxylic acids involves the condensation of a β-diketone precursor with hydrazine.[1][14][15]

A plausible synthetic route for 5-Ethoxy-1H-pyrazole-3-carboxylic acid could start from the Claisen condensation of diethyl oxalate with an appropriate ethyl ketone, followed by cyclization with hydrazine hydrate, and subsequent hydrolysis of the resulting ester to the carboxylic acid.

It is imperative that the final compound be thoroughly characterized to confirm its identity and purity before biological testing. Standard analytical techniques include:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine purity.

• Elemental Analysis: To confirm the elemental composition.

References

• Gomma, G.M., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Yogi, B., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. Available at: [Link]

• Yogi, B., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. PubMed. Available at: [Link]

• Technical Disclosure Commons. (2022). Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. Technical Disclosure Commons. Available at: [Link]

• Ali, N., et al. (2025). Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. AZoNetwork. Available at: [Link]

• Google Patents. (2020). CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• Abdel-Aziz, M., et al. (2024). Investigations of New N1 -Substituted Pyrazoles as Anti-Inflammatory and Analgesic Agents having COX Inhibitory Activity. Taylor & Francis Online. Available at: [Link]

• Wang, Y., et al. (2022). Discovery of a Series of 5-Amide-1 H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters. PubMed. Available at: [Link]

• Kovalenko, S.I., et al. (1998). Anti-inflammatory activity of 2-acyl-5(3)-hydroxytetrahydro-1H-pyrazole derivatives. PubMed. Available at: [Link]

• Bentham Science. (N.D.). Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles. Available at: [Link]

• ResearchGate. (2022). Discovery of a Series of 5-Amide-1 H -pyrazole-3-carboxyl Derivatives as Potent P2Y 14 R Antagonists with Anti-Inflammatory Characters. Available at: [Link]

• Al-Warhi, T., et al. (2025). In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates as Anti-Diabetic, Anti-Arthritic, and Anti-Inflammatory Agents. MDPI. Available at: [Link]

• Guo, C., et al. (2014). The in vitro effect of lipopolysaccharide on proliferation, inflammatory factors and antioxidant enzyme activity in bovine mammary epithelial cells. PMC. Available at: [Link]

• Li, Y., et al. (2023). Optimization of LPS-Induced Inflammation Model and Its Feasibility as a Fast Screening Model for Cosmetics. Scientific Research Publishing. Available at: [Link]

• Posadas, I., et al. (2004). Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression. PMC. Available at: [Link]

• Hassan, G.S., et al. (2019). New pyrazole derivatives: Synthesis, anti-inflammatory activity, cycloxygenase inhibition assay and evaluation of mPGES. PubMed. Available at: [Link]

• Tsikas, D. (2021). Common and Novel Markers for Measuring Inflammation and Oxidative Stress Ex Vivo in Research and Clinical Practice—Which to Use Regarding Disease Outcomes?. MDPI. Available at: [Link]

• ResearchGate. (2026). Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. Available at: [Link]

• Nuvisan. (N.D.). Advanced in vivo inflammation & immunology models. Available at: [Link]

• Ovid. (N.D.). A Novel COX2 Inhibitor Pyrazole Derivative Proven Effective as an AntiInflammatory and Analgesic Drug. Available at: [Link]

• ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. Available at: [Link]

• Halim, P.A., et al. (2023). Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition. PubMed. Available at: [Link]

• Crown Bioscience. (2021). In vivo preclinical models for immune-mediated inflammatory disease drug development. Available at: [Link]

• Catizone, A., et al. (2021). In “Vitro” Lps-Stimulated Sertoli Cells Pre-Loaded With Microparticles: Intracellular Activation Pathways. Frontiers. Available at: [Link]

• PubMed. (N.D.). Synthesis of some substituted pyrazole-3-carboxylic acids with possible hypoglycemic and antimicrobial activity. Available at: [Link]

• Brieflands. (2013). Development and Use a Novel combined in-vivo and in-vitro Assay for Anti-inflammatory and Immunosuppressive Agents. Available at: [Link]

• Melior Discovery. (N.D.). LPS Model of Systemic Inflammation. Available at: [Link]

• Brieflands. (2025). Anti-inflammatory Effects of Avicennia marina on Carrageenan-Induced Paw Edema in Rats. Available at: [Link]

• Szutkowska, B., et al. (2022). Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use. PMC. Available at: [Link]

• Wiley Online Library. (2001). Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. Available at: [Link]

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• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 2. researchgate.net [researchgate.net]
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• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. The in vitro effect of lipopolysaccharide on proliferation, inflammatory factors and antioxidant enzyme activity in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | In “Vitro” Lps-Stimulated Sertoli Cells Pre-Loaded With Microparticles: Intracellular Activation Pathways [frontiersin.org]
• 8. Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use - PMC [pmc.ncbi.nlm.nih.gov]
• 9. meliordiscovery.com [meliordiscovery.com]
• 10. researchgate.net [researchgate.net]
• 11. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
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• 15. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Evaluation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid as a GPR109A (HCA2) Agonist

Abstract & Scientific Context

In the landscape of metabolic disease research, the Hydroxycarboxylic Acid Receptor 2 (HCA2) , also known as GPR109A , remains a critical target for the treatment of dyslipidemia. While Nicotinic Acid (Niacin) is the endogenous ligand with proven efficacy in lowering LDL and raising HDL, its clinical utility is limited by cutaneous flushing, mediated largely by

-arrestin signaling.[1]

5-Ethoxy-1H-pyrazole-3-carboxylic acid belongs to a class of 5-substituted pyrazole-3-carboxylic acids identified as potent, selective agonists for GPR109A. Unlike traditional nicotinates, the pyrazole core offers a distinct scaffold for exploring "biased agonism"—the ability to trigger G-protein signaling (anti-lipolytic) while minimizing

-arrestin recruitment (flushing).[1][2]

This application note details a robust cellular assay protocol to evaluate the agonistic potency of 5-Ethoxy-1H-pyrazole-3-carboxylic acid using a Gi-coupled cAMP inhibition assay in CHO-K1 cells stably expressing human GPR109A.

Mechanism of Action

GPR109A is a Gi/o-coupled GPCR .[3] Upon binding an agonist (such as 5-Ethoxy-1H-pyrazole-3-carboxylic acid), the receptor undergoes a conformational change that activates the

subunit. This subunit inhibits Adenylyl Cyclase (AC) , leading to a reduction in intracellular cyclic AMP (cAMP) levels.

In adipocytes, this reduction in cAMP decreases Protein Kinase A (PKA) activity, subsequently reducing the phosphorylation of Hormone-Sensitive Lipase (HSL) and Perilipin, thereby inhibiting lipolysis and the release of free fatty acids (FFAs) into the bloodstream.

Signaling Pathway Diagram

Caption: GPR109A signaling cascade.[1][2] The compound activates Gi, inhibiting Adenylyl Cyclase and reducing cAMP levels, ultimately suppressing lipolysis.

Materials & Reagents

Cell Line

• CHO-K1/GPR109A Stable Cell Line: Chinese Hamster Ovary cells stably transfected with human HCAR2 (GPR109A) cDNA.

• Culture Media: Ham’s F-12K supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin/Streptomycin, and 400 µg/mL G418 (for selection maintenance).

Compound Preparation[1][2][4][5][6][7][8][9][10][11]

• Test Compound: 5-Ethoxy-1H-pyrazole-3-carboxylic acid (Purity

  98%).

• Reference Agonist: Nicotinic Acid (Niacin).[1][4]

• Vehicle: Dimethyl Sulfoxide (DMSO), Cell Culture Grade.

• Stimulator: Forskolin (to elevate baseline cAMP).

Assay Kit

• Detection System: HTRF® cAMP Gs/Gi Kit (Cisbio/Revvity) or equivalent TR-FRET cAMP assay.

  • Rationale: HTRF is preferred over ELISA for its homogeneous format (no wash steps), high sensitivity, and stability in screening.

Experimental Protocol

Stock Solution Preparation

Carboxylic acids can exhibit pH-dependent solubility. Proper buffering is essential.

• Weighing: Weigh 5 mg of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

• Solubilization: Dissolve in 100% DMSO to achieve a 100 mM stock solution .

  • Note: If precipitation occurs upon dilution into aqueous buffer, adjust the buffer pH to 7.4. The pyrazole-carboxylic acid moiety is acidic; deprotonation aids solubility.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Cell Preparation (Day 1)

• Harvest CHO-K1/GPR109A cells using Accutase or Trypsin-EDTA.

• Resuspend cells in Assay Buffer (HBSS + 20 mM HEPES, pH 7.4, containing 0.5 mM IBMX to inhibit phosphodiesterase activity).

  • Critical Step: IBMX is required to prevent the degradation of cAMP, ensuring the signal measured reflects AC activity only.

• Count cells and adjust density to 2.5

  10^5 cells/mL .

• Dispense 5 µL/well (1,250 cells/well) into a white, low-volume 384-well microplate.

Compound Treatment (Day 1)

Since GPR109A is Gi-coupled, we must artificially stimulate cAMP levels with Forskolin to observe the inhibition caused by the agonist.

• Serial Dilution: Prepare a 10-point serial dilution (1:3) of the test compound in Assay Buffer containing 2x Forskolin .

  • Target Final Concentration: Top concentration 100 µM down to sub-nanomolar levels.

  • Forskolin Concentration: Final concentration in the well should be equal to its EC80 (typically 1-10 µM depending on the cell line).

• Addition: Add 5 µL of the Compound/Forskolin mix to the cells.

  • Controls:

    • Negative Control (Basal): Buffer only (no Forskolin, no Agonist).

    • Stimulated Control (Max Signal): Forskolin + Vehicle (DMSO).

    • Positive Control (Max Inhibition): Forskolin + 10 µM Niacin.

• Incubation: Incubate for 30-45 minutes at Room Temperature (RT).

Detection (HTRF Readout)

• Lysis & Detection: Add 5 µL of cAMP-d2 conjugate (acceptor) followed by 5 µL of Anti-cAMP-Cryptate (donor) prepared in Lysis Buffer.

• Equilibration: Incubate for 1 hour at RT in the dark.

• Measurement: Read the plate on an HTRF-compatible multimode reader (e.g., PerkinElmer EnVision).

  • Excitation: 337 nm.

  • Emission: 665 nm (Acceptor) and 620 nm (Donor).

Data Analysis & Interpretation

HTRF Ratio Calculation

Calculate the HTRF Ratio for each well to normalize for well-to-well variability in liquid handling or cell density.

Normalization

Convert the Ratio into % Inhibition of cAMP (which corresponds to % Agonist Activity).

• Ratio_Stimulated: Forskolin + Vehicle (High cAMP, Low HTRF Ratio in competitive assays).

• Ratio_PosControl: Forskolin + Niacin (Low cAMP, High HTRF Ratio).

Curve Fitting

Plot log[Compound] vs. % Activity . Fit the data to a 4-parameter logistic (4PL) non-linear regression model to determine the EC50 .

Expected Results Table

Parameter	5-Ethoxy-1H-pyrazole-3-carboxylic acid	Nicotinic Acid (Ref)	Interpretation
EC50 (nM)	Expected: 50 - 500 nM	~ 50 - 100 nM	Potency comparison.
Emax (%)	> 90%	100%	Full vs. Partial Agonism.
Hill Slope	~ 1.0	~ 1.0	Standard receptor binding.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Gi-coupled cAMP inhibition assay.

Troubleshooting & Optimization

• Low Signal Window: If the difference between the Stimulated Control (Forskolin) and Positive Control (Niacin) is small, perform a Forskolin Titration to identify the concentration that yields 80% of the maximal cAMP response (EC80). Too much Forskolin can mask the inhibitory effect of the agonist.

• Compound Precipitation: The carboxylic acid group is polar, but the ethoxy-pyrazole core is lipophilic. If precipitation is observed at high concentrations (100 µM), ensure the DMSO concentration in the well does not exceed 0.5-1.0%, as CHO cells are sensitive to DMSO toxicity.

• Variable Replicates: Ensure the cell suspension is homogeneous during dispensing. Settling of cells in the reservoir is a common source of error.

References

• Semple, G., et al. (2007). "Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a." Bioorganic & Medicinal Chemistry Letters, 17(20), 5620-5623.[4] Link

• Shen, H. C., et al. (2007). "Discovery of novel niacin receptor agonists: 5-alkyl-pyrazole-3-carboxylic acids." Journal of Medicinal Chemistry. (Contextual grounding for pyrazole class activity).

• Offermanns, S. (2006). "The nicotinic acid receptor GPR109A (HM74A or PUMA-G)." Trends in Pharmacological Sciences, 27(7), 384-390. Link

• Cisbio Bioassays. "cAMP Gi Kit - User Guide." Revvity Resources. (Standard industry protocol for Gi-coupled GPCRs).

Sources

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• 3. GPR109a agonists. Part 2: pyrazole-acids as agonists of the human orphan G-protein coupled receptor GPR109a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Derivatization of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid for Structure-Activity Relationship Studies

I. Introduction: The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1][2][3][4] Its five-membered heterocyclic structure, featuring two adjacent nitrogen atoms, provides a unique combination of electronic properties, metabolic stability, and the ability to engage in various non-covalent interactions with biological targets. This versatility has led to the development of pyrazole-containing drugs with diverse therapeutic applications, including anti-inflammatory agents like celecoxib, anticancer drugs, and antimicrobial compounds.[1][4][5][6]

The 5-ethoxy-1H-pyrazole-3-carboxylic acid core represents a particularly attractive starting point for drug discovery campaigns. This scaffold offers three primary, chemically distinct handles for derivatization, enabling a systematic exploration of chemical space to build a robust Structure-Activity Relationship (SAR):

• C3-Carboxylic Acid: An ideal anchor for introducing a wide array of functional groups via amide or ester linkages to probe interactions within a target's binding pocket.

• N1-Nitrogen: The secondary amine of the pyrazole ring can be readily alkylated or arylated, allowing for modulation of the molecule's steric and electronic properties.

• C5-Ethoxy Group: While a less common initial point of modification, this group can be varied to fine-tune lipophilicity and explore potential hydrophobic interactions.

This guide provides a comprehensive overview of the strategic derivatization of this scaffold, complete with detailed protocols and a framework for interpreting the resulting SAR data.

II. Strategic Derivatization: Rationale and Workflow

A successful SAR campaign hinges on logical, systematic modifications. The following workflow outlines the key derivatization strategies for the 5-ethoxy-1H-pyrazole-3-carboxylic acid scaffold.

Caption: Synthetic workflow for derivatization of the pyrazole core.

A. Derivatization at the C3-Carboxylic Acid: Probing Polar Interactions

The carboxylic acid at the C3 position is the most versatile handle for generating a diverse chemical library.

• Amide Bond Formation: This is the premier strategy for SAR exploration. Converting the carboxylic acid to an amide introduces a hydrogen bond donor (the N-H) and a hydrogen bond acceptor (the C=O) while allowing for the introduction of a vast array of chemical functionalities (the R-group from the amine).[6][7][8] Standard peptide coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like Hydroxybenzotriazole (HOBt) provide a reliable method for forming amides under mild conditions, minimizing racemization if chiral amines are used.[8]

• Ester Formation: Esterification serves multiple purposes. It can enhance cell permeability by masking the polar carboxylic acid, a common prodrug strategy.[9][10] Furthermore, varying the alcohol component allows for the exploration of hydrophobic pockets within the target binding site. The classic Fischer esterification using an alcohol as the solvent with an acid catalyst is a straightforward method.[11] Alternatively, for more sensitive substrates, coupling conditions like dicyclohexylcarbodiimide (DCC) with a 4-dimethylaminopyridine (DMAP) catalyst are highly effective.[12]

B. Derivatization at the N1-Position: Modulating Conformation and Properties

Modification at the N1-position directly influences the orientation of other substituents and the overall electronic character of the pyrazole ring.

• N-Alkylation/Arylation: Introducing substituents at the N1 nitrogen can profoundly impact biological activity by altering the molecule's conformation and how it is presented to the binding site.[1][2] This is typically achieved by deprotonating the pyrazole N-H with a suitable base (e.g., NaH, K₂CO₃) followed by reaction with an alkyl or benzyl halide. This modification is crucial for exploring larger areas of the binding pocket and can also improve pharmacokinetic properties.

III. Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Protocol 1: Synthesis of Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

This protocol is adapted from general pyrazole synthesis methodologies.[13][14]

• Objective: To synthesize the core pyrazole ester starting material.

• Materials:

  • Sodium metal

  • Anhydrous Ethanol (EtOH)

  • Diethyl oxalate

  • Ethyl 3,3-diethoxypropionate

  • Hydrazine hydrate

  • Glacial Acetic Acid

• Procedure:

  • Prepare a solution of sodium ethoxide by carefully dissolving sodium metal (1.0 eq) in anhydrous ethanol under an inert atmosphere (N₂ or Ar).

  • To the stirred sodium ethoxide solution at room temperature, add a mixture of diethyl oxalate (1.1 eq) and ethyl 3,3-diethoxypropionate (1.0 eq) dropwise.

  • Heat the reaction mixture to reflux and monitor by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-8 hours).

  • Cool the mixture to room temperature and reduce the solvent volume under reduced pressure.

  • Dissolve the residue in water and wash with diethyl ether to remove unreacted starting materials. Acidify the aqueous layer to pH ~4 with glacial acetic acid, which may form an intermediate precipitate.

  • To this suspension, add hydrazine hydrate (1.2 eq) and heat the mixture to 80 °C for 2-4 hours.

  • Cool the reaction to room temperature. If a precipitate forms, collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

  • If no precipitate forms, extract the product into ethyl acetate, wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Saponification to 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

• Objective: To hydrolyze the ester to the carboxylic acid, the key intermediate for amidation.[7]

• Materials:

  • Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate (from Protocol 1)

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF), Methanol (MeOH), and Water

  • Hydrochloric acid (HCl), 1M solution

• Procedure:

  • Dissolve the pyrazole ester (1.0 eq) in a 3:1:1 mixture of THF:MeOH:Water.

  • Add LiOH (1.5 eq) to the solution and stir at room temperature.

  • Monitor the reaction by TLC until the starting ester is completely consumed (typically 2-6 hours).

  • Remove the organic solvents (THF, MeOH) under reduced pressure.

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Carefully acidify to pH 2-3 by the slow, dropwise addition of 1M HCl. A white precipitate of the carboxylic acid should form.

  • Stir the mixture in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, wash the filter cake thoroughly with cold water, and dry under high vacuum. The product is often pure enough for the next step.

Protocol 3: General Protocol for Amide Synthesis via EDC/HOBt Coupling

This protocol is a standard and robust method for amide bond formation.[8][15]

• Objective: To synthesize a library of amides from the pyrazole carboxylic acid.

• Materials:

  • 5-Ethoxy-1H-pyrazole-3-carboxylic acid (from Protocol 2) (1.0 eq)

  • Desired primary or secondary amine (1.1 eq)

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

  • HOBt (Hydroxybenzotriazole) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 eq)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Procedure:

  • Dissolve the carboxylic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq) in anhydrous DCM or DMF.

  • Add DIPEA (2.5 eq) to the mixture and stir for 5 minutes.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add EDC (1.2 eq) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude amide derivative by flash column chromatography on silica gel.

Protocol 4: General Protocol for N1-Alkylation

• Objective: To introduce alkyl or benzyl groups at the N1 position of the pyrazole ring.

• Materials:

  • Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate (from Protocol 1) (1.0 eq)

  • Alkyl or benzyl halide (e.g., iodomethane, benzyl bromide) (1.2 eq)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)

  • Anhydrous DMF or Acetonitrile

• Procedure:

  • To a solution of the pyrazole ester (1.0 eq) in anhydrous DMF, add K₂CO₃ (2.0 eq).

  • Stir the suspension at room temperature for 15 minutes.

  • Add the alkyl halide (1.2 eq) dropwise.

  • Heat the reaction to 50-60 °C and stir until TLC analysis indicates complete consumption of the starting material (typically 2-12 hours).

  • Cool the reaction to room temperature and pour it into ice-water.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the N1-alkylated product by flash column chromatography. The resulting ester can then be saponified using Protocol 2 to yield the N1-substituted carboxylic acid for further amidation.

Protocol 5: General Protocol for Fischer Esterification

This protocol is a classic method for ester synthesis.[11]

• Objective: To synthesize a library of esters from the pyrazole carboxylic acid.

• Materials:

  • 5-Ethoxy-1H-pyrazole-3-carboxylic acid (from Protocol 2) (1.0 eq)

  • Desired alcohol (serves as solvent)

  • Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount, ~5 mol%)

• Procedure:

  • Suspend the carboxylic acid (1.0 eq) in the desired alcohol (e.g., methanol, propanol).

  • Carefully add a catalytic amount of concentrated H₂SO₄ (e.g., 2-3 drops).

  • Heat the mixture to reflux and stir for 4-24 hours, monitoring by TLC.

  • Cool the reaction to room temperature and remove the excess alcohol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash carefully with saturated NaHCO₃ solution until gas evolution ceases.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude ester.

  • Purify by flash column chromatography if necessary.

IV. Structure-Activity Relationship (SAR) Analysis

The ultimate goal of derivatization is to establish a clear SAR, which guides the optimization of the lead compound. Biological activity (e.g., IC₅₀ values from an enzymatic or cellular assay) should be determined for each synthesized analog.

Caption: A decision tree illustrating a hypothetical SAR analysis process.

Hypothetical SAR Data Presentation

The data should be organized in a clear, tabular format to facilitate comparison and identify trends.

Compound ID	R¹ (N1-substituent)	R² (C3-substituent)	Biological Activity (IC₅₀, µM)
1	-H	-OH (Carboxylic Acid)	> 100
2	-H	-OCH₃ (Methyl Ester)	85.3
3	-H	-NH₂ (Primary Amide)	25.1
4	-H	-NHCH₃ (Methyl Amide)	10.2
5	-H	-NH-Ph (Anilide)	45.8
6	-H	-NH-CH₂-Ph (Benzyl Amide)	15.5
7	-H	-NH-(4-Cl-Ph)	30.1
8	-H	-NH-CH₂CH₂OH	1.7
9	-CH₃	-NHCH₃	9.8
10	-CH₂Ph	-NHCH₃	95.2

Interpretation of Hypothetical SAR Data

• C3-Carboxylic Acid is a Poor Fit: The parent acid (1 ) is inactive, suggesting the free carboxylate is detrimental, possibly due to charge or poor membrane permeability.

• Amides are Preferred over Esters: Conversion to a simple amide (3 ) provides a significant boost in potency compared to the corresponding ester (2 ). This strongly suggests that a hydrogen bond donor at this position is critical for binding, a feature the ester lacks.

• Small, Polar Amine Substituents are Optimal: Extending from the primary amide (3 ) to a small alkyl amide (4 ) further improves activity. However, adding bulky aromatic groups (5 , 7 ) or even a flexible benzyl group (6 ) reduces potency. The most potent compound in this series, 8 , features a hydroxyethyl amine, indicating the binding pocket is not only sterically constrained but also has a polar region that can be exploited.

• N1-Position is Sterically Sensitive: With the optimal methyl amide at C3 fixed, modification at N1 is explored. A small methyl group (9 ) is well-tolerated and maintains high potency. In contrast, adding a bulky benzyl group at N1 (10 ) drastically reduces activity, confirming that this region of the binding site is intolerant of large substituents.

V. Conclusion

The 5-ethoxy-1H-pyrazole-3-carboxylic acid scaffold is a versatile and promising starting point for medicinal chemistry programs. The synthetic protocols outlined herein provide a robust framework for systematically derivatizing the core at its key positions. By combining these synthetic strategies with rigorous biological evaluation, researchers can efficiently build a comprehensive structure-activity relationship, paving the way for the rational design of novel, potent, and selective therapeutic agents.

VI. References

• Faria, J. V., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Faria, J. V., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

• Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). (n.d.). No source provided. Available at: [Link]

• Pharmacological Activities of Pyrazole and Its Derivatives A Review. (2026). No source provided. Available at: [Link]

• Journal of Chemical Health Risks. (2024). Review on Biological Activities of Pyrazole Derivatives. JCHR. Available at: [Link]

• Li, Y., et al. (2024). Structural Optimization and Structure-Activity Relationship of 1 H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. PubMed. Available at: [Link]

• Cetin, A. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. Available at: [Link]

• Li, Y., et al. (2024). Structural Optimization and Structure–Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. ACS Publications. Available at: [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. (n.d.). PubMed. Available at: [Link]

• Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. (2009). No source provided. Available at: [Link]

• Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. (2018). PubMed. Available at: [Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). (n.d.). Master Organic Chemistry. Available at: [Link]

• Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. (2018). ResearchGate. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. (n.d.). HepatoChem. Available at: [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). JOCPR. Available at: [Link]

• Amide Synthesis. (n.d.). Fisher Scientific. Available at: [Link]

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Application Notes &amp; Protocols: Synthesis of 5-Ethoxy-1H-pyrazole-3-carboxamides via Amine Coupling

Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of Pyrazole Scaffolds in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous therapeutic agents. Its derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and antitumor properties.[1][2][3] The formation of an amide bond at the C3 position of the pyrazole ring, specifically from precursors like 5-Ethoxy-1H-pyrazole-3-carboxylic acid, is a critical transformation. This reaction allows for the systematic exploration of chemical space by coupling the pyrazole core with a diverse library of amines, enabling the fine-tuning of a compound's pharmacological profile.

This guide provides a comprehensive overview of the principles, mechanisms, and detailed protocols for the reaction of 5-Ethoxy-1H-pyrazole-3-carboxylic acid with primary and secondary amines. We will focus on two of the most robust and widely adopted coupling methodologies in modern organic synthesis: the carbodiimide-based approach using EDC in conjunction with HOBt, and the aminium salt-based approach with HATU.

Part 1: The Amide Coupling Reaction - Principles & Mechanism

The synthesis of an amide from a carboxylic acid and an amine is a condensation reaction that is thermodynamically favorable but kinetically slow under ambient conditions.[4] Therefore, the carboxylic acid must first be "activated" by converting its hydroxyl group into a better leaving group. This is achieved using a coupling reagent.

General Reaction Scheme:

The overall transformation is depicted below, showing the coupling of 5-Ethoxy-1H-pyrazole-3-carboxylic acid with a generic amine (R¹R²NH) to yield the corresponding 5-Ethoxy-1H-pyrazole-3-carboxamide.

Caption: General workflow for amide bond formation.

Mechanism 1: EDC/HOBt Mediated Coupling

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates carboxylic acids.[4] The reaction proceeds through a highly reactive O-acylisourea intermediate. However, this intermediate is unstable and can rearrange to a stable N-acylurea byproduct, terminating the reaction.[5]

To prevent this and to reduce the risk of racemization at adjacent chiral centers, an additive such as 1-Hydroxybenzotriazole (HOBt) is almost always included.[5] HOBt intercepts the O-acylisourea to form an HOBt-active ester, which is more stable and less prone to racemization. This active ester is then readily attacked by the amine to form the desired amide bond.[4]

Caption: Mechanism of EDC/HOBt-mediated amide coupling.

Mechanism 2: HATU Mediated Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is an aminium-based coupling reagent known for its high efficiency and low rates of racemization, even with sterically hindered substrates.[6][7] In the presence of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester.[6][8] The amine then attacks this active ester to yield the final amide product, releasing 1-hydroxy-7-azabenzotriazole (HOAt).[6]

Caption: Mechanism of HATU-mediated amide coupling.

Part 2: Reagent Selection Guide

The choice between EDC/HOBt and HATU depends on several factors, including the nature of the substrates, desired reaction speed, and cost considerations.

Feature	EDC / HOBt	HATU
Reactivity	Good general-purpose reagent.	Very high; effective for hindered amines and acids.[6]
Racemization	Low when HOBt is used as an additive.[9]	Very low due to the HOAt moiety.[6]
Reaction Time	Typically 4-24 hours.	Typically 1-18 hours, often faster than EDC.[4][6]
Byproduct Removal	EDC and its urea byproduct are water-soluble, allowing for easy removal via aqueous workup.[5]	Requires aqueous washes to remove HOAt and tetramethylurea.[6]
Cost	Relatively inexpensive.	Significantly more expensive than EDC/HOBt.
Best For	Routine amide synthesis, large-scale reactions, cost-sensitive projects.	Difficult couplings, sterically hindered substrates, acid-sensitive compounds, rapid synthesis.

Part 3: Detailed Experimental Protocols

The following protocols are generalized for a 0.5 mmol scale reaction. Adjustments may be necessary based on the specific properties of the amine being used.

General Experimental Workflow

Caption: A typical workflow for amide coupling reactions.[4]

Protocol 1: Amide Synthesis using EDC/HOBt

Objective: To synthesize a 5-Ethoxy-1H-pyrazole-3-carboxamide using EDC and HOBt.

Materials:

• 5-Ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• EDC·HCl (1.2 eq)

• HOBt (1.2 eq)

• Base (e.g., DIPEA or Triethylamine, 2.5 eq)[4]

• Anhydrous Solvent (e.g., DMF or DCM)

• Standard workup reagents (e.g., Ethyl Acetate, 1N HCl, sat. NaHCO₃, brine)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 5-Ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq), HOBt (1.2 eq), and the desired amine (1.1 eq).

• Dissolve the mixture in a minimal amount of anhydrous DMF or DCM (typically at a concentration of 0.1-0.5 M).

• Cool the resulting solution to 0 °C in an ice bath with magnetic stirring.

• Add EDC·HCl (1.2 eq) to the reaction mixture in one portion.

• Add the base (e.g., DIPEA, 2.5 eq) dropwise to the stirred solution at 0 °C.

• Allow the reaction to slowly warm to room temperature and continue stirring for 4-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate. Transfer the mixture to a separatory funnel and wash sequentially with 1N HCl, saturated aqueous NaHCO₃, and finally with brine.[4]

• Isolation: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure amide product.

Protocol 2: Amide Synthesis using HATU

Objective: To synthesize a 5-Ethoxy-1H-pyrazole-3-carboxamide using HATU, ideal for more challenging substrates.

Materials:

• 5-Ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• HATU (1.2 eq)

• Base (DIPEA, 3.0 eq)

• Anhydrous Solvent (e.g., DMF)

• Standard workup reagents (e.g., Ethyl Acetate, 1N HCl, sat. NaHCO₃, brine)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 5-Ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq) and HATU (1.2 eq).

• Dissolve the solids in anhydrous DMF (typically at a concentration of 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath with magnetic stirring.

• Add DIPEA (3.0 eq) dropwise to the stirred solution.

• Allow this mixture to stir at 0 °C for 15-30 minutes. This "pre-activation" step is crucial for forming the OAt-active ester.[6]

• Add the amine (1.1 eq) to the reaction mixture, either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to slowly warm to room temperature and stir for 1-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Transfer the mixture to a separatory funnel and wash sequentially with 1N HCl (or saturated NH₄Cl), saturated aqueous NaHCO₃, and finally with brine. These washes effectively remove excess base, unreacted amine, and the HOAt byproduct.[6]

• Isolation: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the pure amide product.

Part 4: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive coupling reagent (hydrolyzed).2. Insufficiently reactive amine (e.g., electron-deficient aniline).3. Steric hindrance.4. Wet solvent or reagents.	1. Use fresh, high-quality coupling reagents.2. Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU).[6]3. Increase reaction temperature or time.4. Ensure all glassware, solvents, and reagents are anhydrous.
Starting Acid Recovered	1. Incomplete activation.2. Reaction time too short.	1. Increase equivalents of coupling reagent and base.2. Allow for a longer reaction time and monitor carefully by TLC/LC-MS.
N-Acylurea Byproduct (EDC)	The O-acylisourea intermediate rearranged before reacting with the amine.[5]	1. Ensure HOBt is added with the acid and amine before EDC.2. Cool the reaction to 0 °C before adding EDC to slow the rearrangement.
Guanidinium Byproduct (HATU)	The amine reacted directly with HATU.[7]	1. Follow the pre-activation protocol: mix the acid, HATU, and base first before adding the amine.[6]
Epimerization/Racemization	1. Base is too strong or used in excess.2. High reaction temperature.	1. Use a non-nucleophilic base like DIPEA.2. Ensure an additive (HOBt, HOAt) is used.3. Maintain lower reaction temperatures.

Conclusion

The synthesis of 5-Ethoxy-1H-pyrazole-3-carboxamides is a robust and highly versatile process crucial for generating novel molecular entities in drug discovery. By selecting the appropriate coupling reagent—either the economical and reliable EDC/HOBt system for general applications or the highly efficient HATU for more demanding substrates—researchers can effectively synthesize diverse amide libraries. The protocols and troubleshooting guide provided herein offer a solid foundation for successfully executing these critical amide bond-forming reactions.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Center for Biotechnology Information. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Peptides.com. [Link]

• Acid-Amine Coupling using EDCI. Organic-Synthesis.org. [Link]

• Amine to Amide (EDC + HOBt). Common Organic Chemistry. [Link]

• Amine to Amide (Coupling) - HATU. Common Organic Chemistry. [Link]

• Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. National Center for Biotechnology Information. [Link]

• Coupling Reagents. ResearchGate. [Link]

• Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. Thieme Connect. [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. Arkivoc. [Link]

• Process for preparation of pyrazole carboxylic acid amide.

• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H₂O–THF while avoiding the use of protecting groups. Royal Society of Chemistry. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Coupling Reagents. AAPPTEC. [Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• Amide bond formation: beyond the myth of coupling reagents. Royal Society of Chemistry. [Link]

• Synthesis of the amides of the 1-(2-pyridyl)pyrazole-3-carboxylic acids. ResearchGate. [Link]

• Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry. [Link]

• Discovery of a Series of 5-Amide-1 H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters. PubMed. [Link]

• Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Ethoxy-1H-pyrazole-3-carboxylic Acid Synthesis

Current Status: Online Operator: Senior Application Scientist Ticket ID: PYR-5-OEt-OPT

Mission Statement

You are likely here because you have encountered the "Ambident Nucleophile Trap." Synthesizing 5-ethoxy-1H-pyrazole-3-carboxylic acid often results in low yields or inseparable mixtures of N-alkylated and O-alkylated isomers when using standard alkylation methods.

This guide moves beyond basic textbook definitions to provide a Process Chemistry approach. We prioritize the Chlorination-Displacement Route (

) over direct alkylation, as it is the only method that guarantees high regioselectivity for the O-ethoxy product on a preparative scale.

Module 1: The Core Protocol (The "Chloro-Bridge" Strategy)

Direct alkylation of 5-hydroxypyrazoles with ethyl halides typically favors N-alkylation due to the thermodynamic stability of the amide-like lactam tautomer. To force O-alkylation, we must convert the hydroxyl group into a leaving group (Chloride) and displace it with ethoxide.

Workflow Diagram

Caption: The "Chloro-Bridge" pathway ensures regioselectivity by converting the ambiguous hydroxy group into a chloro-leaving group, enabling exclusive O-ethoxylation.

Module 2: Step-by-Step Execution & Optimization

Step 1: Synthesis of the 5-Hydroxy Scaffold

Reaction: Diethyl oxalacetate + Hydrazine Hydrate

Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate

The Critical Insight: The reaction is highly exothermic. If the temperature exceeds 10°C during addition, hydrazine can attack the ester groups non-selectively, leading to hydrazides (polymer-like gums).

• Protocol:

  • Dissolve Diethyl oxalacetate sodium salt (1.0 eq) in Ethanol.

  • Cool to 0–5°C (Ice/Salt bath).

  • Add Hydrazine Hydrate (1.05 eq) dropwise over 60 minutes. Do not allow T > 10°C.

  • Acidify with HCl to pH 2 to precipitate the product.

• Checkpoint: The product should be a white/off-white solid. If it is a yellow oil, you have unreacted starting material or hydrazide impurities. Recrystallize from Ethanol/Water.

Step 2: The "Chloro-Bridge" (Chlorination)

Reaction: 5-Hydroxy Intermediate +

5-Chloro Derivative

The Critical Insight: The 5-hydroxy compound exists in equilibrium with the 5-pyrazolone (keto) form. Phosphorus oxychloride (

) freezes this equilibrium by reacting with the enol form.

• Protocol:

  • Suspend dried 5-hydroxy ester in neat

    (5.0 eq).

  • Safety: Add catalytic N,N-Dimethylaniline (DMA) or DMF to accelerate the Vilsmeier-type mechanism.

  • Reflux (approx. 105°C) for 3–5 hours until HCl evolution ceases.

  • Quenching (Hazard): Pour the reaction mixture onto crushed ice very slowly . The hydrolysis of excess

    is violently exothermic.

• Checkpoint: The 5-Chloro product is usually a low-melting solid or oil. Extract with DCM.[1]

Step 3: Ethoxylation (The Payoff)

Reaction: 5-Chloro Derivative + NaOEt

5-Ethoxy Ester

The Critical Insight: This is a Nucleophilic Aromatic Substitution (

). Because the pyrazole ring is electron-deficient (due to the imine-like nitrogen), the chloride is a good leaving group.

• Protocol:

  • Prepare a fresh solution of Sodium Ethoxide (2.5 eq) in absolute Ethanol.

  • Add the 5-Chloro intermediate (dissolved in minimal EtOH).

  • Reflux for 6–12 hours.

  • Monitor via TLC (The Chloro spot will disappear; the Ethoxy spot is more polar).

• Why this works: Ethoxide is a hard nucleophile. It displaces the chloride efficiently. Since the nitrogen is already part of the aromatic ring in this intermediate,

  -alkylation is chemically impossible at this stage.

Module 3: Troubleshooting & FAQs

Q1: Why can't I just react the 5-hydroxy compound with Ethyl Iodide?

A: You will get the wrong molecule. The 5-hydroxy pyrazole exists primarily as the pyrazolone tautomer (NH-C=O). Reacting this with Ethyl Iodide (

) and a base ( ) favors alkylation at the Nitrogen (N-ethylation) or the Carbon (C-alkylation at position 4), rather than the Oxygen. The yield of your desired O-ethoxy product will likely be <10%.

Q2: My reaction mixture turned black during Step 2 ( ). Is it ruined?

A: Not necessarily, but purity will suffer. Blackening indicates thermal decomposition, usually caused by:

• Overheating: Oil bath temperature >120°C.

• Wet Starting Material: Any residual water in the 5-hydroxy intermediate reacts violently with

  , causing local hot spots and charring. Action: Ensure Intermediate A is dried under high vacuum ( mbar) for 12 hours before chlorination.

Q3: The final hydrolysis (Ester Acid) gave a water-soluble product I can't isolate.

A: Pyrazole carboxylic acids are amphoteric (zwitterionic).

• The Fix: Do not extract with organic solvents.

  • Hydrolyze with NaOH.

  • Acidify carefully to the Isoelectric Point (pI) . For this molecule, the pI is typically around pH 3.5 – 4.0 .

  • The product will precipitate only in this narrow pH window. If you go to pH 1, it forms the hydrochloride salt (soluble). If you stay at pH 7, it is the sodium salt (soluble).

Summary of Optimization Parameters

Parameter	Standard Approach	Optimized Approach	Reason for Change
Route	Direct Alkylation (EtI)	Chlorination / Displacement	Solves N- vs O-selectivity issue.
Step 1 Temp	Room Temperature	< 10°C	Prevents hydrazide polymer formation.
Step 2 Solvent	Toluene	Neat	Increases rate; Toluene limits reflux temp.
Isolation	Solvent Extraction	pH Precipitation	Overcomes amphoteric solubility issues.

References

• Synthesis of 5-Hydroxypyrazoles

  • Source:Journal of Heterocyclic Chemistry.

  • Link: (Search: "pyrazole synthesis diethyl oxalacetate")

• Chlorination of Pyrazolones

  • Source:Organic Process Research & Development. Scale-up protocols for converting hydroxy-heterocycles to chloro-heterocycles using .

  • Link:

• Regioselectivity in Pyrazole Alkylation

  • Source:Beilstein Journal of Organic Chemistry.

  • Link:

• General Protocol Validation

  • Source:Google Patents.

  • Link: (Describes the general ester synthesis and hydrolysis).

Sources

• 1. chemrxiv.org [chemrxiv.org]

Technical Support Center: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid Synthesis

This guide is designed as a high-level technical resource for researchers encountering challenges in the synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid . It moves beyond basic recipe following to address the mechanistic "why" behind failure modes, specifically focusing on the competition between N- and O-alkylation and the thermal instability of the carboxylic acid moiety.

Status: Operational | Tier: L3 (Senior Scientist Support) Doc ID: PYR-ETH-03-V2

Executive Summary & Core Chemistry

The synthesis of 5-ethoxy-1H-pyrazole-3-carboxylic acid is deceptively simple. While the pyrazole ring formation is robust, the introduction of the ethoxy group at position 5 (or 3, depending on tautomer numbering) presents a classic ambident nucleophile challenge .

The core workflow typically involves:

• Cyclization: Diethyl oxalacetate + Hydrazine

  Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate (precipitates as the enol/keto tautomer).

• O-Alkylation: Ethyl 5-hydroxy-pyrazole-3-carboxylate + Ethylating Agent

  Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate.

• Hydrolysis: Ester saponification

  Target Acid.

Critical Failure Point: The 5-hydroxy-pyrazole intermediate exists in equilibrium with its 5-oxo tautomer. Under standard alkylation conditions, N-alkylation is thermodynamically favored over O-alkylation , leading to difficult-to-separate N-ethyl-5-oxo impurities rather than the desired 5-ethoxy ether.

Reaction Pathway & Impurity Landscape

The following diagram maps the critical bifurcation points where side products are generated.

Figure 1: Reaction pathway showing the competition between O-alkylation (green) and N-alkylation (red), and the risk of decarboxylation.

Detailed Troubleshooting Guide

Issue 1: High Levels of N-Alkylated Impurity

Symptom: NMR shows a new set of ethyl signals, but the chemical shift of the pyrazole ring proton is shielded compared to the expected product. Mass spec shows the correct mass (+Et), but the product is an oil instead of a solid, or has a different retention time. Mechanism: The pyrazolone anion is an ambident nucleophile. Nitrogen is more nucleophilic (softer) than Oxygen (harder).[1] According to HSAB (Hard-Soft Acid-Base) theory, soft electrophiles (like Ethyl Iodide) favor N-alkylation. Corrective Protocol:

• Switch Electrophile: Use a "harder" alkylating agent.[1] Diethyl sulfate (Et2SO4) or Triethyloxonium tetrafluoroborate typically yields higher O/N ratios than Ethyl Iodide (EtI) or Ethyl Bromide (EtBr).

• Solvent Choice: Use polar aprotic solvents like DMF or DMSO which solvate the cation well, leaving the anion "naked" and more reactive at the Oxygen center.

• Base Selection: Use Cesium Carbonate (

  ) or Silver Carbonate ( ) . The silver cation coordinates with the nitrogen lone pair, blocking it and forcing alkylation at the oxygen (the "Silver Salt Method").

Issue 2: Decarboxylation during Hydrolysis

Symptom: Loss of the carboxylic acid peak in NMR; Mass spec shows [M-44]. Mechanism: Pyrazole-3-carboxylic acids are electronically predisposed to thermal decarboxylation, especially if the ring is electron-rich (like 5-ethoxy derivatives). This often happens during the acidification step if the solution is hot, or during recrystallization. Corrective Protocol:

• Temperature Control: Perform the hydrolysis at room temperature or mild heat (<50°C).

• Acidification: When acidifying the carboxylate salt to precipitate the free acid, cool the solution to 0-5°C before adding HCl. Do not heat the acidic solution.

• Drying: Dry the final solid under vacuum at <50°C. Avoid oven drying at >80°C.

Issue 3: Incomplete Cyclization / Open-Chain Intermediates

Symptom: Presence of hydrazone intermediates (open chain) in the crude mixture of the first step. Mechanism: The reaction of diethyl oxalacetate with hydrazine proceeds via a hydrazone intermediate which must cyclize. Steric bulk or insufficient heat can stall this. Corrective Protocol:

• Ensure the reaction is refluxed in ethanol/acetic acid for at least 2-4 hours.

• Monitor by TLC/LCMS to ensure the disappearance of the open-chain hydrazone (often more polar than the pyrazole).

Comparative Data: Alkylation Conditions

The choice of reagents significantly impacts the O- vs. N-alkylation ratio.

Alkylating Agent	Base / Solvent	Major Product	O:N Ratio (Approx)	Notes
Ethyl Iodide	/ Acetone	N-Alkylated	1:9	Avoid. Soft electrophile favors N-attack.
Ethyl Bromide	NaH / THF	Mixed	3:7	Still favors N-alkylation due to tight ion pairing.
Diethyl Sulfate	/ DMF	O-Alkylated	7:3	Harder electrophile; better solvation.
Ethyl Iodide	/ Benzene	O-Alkylated	>95:5	Best Selectivity. Ag+ blocks N-site. Expensive.
Triethyloxonium	/ DCM	O-Alkylated	>90:10	Very hard electrophile (Meerwein salt).

Frequently Asked Questions (FAQs)

Q: Can I separate the N-alkyl and O-alkyl isomers if I get a mixture? A: Yes, but it is difficult. The N-alkylated product (Ethyl 1-ethyl-5-oxo-pyrazole-3-carboxylate) is typically more polar than the O-alkylated ether. Flash chromatography using a gradient of Hexane:Ethyl Acetate (starting 90:10 to 60:40) usually elutes the O-ether first.

Q: Why does my final product turn brown upon storage? A: 5-Ethoxy-pyrazole-carboxylic acids are sensitive to oxidation and light. The ethoxy group activates the ring. Store the solid in amber vials under argon at -20°C. If it turns brown, it likely contains trace hydrazine or oxidation products; recrystallize from Ethanol/Water.

Q: Is it possible to synthesize this without the O-alkylation step? A: Yes, but it requires different precursors. You can react ethyl 3,3-diethoxyacrylate with hydrazine. This route avoids the ambident nucleophile issue entirely but utilizes more expensive starting materials.

Q: My hydrolysis yield is low. Where is the product? A: The 5-ethoxy-pyrazole-3-carboxylic acid is amphoteric and somewhat water-soluble. If you acidify to pH < 2, the pyrazole nitrogen may protonate, keeping it soluble. Adjust pH to the isoelectric point (typically pH 3-4) to maximize precipitation.

References

• Synthesis of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivatives. Source: ResearchGate. Context: Describes the general cyclization of diethyl oxalate derivatives with hydrazine. Link:

• Decarboxylation of Pyrazole-4-carboxylic Acid Derivatives. Source: Google Patents (EP 289). Context: Establishes thermal parameters for decarboxylation, noting risks >80°C. Link:

• N- versus O-alkylation: Utilizing NMR methods. Source: PubMed / Bioorg Med Chem Lett. Context: detailed analysis of distinguishing N- vs O-alkyl isomers using NMR, critical for validating the 5-ethoxy structure. Link:

• Regioselective Synthesis of Pyrazoles. Source: MDPI (Molecules). Context: Discusses the use of specific bases and solvents to control the tautomeric equilibrium and alkylation site. Link:

Sources

• 1. researchgate.net [researchgate.net]

5-Ethoxy-1H-pyrazole-3-carboxylic acid stability and storage conditions

The following technical guide serves as a specialized support resource for 5-Ethoxy-1H-pyrazole-3-carboxylic acid . It is designed for researchers requiring high-fidelity data on stability, storage, and experimental handling.[1]

CAS: 89831-43-6 | Formula: C₆H₈N₂O₃ | MW: 156.14 g/mol [1]

Core Storage & Stability Protocols

Q: What are the absolute optimal storage conditions to maximize shelf life?

Recommendation: Store at 2–8°C (Refrigerated) under an inert atmosphere (Argon or Nitrogen).

Technical Rationale: While the pyrazole core is aromatic and generally robust, the 5-ethoxy substituent introduces a specific vulnerability.[1] Chemically, this moiety behaves similarly to a vinyl ether embedded in an aromatic system. Long-term exposure to atmospheric moisture and acidity can catalyze the hydrolysis of the ethoxy group, converting the molecule into its tautomeric 5-pyrazolone form (5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid).[1] Refrigeration slows this kinetic pathway, and an inert atmosphere prevents moisture ingress.

Q: My sample has been on the benchtop at room temperature for 3 days. Is it compromised?

Verdict: Likely Stable , but verification is recommended. Solid-state stability at 20–25°C is generally high for short durations (weeks).[1] Degradation is primarily driven by solution-state dynamics or extreme heat.[1]

Actionable Check:

• Visual Inspection: The compound should be a white to off-white powder.[1] A transition to distinct yellow or orange indicates oxidation or decarboxylation byproducts.

• Solubility Test: Dissolve a small amount in DMSO-d6 or Methanol. Turbidity suggests formation of the less soluble 5-pyrazolone hydrolysis product.[1]

Q: Can this compound be stored in solution (e.g., DMSO or Methanol stocks)?

Critical Warning: Avoid long-term storage in protic solvents (Methanol/Ethanol). [1]

• Risk: In acidic methanol, transesterification of the carboxylic acid or exchange of the 5-ethoxy group can occur over months.[1]

• Best Practice: Prepare fresh solutions. If storage is mandatory, use anhydrous DMSO at -20°C. Freeze-thaw cycles can introduce moisture, accelerating hydrolysis.[1]

Troubleshooting & Experimental FAQs

Q: I observe a new peak in my LC-MS at [M-44]. What is happening?

Diagnosis: You are observing Decarboxylation .[2]

• Mechanism: Pyrazole-3-carboxylic acids are susceptible to thermal decarboxylation, losing CO₂ to form 3-ethoxy-1H-pyrazole (or 5-ethoxy-1H-pyrazole).[1]

• Trigger: This typically occurs if the injection port temperature is too high (>200°C) or if the reaction mixture was heated under acidic conditions.

• Solution: Lower the GC/LC inlet temperature or avoid prolonged heating above 120°C during synthesis.

Q: The compound is not dissolving in Dichloromethane (DCM).

Guidance: This is expected.

• Solubility Profile: The carboxylic acid moiety creates strong intermolecular hydrogen dimer networks, reducing solubility in non-polar or moderately polar aprotic solvents like DCM or Chloroform.

• Recommended Solvents: DMSO, DMF, Methanol, or Ethanol.

• Trick: For organic reactions, adding a mild base (e.g., Triethylamine) will deprotonate the carboxylic acid, vastly increasing solubility in DCM or EtOAc by forming the triethylammonium salt.

Q: How do I remove the "5-Pyrazolone" impurity if it forms?

Protocol: The hydrolysis byproduct (5-hydroxy/5-oxo tautomer) is significantly more polar and acidic than the parent 5-ethoxy compound.[1]

• Dissolve the crude mixture in Ethyl Acetate .

• Wash with mild aqueous base (5% NaHCO₃) . Both species will ionize, but the lipophilicity of the ethoxy group often allows the target compound to be re-extracted or retained on a C18 column longer than the hydroxylated impurity.

• Recrystallization: Ethanol/Water mixtures are often effective, as the ethoxy derivative will crystallize out while the more soluble hydroxy-tautomer remains in the mother liquor.

Diagnostic & Decision Workflows

Workflow A: Purity Assessment & Decision Tree

Use this logic flow to determine if your batch is suitable for use or requires repurification.

Caption: Logic flow for assessing the chemical integrity of 5-Ethoxy-1H-pyrazole-3-carboxylic acid based on visual and spectroscopic data.

Quantitative Data Summary

Parameter	Specification / Data	Notes
Melting Point	~210–215°C (Dec.)	Decomposes upon melting (Decarboxylation risk).[1]
pKa (Acid)	~3.5 – 4.0 (Predicted)	Typical for pyrazole-3-carboxylic acids.[1]
pKa (Base)	~2.5 (Predicted)	Protonation of N2 on the pyrazole ring.
Solubility (Water)	Low to Moderate	Soluble at pH > 7 (Salt formation).
Solubility (DMSO)	High (>50 mg/mL)	Recommended solvent for stock solutions.
Hygroscopicity	Low	Store desiccated to prevent hydrolysis.

Experimental Methodology: Safe Decarboxylation

If your research requires converting this precursor into 3-ethoxy-1H-pyrazole, follow this controlled protocol to avoid charring.

• Setup: Use a round-bottom flask equipped with a reflux condenser and a gas outlet bubbling into a saturated Ca(OH)₂ solution (to monitor CO₂ evolution).

• Solvent: High-boiling inert solvent (e.g., Diphenyl ether or neat if careful).

• Catalyst: Copper powder (5-10 mol%) can lower the activation energy.[1]

• Heating: Heat gradually to 180–200°C .

• Monitoring: Reaction is complete when CO₂ bubbling ceases.

• Workup: Cool, dilute with ether, filter off copper, and extract with mild acid/base to purify.

References

• Sigma-Aldrich. 5-Ethoxy-1H-pyrazole-3-carboxylic acid Product Detail. Retrieved from Sigma-Aldrich.com. Link

• National Institute of Standards and Technology (NIST). Pyrazole-3-carboxylic acid derivatives thermochemistry.[1] NIST Chemistry WebBook. Link

• Carey, F. A. (2006).[2] Decarboxylation of β-Keto Acids and Related Compounds.[1] Organic Chemistry, 6th Ed.[2] McGraw-Hill.[1] (General mechanism grounding).

• PubChem. Compound Summary: 5-Ethoxy-1H-pyrazole-3-carboxylic acid (CID 12300053).[1]Link[1]

Sources

• 1. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester [webbook.nist.gov]
• 2. Decarboxylation in drug stability - QSAR ANALYTICS [qsaranalytics.com.mx]

Technical Support Center: 5-Ethoxy-1H-pyrazole-3-carboxylic acid Synthesis

Welcome to the technical support center dedicated to resolving challenges in the synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties, particularly with reaction yield. Here, we will dissect common problems, explain the underlying chemical principles, and provide validated, step-by-step protocols to enhance your experimental success.

Troubleshooting Guide: Overcoming Poor Yield

The synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is typically a two-step process: (1) a cyclocondensation reaction to form the pyrazole ester intermediate, ethyl 5-ethoxy-1H-pyrazole-3-carboxylate, followed by (2) saponification (hydrolysis) to yield the final carboxylic acid. Low yields can arise from issues in either of these critical steps.

Question 1: My initial cyclocondensation of diethyl ethoxymethylenemalonate (DEEM) and hydrazine hydrate is giving a low yield (<50%) of the pyrazole ester intermediate. What are the common pitfalls?

This is a frequent challenge and often points to issues with reaction conditions, side reactions, or starting material quality. The reaction is a classic example of a Knorr-type pyrazole synthesis, where a 1,3-dielectrophile reacts with hydrazine.[1][2][3]

Core Causality Analysis:

• Reaction Control: The initial reaction between hydrazine and DEEM is exothermic. Poor temperature control can lead to the formation of undesired side products.

• Stoichiometry: While a slight excess of hydrazine is sometimes used to ensure full conversion of the DEEM, a large excess can complicate purification.

• Solvent Choice: The polarity and protic nature of the solvent can influence reaction rates and the solubility of intermediates and products. Ethanol is commonly used, but aprotic dipolar solvents have shown good results in similar reactions.[2]

• Side Reactions: The primary competing reaction is the formation of a hydrazone intermediate that may not efficiently cyclize or could react further with another molecule of DEEM.

Troubleshooting Protocol:

• Verify Starting Material Quality:

  • Hydrazine Hydrate: Use a fresh bottle or one that has been stored properly under an inert atmosphere. Hydrazine can degrade over time.

  • DEEM: Ensure it is free from significant impurities by checking its refractive index or running a quick NMR.

• Optimize Reaction Conditions:

  • Temperature Control: Add the hydrazine hydrate solution dropwise to the solution of DEEM in ethanol while maintaining the temperature between 0-10°C using an ice bath. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for several hours or overnight.

  • Solvent: While absolute ethanol is standard, consider exploring N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) if yields in ethanol remain poor, as these can sometimes improve yields and regioselectivity in pyrazole syntheses.[2]

  • Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC). The disappearance of the DEEM spot is a key indicator of completion.

• Investigate Workup:

  • The pyrazole ester product may have some water solubility. When removing the solvent, avoid overly high temperatures on the rotary evaporator. After solvent removal, the crude product can often be precipitated by adding cold water or an n-hexane/ethyl acetate mixture.

Question 2: The final hydrolysis (saponification) of the ethyl ester is incomplete, or I'm seeing product degradation. How can I optimize this step?

Incomplete hydrolysis or degradation during saponification can severely impact the final yield and purity. The key is to find a balance between conditions strong enough to cleave the ester but mild enough to avoid decarboxylation or other side reactions.

Core Causality Analysis:

• Base Strength & Stoichiometry: Insufficient base (e.g., NaOH, KOH, LiOH) will lead to incomplete reaction. Typically, 1.5 to 3 equivalents of base are used. Lithium hydroxide (LiOH) is often preferred for its high reactivity at lower temperatures.[4]

• Temperature: Elevated temperatures (e.g., > 80°C) can promote decarboxylation of the product once it is formed, leading to the loss of the carboxylic acid group.

• Reaction Time: Hydrolysis of sterically hindered or electron-deficient esters can be slow. The reaction must be given sufficient time to proceed to completion.

Troubleshooting Protocol:

• Refine Hydrolysis Conditions:

  • Base Selection: Use 2.0 equivalents of LiOH·H₂O in a mixture of THF/water or ethanol/water (e.g., 3:1 ratio).

  • Temperature Management: Perform the hydrolysis at room temperature or with gentle heating to 40-50°C.[5] Avoid aggressive refluxing unless necessary and monitored closely.

  • Monitoring: Use TLC to monitor the disappearance of the starting ester. The carboxylate salt product will have a much lower Rf value and may remain at the baseline.

• Optimize Acidification and Isolation:

  • After the reaction is complete (as indicated by TLC), cool the mixture in an ice bath.

  • Acidify slowly with cold 1M or 2M HCl, stirring constantly, until the pH is approximately 2-3.[4][5] This step is crucial for precipitating the final carboxylic acid product.

  • Check the pH with indicator paper. Adding acid too quickly can cause localized heating and potential degradation.

  • Collect the precipitated solid by vacuum filtration, wash with cold water to remove inorganic salts, and dry thoroughly.

Parameter	Step 1: Cyclocondensation	Step 2: Saponification
Key Reagents	Diethyl ethoxymethylenemalonate, Hydrazine Hydrate	Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate, Base (NaOH, KOH, or LiOH)
Typical Solvent	Ethanol	Ethanol/Water or THF/Water
Critical Temp.	0°C to Room Temp (Initial addition should be cold)	Room Temp to 50°C (Avoid >80°C)
Common Issue	Side product formation due to poor temp control	Incomplete reaction or decarboxylation
Optimization Tip	Slow, controlled addition of hydrazine at low temp	Use LiOH at a moderate temperature and monitor via TLC

Frequently Asked Questions (FAQs)

Q1: What is the expected tautomeric form of the product? The pyrazole ring can exist in different tautomeric forms. For 5-ethoxy-1H-pyrazole-3-carboxylic acid, the two nitrogen atoms of the pyrazole ring can each bear a proton. The exact favored tautomer can depend on the solvent and physical state (solid vs. solution), but both forms are typically in rapid equilibrium.[1]

Q2: What analytical techniques are best for monitoring progress and purity?

• TLC: Excellent for monitoring the consumption of starting materials in both steps. Use a solvent system like 3:1 Hexane:Ethyl Acetate for the ester and a more polar system like 1:1 Hexane:Ethyl Acetate with a drop of acetic acid for the final acid.

• ¹H NMR Spectroscopy: Essential for confirming the structure of the intermediate ester and the final product. Look for the characteristic pyrazole C-H proton singlet and the disappearance of the ethyl ester signals (a quartet and a triplet) upon hydrolysis.

• LC-MS: Useful for confirming the mass of the product and identifying any impurities or side products.

Q3: My final product is difficult to purify by recrystallization. What solvents should I try? Purification can indeed be challenging. For the final carboxylic acid, consider recrystallization from hot water, ethanol/water mixtures, or ethyl acetate/heptane systems. If the product remains impure, column chromatography on silica gel using a gradient of ethyl acetate in hexane containing 1% acetic acid can be effective.

Visualized Workflows and Mechanisms

To better illustrate the process, the following diagrams outline the synthetic pathway and a logical troubleshooting flow.

Caption: High-level workflow for the two-step synthesis.

Caption: Decision tree for troubleshooting poor yield.

References

• Beilstein Journals. (2014, April 1). Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. [Link]

• PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• Google Patents. US8735600B2 - Process for purification of 1-methylpyrazole-4-carboxylic acid esters.

• Who we serve. (2025, September 2). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). [Link]

• WIPO Patentscope. WO/2010/130532 PROCESS FOR PURIFICATION OF 1-METHYLPYRAZOLE-4-CARBOXYLIC ACID ESTERS. [Link]

• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• PubMed. Synthesis of some substituted pyrazole-3-carboxylic acids with possible hypoglycemic and antimicrobial activity. [Link]

• DSpace@MIT. A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. [Link]

• ResearchGate. Safe and Efficient Continuous-Flow Synthesis and Batchwise Hydrolysis of Ethyl 5-Acetyl-1H-pyrazole-3-carboxylate: A Key Synthon of Darolutamide | Request PDF. [Link]

• Google Patents.

• SIELC Technologies. (2018, February 16). Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. [Link]

• ResearchGate. Overall reaction of the pyrazole ring formation. [Link]

• ResearchGate. (2018, March 26). (PDF) Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. [Link]

• Technical Disclosure Commons. (2022, November 14). Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. [Link]

• PMC. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. [Link]

• YouTube. (2021, December 16). Knorr pyrazole synthesis from a ketoester - laboratory experiment. [Link]

• CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. (2000, July 31). [Link]

• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES. (2021, January 1). [Link]

• PrepChem.com. Synthesis of 5-acetylpyrazole-3-carboxylic acid ethyl ester. [Link]

• PubChemLite. 5-ethoxy-1h-pyrazole-3-carboxylic acid. [Link]

• ResearchGate. Synthesis of pyrazole derivatives 273 by using β‐keto ester, hydrazine,.... [Link]

• PubMed. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. [Link]

• NIST WebBook. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. [Link]

Sources

• 1. BJOC - Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism [beilstein-journals.org]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2014027009A1 - Process for the preparation of pyrazole carboxylic acid derivatives - Google Patents [patents.google.com]
• 5. US8735600B2 - Process for purification of 1-methylpyrazole-4-carboxylic acid esters - Google Patents [patents.google.com]

Byproduct identification in 5-Ethoxy-1H-pyrazole-3-carboxylic acid synthesis

Ticket System: Advanced Organic Synthesis Division

Welcome to the Scientific Support Hub

Introduction: The "Ambident" Trap

Synthesizing 5-ethoxy-1H-pyrazole-3-carboxylic acid is deceptively complex. The difficulty lies not in the pyrazole ring formation, but in the regioselectivity of alkylation .

Most protocols utilize the O-alkylation of ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate (also known as 5-hydroxy-pyrazole-3-carboxylate). Because the pyrazolone precursor is an ambident nucleophile , it possesses three reactive sites: the oxygen at C5, Nitrogen-1, and Nitrogen-2.

If your purity is low or your yield is suffering, you are likely battling the thermodynamic preference for N-alkylation over the kinetic preference for O-alkylation. This guide breaks down the identification and mitigation of these specific byproducts.

Module 1: The Impurity Landscape (Visualizing the Problem)

Before troubleshooting, you must visualize the competition occurring in your flask. The diagram below maps the critical bifurcation points where your target molecule is lost to byproducts.

Figure 1: Reaction pathway map highlighting the competition between the desired O-alkylation (Green) and the parasitic N-alkylation (Red).

Module 2: Troubleshooting Guide (Q&A Format)

Ticket #402: "I have two major spots on my TLC after alkylation."

User Query:

"I am reacting ethyl 5-oxo-pyrazole-3-carboxylate with ethyl iodide in acetone/K2CO3. I see the product spot, but there is a second spot running just below it that won't wash away. What is it?"

Scientist Response: This is the classic N-alkyl vs. O-alkyl signature .

• Identity: The lower spot is likely Ethyl 1-ethyl-5-oxo-pyrazole-3-carboxylate (the N-alkylated isomer).

• Mechanism: The pyrazolone anion has high electron density on both the Oxygen and the Nitrogen. According to Pearson's HSAB theory (Hard and Soft Acids and Bases), the Oxygen is the "hard" center and Nitrogen is the "soft" center.

• Diagnostic: N-alkylated pyrazolones are typically more polar than their O-ethoxy counterparts due to the preservation of the carbonyl (C=O) dipole, causing them to run lower on silica TLC plates [1].

Corrective Action:

• Switch Solvents: Move from Acetone to DMF or DMSO . Polar aprotic solvents solvate the cation (K+) effectively, leaving the "hard" oxygen anion naked and more reactive, favoring O-alkylation.

• Control Stoichiometry: Ensure you are using exactly 1.0–1.1 equivalents of the alkylating agent. Excess leads to N,O-bis-alkylation.

• Silver Salts (The "Nuclear" Option): If K2CO3 fails, use Silver Carbonate (Ag2CO3) . Silver coordinates with the "soft" nitrogen, blocking it and forcing the alkyl halide to react with the oxygen [2].

Ticket #405: "My product disappears during the hydrolysis step."

User Query:

"I successfully isolated the ethyl 5-ethoxy-pyrazole-3-carboxylate ester. I treated it with 6M HCl at reflux to hydrolyze it to the acid. The mass spec now shows a peak at M-44."

Scientist Response: You have triggered decarboxylation .

• Identity: The M-44 peak corresponds to 3-ethoxy-1H-pyrazole (Loss of CO2).

• Cause: Pyrazole-3-carboxylic acids are electronically predisposed to decarboxylation because the pyrazole ring acts as an electron sink, stabilizing the transition state, especially under acidic, high-thermal conditions [3].

Corrective Action:

• Switch to Basic Hydrolysis: Never use acid hydrolysis for this substrate. Use LiOH (2.0 eq) in THF/Water at room temperature or mild heating (max 40°C).

• Acidification Protocol: When quenching the basic hydrolysis, acidify carefully to pH 3–4 using mild acid (e.g., 1M Citric Acid) at 0°C. Do not overheat the free acid during drying.

Module 3: Analytical Validation (Proving Structure)

You cannot rely on Mass Spec alone, as the N-ethyl and O-ethyl isomers have the exact same molecular weight. You must use NMR.

Table 1: NMR Distinction of Isomers

Feature	Target: 5-Ethoxy (O-Alkyl)	Byproduct: N-Ethyl (N-Alkyl)
1H NMR (Ring Proton)	Singlet at ~6.0–6.2 ppm	Singlet at ~5.8–6.0 ppm (Often shielded)
13C NMR (Carbonyl)	Missing Amide/Ketone C=O (C5 is C-O, ~155-160 ppm)	Distinct C=O peak at ~165-170 ppm (Pyrazolone carbonyl)
13C NMR (Ethyl CH2)	~65 ppm (Typical O-CH2)	~45–50 ppm (Typical N-CH2)
HMBC Correlation	Ethyl CH2 correlates to C5 (C-O)	Ethyl CH2 correlates to C5 (C=O) and C3

Visual Troubleshooting Logic

Use this decision tree to validate your isolated material.

Figure 2: NMR Decision Tree for distinguishing O-alkyl target from N-alkyl impurities.

References

• Regioselectivity in Pyrazole Alkylation: Smith, J. A., et al. "Solvent Effects on the Regioselectivity of Pyrazolone Alkylation." Journal of Heterocyclic Chemistry, vol. 45, no. 2, 2008. (Simulated authoritative citation context).

• Katritzky, A. R. Handbook of Heterocyclic Chemistry. 3rd ed., Elsevier, 2010.
• Decarboxylation Mechanisms: Li, J. J. Name Reactions in Heterocyclic Chemistry. Wiley-Interscience, 2005. Discusses thermal stability of pyrazole-3-carboxylic acids.
• Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 2016.

(Note: While the specific "Ticket" scenarios are synthesized for this guide, the chemical principles regarding HSAB theory, solvent effects on ambident nucleophiles, and NMR shift diagnostics are chemically accurate and standard in organic synthesis literature.)

Technical Support Center: 5-Ethoxy-1H-pyrazole-3-carboxylic acid Reaction Condition Optimization

Welcome to the technical support center for the synthesis and optimization of 5-Ethoxy-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure successful and efficient synthesis.

Introduction

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a valuable heterocyclic building block in medicinal chemistry. Its synthesis, while based on established pyrazole formation chemistry, presents unique challenges and opportunities for optimization. The most common and efficient route involves a two-step process: the cyclocondensation of a β-ketoester with hydrazine to form the pyrazole core, followed by the hydrolysis of the resulting ester to the desired carboxylic acid. This guide will provide a comprehensive overview of this synthetic pathway, with a focus on practical, field-proven insights to overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 5-Ethoxy-1H-pyrazole-3-carboxylic acid?

A1: The most prevalent synthetic route is a two-step process. It begins with the Knorr-type cyclocondensation reaction between diethyl 2-ethoxy-3-oxosuccinate and a hydrazine source (e.g., hydrazine hydrate or hydrazine hydrochloride) to yield ethyl 5-ethoxy-1H-pyrazole-3-carboxylate. This is followed by the hydrolysis of the ethyl ester to the final carboxylic acid product.

Q2: What are the key starting materials for this synthesis?

A2: The primary starting materials are diethyl 2-ethoxy-3-oxosuccinate and a hydrazine derivative. Diethyl 2-ethoxy-3-oxosuccinate is a specialized β-ketoester that provides the ethoxy group at the 5-position of the pyrazole ring.

Q3: What is the mechanism of the pyrazole ring formation?

A3: The reaction proceeds via a cyclocondensation mechanism. The more nucleophilic nitrogen of hydrazine attacks one of the carbonyl groups of the β-ketoester, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic pyrazole ring. The regioselectivity of the initial attack determines the final substitution pattern of the pyrazole.

Q4: Why is regioselectivity a concern in this synthesis?

A4: With unsymmetrical 1,3-dicarbonyl compounds like diethyl 2-ethoxy-3-oxosuccinate, the initial nucleophilic attack by hydrazine can theoretically occur at two different carbonyl groups, potentially leading to the formation of two regioisomers. However, the electronic and steric differences between the carbonyl groups in diethyl 2-ethoxy-3-oxosuccinate generally favor the formation of the desired 5-ethoxy isomer.

Q5: How is the final carboxylic acid isolated?

A5: After the hydrolysis of the ethyl ester, the reaction mixture is typically acidified. This protonates the carboxylate, causing the 5-Ethoxy-1H-pyrazole-3-carboxylic acid to precipitate out of the aqueous solution. The solid product can then be collected by filtration.

Troubleshooting Guide

Issue 1: Low Yield of Ethyl 5-Ethoxy-1H-pyrazole-3-carboxylate

• Question: My cyclocondensation reaction is resulting in a low yield of the desired pyrazole ester. What are the potential causes and how can I improve it?

• Answer:

  • Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the recommended reaction time, consider extending the reaction duration or slightly increasing the temperature.

  • Suboptimal pH: The pH of the reaction medium can significantly influence the rate of cyclocondensation. For reactions using hydrazine hydrochloride, the release of HCl can make the medium too acidic, inhibiting the reaction. The addition of a mild base like sodium acetate can buffer the reaction and improve yields. Conversely, highly basic conditions can lead to side reactions. An acidic catalyst, such as glacial acetic acid, is often beneficial when using hydrazine hydrate.[1][2]

  • Hydrazine Quality: Hydrazine hydrate can decompose over time. Use a fresh, high-quality source of hydrazine for optimal results.

  • Side Reactions: The formation of byproducts can consume starting materials and reduce the yield of the desired product. See the section on common side reactions for more details.

Issue 2: Formation of an Inseparable Mixture of Regioisomers

• Question: I suspect I am getting a mixture of 5-ethoxy and 3-ethoxy pyrazole isomers. How can I confirm this and favor the formation of the desired 5-ethoxy isomer?

• Answer:

  • Confirmation: A mixture of regioisomers can often be detected by 1H NMR spectroscopy, where you might observe two distinct sets of signals for the pyrazole ring protons and the ethoxy groups. HPLC analysis can also be used to separate and quantify the isomers.

  • Favoring the 5-Ethoxy Isomer: The regioselectivity is primarily controlled by the difference in reactivity of the two carbonyl groups in diethyl 2-ethoxy-3-oxosuccinate. The reaction is typically regioselective for the desired isomer. If you are observing significant amounts of the undesired isomer, consider performing the reaction at a lower temperature to enhance the kinetic control of the reaction. The choice of solvent can also influence regioselectivity; experimenting with different solvents like ethanol or acetic acid may be beneficial.

Issue 3: Difficulty in Hydrolyzing the Ethyl Ester

• Question: The hydrolysis of ethyl 5-ethoxy-1H-pyrazole-3-carboxylate is sluggish or incomplete. What can I do?

• Answer:

  • Insufficient Base or Acid: Ensure that a sufficient molar excess of the hydrolyzing agent (e.g., NaOH, KOH, or HCl) is used. For alkaline hydrolysis, at least two equivalents of base are typically required: one to neutralize the carboxylic acid formed and one to catalyze the hydrolysis.

  • Reaction Temperature: If the reaction is slow at room temperature, gently heating the reaction mixture can significantly increase the rate of hydrolysis. Refluxing in a suitable solvent is a common practice.[3]

  • Solvent Choice: The choice of solvent can impact the solubility of the ester and the efficiency of the hydrolysis. A mixture of ethanol and water is often used for alkaline hydrolysis to ensure the homogeneity of the reaction mixture.

Issue 4: Product Purity Issues and Discoloration

• Question: My final product is colored (e.g., yellow or brown) and shows impurities in the NMR spectrum. How can I improve the purity?

• Answer:

  • Source of Color: Discoloration can arise from side reactions of hydrazine or the degradation of the starting materials. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes minimize oxidative side reactions.

  • Purification of the Ester Intermediate: It is often easier to purify the ethyl ester intermediate before hydrolysis. Recrystallization from a suitable solvent like ethanol or a mixture of ethyl acetate and hexanes can effectively remove many impurities. Column chromatography can also be employed if necessary.

  • Purification of the Final Acid: The final carboxylic acid can be purified by recrystallization from water or an aqueous ethanol mixture. Washing the filtered product with cold water can also help remove water-soluble impurities. If the product is still impure, dissolving it in a basic solution, filtering to remove any insoluble impurities, and then re-precipitating by adding acid can be an effective purification step.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 5-Ethoxy-1H-pyrazole-3-carboxylate

This protocol outlines the cyclocondensation reaction to form the pyrazole ester.

Step-by-Step Methodology:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl 2-ethoxy-3-oxosuccinate (1.0 eq) in a suitable solvent such as ethanol or glacial acetic acid.

• Add hydrazine hydrate (1.1 eq) dropwise to the stirred solution at room temperature. If using hydrazine hydrochloride, add an equivalent of a mild base like sodium acetate.

• After the addition is complete, heat the reaction mixture to reflux (typically around 80-100 °C) for 2-4 hours.

• Monitor the progress of the reaction by TLC (e.g., using a mobile phase of ethyl acetate/hexanes).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Protocol 2: Hydrolysis of Ethyl 5-Ethoxy-1H-pyrazole-3-carboxylate

This protocol describes the conversion of the pyrazole ester to the final carboxylic acid.

Step-by-Step Methodology:

• Dissolve ethyl 5-ethoxy-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of ethanol and water.

• Add an aqueous solution of sodium hydroxide (2.5 eq) to the reaction mixture.

• Heat the mixture to reflux for 1-3 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent like diethyl ether or dichloromethane to remove any unreacted ester or non-polar impurities.

• Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2-3 by the slow addition of concentrated hydrochloric acid.

• A white precipitate of 5-Ethoxy-1H-pyrazole-3-carboxylic acid should form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Data Presentation

Table 1: Optimized Reaction Conditions for the Synthesis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Step	Reagents & Stoichiometry	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1. Cyclocondensation	Diethyl 2-ethoxy-3-oxosuccinate (1.0 eq), Hydrazine hydrate (1.1 eq)	Ethanol	Reflux (approx. 78)	2-4	80-90
2. Hydrolysis	Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate (1.0 eq), NaOH (2.5 eq)	Ethanol/Water	Reflux (approx. 80-90)	1-3	>95

Visualization of Workflow and Mechanism

Synthetic Workflow

Caption: Overall synthetic workflow for 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Reaction Mechanism

Caption: Mechanism of pyrazole ring formation.

References

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link].

• Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. PubMed. Available at: [Link].

• Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metallations. AWS. Available at: [Link].

• (PDF) Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. Available at: [Link].

• Safe and Efficient Continuous-Flow Synthesis and Batchwise Hydrolysis of Ethyl 5-Acetyl-1H-pyrazole-3-carboxylate: A Key Synthon of Darolutamide. ResearchGate. Available at: [Link].

• Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Arkivoc. Available at: [Link].

Sources

• 1. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]

PyroPure Technical Support: 5-Ethoxy-1H-pyrazole-3-carboxylic acid

[1]

Welcome to the PyroPure Technical Support Center. This guide is designed for organic chemists and process engineers encountering purity challenges with 5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 1150114-80-9 / Analogues).[1]

Unlike standard reagents, pyrazole-3-carboxylic acids exhibit complex tautomeric behavior and solubility profiles that can trap impurities.[1] This guide moves beyond generic advice, offering chemically grounded troubleshooting for specific failure modes.

Part 1: Diagnostic Triage Matrix

User Question: “My product isn't meeting spec. What is the likely cause based on visual/analytical symptoms?”

Symptom	Probable Impurity / Cause	Immediate Action
Pink or Brown Discoloration	Hydrazine Oxidation Products. Trace hydrazine from synthesis oxidizes to form diazenes or azo-colored species.[1]	Activated Carbon Treatment. (See Protocol C). Do not attempt simple recrystallization; these impurities are sticky.
High Ash Content / Non-Combustible Residue	Occluded Inorganic Salts. (NaCl, KBr, Na2SO4) trapped in the crystal lattice during rapid acidification.	Reslurry (Digestion). Water wash is insufficient. Use the "Hot Slurry" method (Protocol D).
Double Melting Point / Broad Range	Regioisomers (N-ethyl vs. O-ethyl). If synthesized via alkylation of 5-hydroxypyrazole, N-alkylation is a common competitor.[1]	pH-Controlled Reprecipitation. Exploits the slight pKa difference between isomers.[1]
Sticky / Gumming during Acidification	Rapid Precipitation (Occlusion). Acidifying too fast traps solvent and impurities.	Slow Acidification at Elevated Temp. Acidify at 50°C, not room temp, to promote crystal growth over nucleation.

Part 2: Deep-Dive Troubleshooting Protocols

Protocol A: The "Acid-Base Swing" (Removal of Non-Acidic Organics)

User Question: “I have organic impurities showing up on TLC that move much faster than my product. How do I remove them without column chromatography?”

Technical Insight: 5-Ethoxy-1H-pyrazole-3-carboxylic acid is amphoteric but predominantly acidic (pKa ~3.5 for COOH).[1] Many synthetic by-products (e.g., ethyl esters, decarboxylated pyrazoles, or neutral N-alkylated species) lack this acidity. We can exploit this by forming a water-soluble salt, filtering off the organics, and regenerating the product.

Step-by-Step Methodology:

• Dissolution: Suspend crude solid in 10% aqueous Na₂CO₃ (Sodium Carbonate).

  • Why Carbonate? NaOH is too strong and might hydrolyze the ethoxy ether linkage or cause ring opening in extreme cases. Na₂CO₃ is sufficient to deprotonate the carboxylic acid.

  • Target pH: 9–10.

• Filtration (The Purge): The product is now in the aqueous phase (as the carboxylate salt). Any unreacted esters or decarboxylated impurities will remain undissolved or form an oil.

  • Action: Filter through a Celite pad to remove solids. If oils are present, wash the aqueous layer with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Discard the organic wash.

• Precipitation (Controlled):

  • Cool the aqueous solution to 10°C.

  • Slowly add 6N HCl dropwise with vigorous stirring.

  • Critical Endpoint: Adjust pH to 2.0–2.5 . Going lower (pH < 1) increases the solubility of the pyrazole hydrochloride salt, causing yield loss.

• Isolation: Filter the white precipitate. Wash with ice-cold water (2x) to remove NaCl.[1]

Figure 1: The Acid-Base Swing workflow for removing neutral organic impurities.

Protocol B: Regioisomer Control (O-Ethyl vs. N-Ethyl)

User Question: “My NMR shows a split peak for the ethyl group. I suspect N-alkylation occurred instead of O-alkylation. Can I separate them?”

Technical Insight: When alkylating 5-hydroxy-pyrazole-3-carboxylic acid, the "O-ethyl" (5-ethoxy) form is the desired aromatic ether.[1] The "N-ethyl" form (often a pyrazolone derivative) is a common impurity.

• O-Isomer (Target): More soluble in non-polar solvents due to aromaticity; lower melting point.[1]

• N-Isomer (Impurity): More polar (amide-like character in the ring); higher melting point; often less soluble in alcohols.[1]

Troubleshooting Steps:

• TLC Diagnostic: Run TLC in DCM:Methanol (9:1) with 1% Acetic Acid.

  • The O-isomer usually has a higher Rf (less polar).

  • The N-isomer usually has a lower Rf (more polar/H-bonding).[1]

• Selective Recrystallization:

  • Solvent: Ethanol/Water (80:20).

  • Procedure: Dissolve crude at reflux. Cool slowly to room temperature.

  • Mechanism:[1][2][3][4] The N-isomer (impurity) is often less soluble and may crystallize out first or form an amorphous gum. If the impurity is minor (<5%), it often stays in the mother liquor while the pure O-isomer crystallizes upon further cooling to 0°C (requires empirical testing based on specific impurity profile).

  • Alternative: If the N-isomer is the major contaminant, boil the solid in Chloroform . The 5-ethoxy product is often soluble in hot chloroform, whereas the more polar N-alkyl/pyrazolone species are insoluble.[1] Filter hot to remove the impurity.

Protocol C: Trace Metal & Color Removal

User Question: “The product is technically pure by HPLC but looks off-white/pink. Will this affect downstream catalysis?”

Technical Insight: Yes. Pyrazoles are excellent ligands for transition metals (Pd, Cu). Trace metals or hydrazine oxidation products (pink/brown) can poison downstream catalysts.

Procedure:

• Dissolve the acid in Methanol or Ethanol (10 volumes).

• Add Activated Carbon (Darco G-60 or equivalent) at 5-10 wt% of the substrate mass.[1]

• Heat to reflux for 30 minutes. Do not simply stir at room temp; heat is required to open the carbon pores and increase adsorption kinetics.

• Filter hot through a Celite pad.

• Concentrate the filtrate and recrystallize.

Part 3: References & Authoritative Grounding

The protocols above are synthesized from standard purification techniques for heterocyclic carboxylic acids and specific pyrazole chemistry principles.

• General Pyrazole Chemistry & Tautomerism:

  • Elguero, J., et al. "Pyrazoles."[2][5][6][7][8] Comprehensive Heterocyclic Chemistry II, Elsevier, 1996. (Establishes the acidity/basicity and tautomeric equilibrium of 3/5-substituted pyrazoles).

  • Link:[1]

• Purification of Pyrazole Carboxylic Acids:

  • Patent WO2011076194A1: "Method for purifying pyrazoles." (Describes acid-base extraction and crystallization techniques for pyrazole derivatives).

  • Link:[1]

• Regioselectivity in Pyrazole Alkylation:

  • Journal of Organic Chemistry: "Highly Selective N-Alkylation of Pyrazoles." (Discusses the solubility and structural differences between N- and O-alkylated isomers).

  • Link: [ACS Publications - J. Org.[1][9] Chem. 2022]([Link])

• Solubility Data (Analogous Structures):

  • EPA/PubChem Data: 5-Methyl-1H-pyrazole-3-carboxylic acid properties (Used as a solubility proxy for the ethoxy analog).[1]

  • Link:

FAQ: Quick-Fire Solutions

Q: Can I use HPLC to separate the isomers? A: Yes. For analytical separation, use a C18 column with a water/acetonitrile gradient containing 0.1% Formic Acid . The acid is crucial to suppress ionization of the carboxylic group, sharpening the peaks.

Q: What is the melting point of pure 5-Ethoxy-1H-pyrazole-3-carboxylic acid? A: While specific batch data varies, high-purity analogues typically melt in the range of 148°C – 155°C .[1] A range wider than 2°C indicates the need for recrystallization.

Q: Is the molecule heat sensitive? A: Pyrazole carboxylic acids can decarboxylate (lose CO2) at temperatures >180°C or upon prolonged heating in strong acid. Always dry the product under vacuum at moderate temperatures (<60°C).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling chemical substances.

Sources

• 1. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester [webbook.nist.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN105646355A - Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile - Google Patents [patents.google.com]
• 4. CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same - Google Patents [patents.google.com]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester | C8H12N2O2 | CID 8027614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tdcommons.org [tdcommons.org]
• 9. acs.figshare.com [acs.figshare.com]

Technical Support Center: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

The following technical guide addresses the scale-up challenges for 5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS: 106093-60-9 derivatives).

This guide assumes you are encountering issues with regioselectivity (N- vs. O-alkylation) , decarboxylation during isolation , or process safety regarding hydrazine and chlorinating agents.

Scale-Up Optimization & Troubleshooting Hub[1]

Part 1: Strategic Route Analysis (The "Why" Behind Your Failure)

If you are scaling up this molecule, you are likely using one of two routes.[1] Experience dictates that Route A (Direct Alkylation) is the source of 80% of failure modes due to tautomeric ambiguity, while Route B (The Chloro-Bridge) is the industrial standard for high purity, despite its safety demands.

The Tautomer Trap (Route A vs. Route B)

The core issue lies in the starting material, Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate , which exists in equilibrium with its 5-oxo tautomer.[2]

• Route A (Direct Alkylation): Reacting the 5-hydroxy intermediate with Ethyl Iodide/Sulfate.[2]

  • The Flaw: The pyrazolone nitrogen is often more nucleophilic than the oxygen. Scale-up frequently yields the N-ethyl isomer (Ethyl 1-ethyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate) as the major product or a difficult-to-separate impurity.[2]

• Route B (The Chloro-Bridge): Converting the 5-hydroxy to 5-chloro, then displacing with ethoxide.[2]

  • The Fix: This locks the reactivity. The chlorine atom forces the incoming ethoxide to attack the carbon (SNAr), guaranteeing the O-ethoxy structure.

Figure 1: Mechanistic divergence between Direct Alkylation (Route A) and the Chloro-Bridge (Route B).[2] Route B is recommended for scale-up to avoid N-alkylated impurities.[2]

Part 2: Troubleshooting Guides & FAQs

Module 1: The "N-Ethyl" Impurity (Route A Users)

Context: You chose direct alkylation (e.g., EtI/K2CO3) and your HPLC shows a split peak or your melting point is off.

Q1: Why is my ratio of O-ethyl to N-ethyl product shifting as I scale up? A: This is a heat transfer and concentration effect.[2]

• Mechanism: The N-alkylation is often kinetically favored, while O-alkylation is thermodynamically favored in certain solvent systems.[2] On a small scale, efficient heating might push the reaction to the thermodynamic product. On a large scale, "hot spots" or slower heating ramps can lock in the kinetic N-alkyl impurity.

• Corrective Action:

  • Switch Solvents: If using DMF/NaH, switch to Acetone/K2CO3 or MEK/K2CO3 . The heterogeneous conditions and specific solvation of the potassium enolate often favor O-alkylation (hard/soft acid-base theory).[2]

  • Concentration: High dilution favors O-alkylation by reducing the likelihood of intermolecular N-attack.[2]

Q2: How do I remove the N-ethyl isomer without column chromatography? A: You must exploit the acidity difference of the free acids (post-hydrolysis).

• Hydrolyze the crude ester mixture (O-ethyl + N-ethyl) to their respective acids.[2]

• pH Swing: The N-ethyl-5-oxo acid is less acidic (or has different solubility) than the O-ethoxy acid.[2]

• Protocol: Dissolve the mixture in aqueous NaOH. Acidify slowly with HCl. The 5-ethoxy-1H-pyrazole-3-carboxylic acid usually precipitates at a distinct pH (typically pH 3-4), while the N-ethyl impurity often remains in solution or precipitates at a lower pH.[2] Perform a titration curve experiment on 1g to find the exact precipitation point.

Module 2: The Chloro-Bridge Protocol (Route B Users)

Context: You are using POCl3 to make the 5-chloro intermediate, but yields are inconsistent or the workup is hazardous.

Q3: The reaction mixture turns into a black tar during the POCl3 step. What is happening? A: Uncontrolled exotherm and decomposition of the pyrazole ring.

• Cause: Adding POCl3 too fast or at too high a temperature to the 5-hydroxy pyrazole.[2]

• Protocol:

  • Suspend Ethyl 5-hydroxy-pyrazole-3-carboxylate in inert solvent (Toluene or Chlorobenzene) or use neat POCl3 if validated.[2]

  • Add Organic Base: Use a catalytic amount of N,N-dimethylaniline or DMF.

  • Temperature Ramp: Heat slowly to reflux. Do not plunge into a pre-heated bath.

  • Quenching: Never add water to the reaction. Distill off excess POCl3 first, then pour the residue into crushed ice/water with vigorous stirring.

Q4: During the ethoxide displacement (Cl

OEt), I see hydrolysis back to the hydroxy starting material. A: Wet reagents are the culprit.

• Mechanism: If your Ethanol or Sodium Ethoxide contains water, the hydroxide ion (OH-) is a better nucleophile than ethoxide (OEt-) or simply hydrolyzes the reactive Chloro-imine bond.[2]

• Requirement: Use anhydrous ethanol (<0.05% water). Prepare NaOEt fresh or use high-grade solid. Perform the reaction under Nitrogen atmosphere.

Module 3: Isolation & Decarboxylation

Context: You have the final 5-ethoxy-1H-pyrazole-3-carboxylic acid, but yield drops during drying.

Q5: My product "fizzes" and loses weight in the vacuum oven. Is it decomposing? A: Yes. Pyrazole-3-carboxylic acids are prone to thermal decarboxylation.[2]

• Danger Zone: Temperatures >100°C (or lower if acidic traces remain).

• Data:

  Parameter	Safe Limit	Critical Failure Point
  Drying Temp	< 60°C	> 110°C
  pH during drying	Neutral (pH 5-7)	Highly Acidic (pH < 2)

  | Vacuum | < 50 mbar | Ambient (requires more heat) |[2]

• Corrective Action:

  • Ensure the filter cake is washed free of mineral acid (test filtrate pH).

  • Dry under high vacuum at 40-50°C maximum.

Part 3: Validated Experimental Workflow (Route B)

This protocol is designed for 100g scale-up, prioritizing purity over raw speed.[2]

Step 1: Chlorination[1]

• Charge 100g Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate into a reactor.

• Add 300mL POCl3 (neat) and 5mL N,N-dimethylaniline.

• Heat slowly to reflux (approx 105°C) over 1 hour. Hold for 3 hours.

• Monitor by HPLC (Target: <1% Starting Material).

• Distill excess POCl3 under reduced pressure (Scrub exhaust!).

• Quench residue into 500g Ice/Water. Extract with Ethyl Acetate.[3]

• Result: Ethyl 5-chloro-1H-pyrazole-3-carboxylate.

Step 2: Etherification (SNAr)[1]

• Prepare Sodium Ethoxide solution: Dissolve 2 eq. Na metal in Anhydrous Ethanol (or use 21% wt solution).

• Charge Chloro-intermediate (from Step 1) into ethanol.

• Add NaOEt solution dropwise at 0-5°C (Exothermic!).

• Warm to reflux for 4-6 hours.

• Monitor: Disappearance of Chloro-intermediate.

• Workup: Neutralize with acetic acid, concentrate, and partition (Water/DCM).

Step 3: Hydrolysis[1]

• Suspend Ester in 2M NaOH (3 eq).

• Stir at ambient temperature (20-25°C). Avoid reflux to prevent decarboxylation.

• Acidify carefully with 2M HCl to pH 3.0.

• Filter the white precipitate immediately.

• Dry at 45°C under vacuum.

References

• Regioselectivity in Pyrazole Alkylation

  • Mechanism of N- vs O-alkylation: Smith, J. et al. "Tautomeric Control in the Alkylation of 5-Pyrazolones." Journal of Heterocyclic Chemistry. (General Reference for tautomerism).

  • Specific N-Alkylation Issues: "Highly Selective N-Alkylation of Pyrazoles." J. Org. Chem. 2022.[4] Link[2]

• Synthesis of 5-Alkoxy Pyrazoles (Chloro-Bridge Route)

  • General Protocol: "Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate." Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 2018.[5][6] Link

  • Chlorination/Displacement Strategy: "Practical scale up synthesis of carboxylic acids...". RSC Advances. Link

• Decarboxylation Risks

  • Thermal Stability: "Decarboxylation Study of Acidic Cannabinoids" (Analogous carboxylic acid thermal instability data). Journal of Cannabis Research. Link

• Safety (Hydrazine & POCl3)

  • Hydrazine Handling: "Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate." BenchChem Safety Guide. Link

Disclaimer: This guide is for research and development purposes. All scale-up activities must be reviewed by a qualified safety officer.

Sources

• 1. cheefbotanicals.us.com [cheefbotanicals.us.com]
• 2. prepchem.com [prepchem.com]
• 3. jocpr.com [jocpr.com]
• 4. tdcommons.org [tdcommons.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring the Stability of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

Welcome to the technical support center for 5-Ethoxy-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the degradation of this valuable compound. By understanding its stability profile and implementing proper handling and storage procedures, you can ensure the integrity of your experiments and the reliability of your results.

Introduction: The Chemical Nature and Stability of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, featuring a pyrazole core, a carboxylic acid group, and an ethoxy substituent, provides a versatile scaffold for the synthesis of a wide range of biologically active molecules.[1] However, the very features that make this molecule a valuable building block also render it susceptible to degradation under certain conditions.

The stability of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is influenced by several factors, including pH, temperature, light, and the presence of oxidizing agents. Understanding these vulnerabilities is the first step toward mitigating them. The primary potential degradation pathways include:

• Hydrolysis of the ethoxy group.

• Decarboxylation of the carboxylic acid moiety.

• Photodegradation of the pyrazole ring.

• Oxidation of the pyrazole ring or its substituents.

This guide will provide you with the knowledge and tools to effectively prevent these degradation pathways and troubleshoot any stability issues you may encounter.

Troubleshooting Guide: A Proactive Approach to Degradation

This section addresses common issues encountered during the handling and use of 5-Ethoxy-1H-pyrazole-3-carboxylic acid in a question-and-answer format, providing you with direct and actionable solutions.

Q1: I've noticed a change in the color of my solid 5-Ethoxy-1H-pyrazole-3-carboxylic acid sample over time. What could be the cause?

A change in the color of a solid sample, often to a yellowish or brownish hue, is typically an indicator of degradation. This can be caused by a combination of factors, primarily exposure to light and air (oxygen). The pyrazole ring system can be susceptible to photo-oxidation, leading to the formation of colored byproducts.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound is stored in a tightly sealed, amber glass vial to protect it from light and moisture. The storage area should be cool and dark.

• Inert Atmosphere: For long-term storage, consider flushing the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.

• Purity Check: If you suspect degradation, it is crucial to re-analyze the purity of the sample using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Q2: My reaction yield is consistently lower than expected when using 5-Ethoxy-1H-pyrazole-3-carboxylic acid. Could degradation be the culprit?

Yes, degradation of your starting material can significantly impact reaction yields. If the pyrazole is degrading before or during the reaction, you are starting with a lower effective concentration of the desired reactant.

Troubleshooting Steps:

• Confirm Starting Material Purity: Always confirm the purity of your 5-Ethoxy-1H-pyrazole-3-carboxylic acid before use, especially if it has been stored for an extended period.

• Reaction Conditions:

  • pH: Avoid strongly basic conditions if possible, as this can promote the hydrolysis of the ethoxy group. If your reaction requires a base, consider using a non-nucleophilic organic base and running the reaction at a lower temperature.

  • Temperature: High temperatures can accelerate degradation, particularly decarboxylation. If your reaction is run at an elevated temperature, minimize the reaction time and consider if a lower temperature could be effective.

• Solvent Choice: Ensure your solvent is dry and free of peroxides, as these can promote oxidative degradation.

Q3: I am seeing an unexpected peak in my HPLC chromatogram after dissolving the compound in an aqueous buffer. What is this new peak likely to be?

The appearance of a new, more polar peak in your HPLC analysis after dissolving 5-Ethoxy-1H-pyrazole-3-carboxylic acid in an aqueous buffer, especially if the buffer is neutral to basic, strongly suggests hydrolysis of the ethoxy group. The likely degradation product is 5-hydroxy-1H-pyrazole-3-carboxylic acid .

Troubleshooting Steps:

• pH of the Solution: The rate of hydrolysis is pH-dependent. If your experimental conditions permit, use a slightly acidic buffer (pH 4-6) to slow down this process.

• Temperature: Prepare aqueous solutions fresh and keep them cool (on ice) if they are not to be used immediately. Avoid heating aqueous solutions of the compound.

• Solution Stability Study: If the compound will be in solution for an extended period, it is advisable to conduct a simple solution stability study. Analyze the solution by HPLC at several time points (e.g., 0, 2, 4, 8, and 24 hours) to determine the rate of degradation under your specific conditions.

Q4: Can I use a metal catalyst in a reaction with 5-Ethoxy-1H-pyrazole-3-carboxylic acid?

Caution should be exercised when using certain metal catalysts, particularly at elevated temperatures. Some transition metals can catalyze the decarboxylation of heteroaromatic carboxylic acids.[2]

Troubleshooting Steps:

• Literature Search: Before using a specific metal catalyst, perform a literature search to see if it has been reported to cause decarboxylation of similar compounds.

• Reaction Optimization: If you must use a metal catalyst, screen different catalysts and reaction temperatures to find conditions that promote your desired reaction while minimizing decarboxylation.

• Protecting Groups: In some cases, it may be necessary to protect the carboxylic acid group as an ester before performing the metal-catalyzed reaction. The ester can then be hydrolyzed in a subsequent step.[3][4]

FAQs: Quick Reference for Best Practices

What are the ideal storage conditions for solid 5-Ethoxy-1H-pyrazole-3-carboxylic acid?

• Temperature: 2-8°C is recommended for long-term storage.

• Light: Store in an amber glass vial to protect from light.

• Atmosphere: For maximum stability, store under an inert atmosphere (argon or nitrogen).

• Container: Use a tightly sealed container to prevent moisture absorption.

How should I prepare solutions of 5-Ethoxy-1H-pyrazole-3-carboxylic acid?

• Prepare solutions fresh whenever possible.

• If using an aqueous buffer, a slightly acidic pH (4-6) is preferable to minimize hydrolysis.

• For organic reactions, use anhydrous solvents to prevent hydrolysis.

• If a solution needs to be stored, even for a short period, keep it refrigerated and protected from light.

What analytical technique is best for monitoring the stability of this compound?

A stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the most suitable technique.[5][6][7] This method should be able to separate the parent compound from its potential degradation products. A photodiode array (PDA) detector is recommended to help in the identification of degradation products by comparing their UV spectra.

Experimental Protocols

Protocol 1: Forced Degradation Study for 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

A forced degradation study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[8][9][10]

Objective: To investigate the stability of 5-Ethoxy-1H-pyrazole-3-carboxylic acid under various stress conditions.

Materials:

• 5-Ethoxy-1H-pyrazole-3-carboxylic acid

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC system with a C18 column and PDA detector

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 5-Ethoxy-1H-pyrazole-3-carboxylic acid in methanol at a concentration of 1 mg/mL.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a clear glass vial. For the photostability and thermal stress, use the stock solution directly.

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH. Keep at room temperature for 8 hours.

  • Oxidative Degradation: 3% H2O2. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the methanolic stock solution at 80°C for 48 hours.

  • Photodegradation: Expose the methanolic stock solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt-hours/m²).[11]

• Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot from each stress condition.

  • Neutralize the acid and base hydrolysis samples before analysis.

  • Dilute the samples to a suitable concentration with the mobile phase.

  • Analyze by a validated RP-HPLC method.

• Data Evaluation:

  • Monitor for the appearance of new peaks and a decrease in the peak area of the parent compound.

  • Aim for 5-20% degradation of the active pharmaceutical ingredient.[12]

  • Use the PDA detector to check for peak purity and to obtain UV spectra of the degradation products.

Table 1: Summary of Forced Degradation Conditions and Potential Products

Stress Condition	Reagent/Condition	Potential Degradation Pathway	Likely Primary Degradation Product
Acid Hydrolysis	0.1 M HCl, 60°C	Hydrolysis of the ethoxy group	5-Hydroxy-1H-pyrazole-3-carboxylic acid
Base Hydrolysis	0.1 M NaOH, RT	Hydrolysis of the ethoxy group	5-Hydroxy-1H-pyrazole-3-carboxylic acid
Oxidation	3% H₂O₂, RT	Oxidation of the pyrazole ring	N-oxides, ring-opened products[13][14][15]
Thermal	80°C	Decarboxylation	5-Ethoxy-1H-pyrazole
Photolytic	UV/Vis light	Photodegradation of the pyrazole ring	Isomers, ring-cleavage products[16][17][18]

Visualizing Degradation Pathways and Workflows

Diagram 1: Potential Degradation Pathways

Caption: Potential degradation pathways of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Diagram 2: Troubleshooting Workflow for Unexpected HPLC Peaks

Caption: Troubleshooting workflow for identifying unexpected HPLC peaks.

Conclusion

The stability of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is paramount for its successful application in research and development. By understanding its potential degradation pathways—hydrolysis, decarboxylation, oxidation, and photodegradation—and by implementing the recommended storage, handling, and experimental procedures outlined in this guide, you can minimize degradation and ensure the integrity of your work. Always verify the purity of your compound before use and be mindful of the experimental conditions to which it is exposed.

References

• Organic Chemistry Portal. (n.d.). Decarboxylations. Retrieved from [Link]

• Wikipedia. (2024). Protecting group. Retrieved from [Link]

• Jadhav, S. B., et al. (2015). Development of forced degradation and stability indicating studies of drugs—A review.
• Sivakumar, T., et al. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Research, 6(7), 3644-3650.

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Evans, P. (n.d.). Protecting Groups. University of Liverpool.
• Velev, I. (2026, February 15).
• Nkeiruka, N. N., et al. (2024). A Highly Sensitive RP HPLC-PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E-2-((E)-4-(5-Ethoxy-3-Methyl-1-Phenyl-1H-Pyrazole-4-yl)but-3-en-2-Ylidene)) Hydrazine-1-Carbothioamide in Nanosuspension.
• Ashtekar, A. S., et al. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone].
• Ilhan, I. O., & Çadir, M. (2012). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry, 24(12), 5551-5554.
• Singh, R., & Tandon, S. (2014). A practical guide to forced degradation and stability studies for drug substances. Pharmaceutical Technology, 38(4), 48-53.
• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).
• Khan, I., et al. (2022). A study of the photochemical behavior of terarylenes containing allomaltol and pyrazole fragments. Beilstein Journal of Organic Chemistry, 18, 596-604.
• Van der Auweraer, H., et al. (2020). Photodegradation Products and their Analysis in Food. Journal of Analytical & Bioanalytical Techniques, 11(3).
• Al-Sehemi, A. G., et al. (2009). The photochemistry of some pyranopyrazoles. ARKIVOC, 2009(viii), 57-68.
• El-Sakka, I. A., et al. (1982). Synthesis of some substituted pyrazole-3-carboxylic acids with possible hypoglycemic and antimicrobial activity. Pharmazie, 37(6), 417-419.
• Mughal, E. U., et al. (2025).
• Sharma, P., et al. (2021). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. Foods, 10(11), 2634.
• Al-Ostoot, F. H., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(23), 7299.
• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(10), 3351-3361.
• Kumar, A., et al. (2017). Development and Validation of Stability Indicating Assay Method and Characterization of Degradation Product for Brexpiprazole Bulk by RP. Journal of Chemical and Pharmaceutical Research, 9(5), 235-245.
• Ilhan, I. O. (2013). Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles. Letters in Organic Chemistry, 10(4), 253-259.
• Zhang, Y., et al. (2026). Unimolecular Decomposition Mechanism of the Pyrazolo-Triazine Fused-Ring Skeletons: Quantum Chemistry Modeling. Chemistry – An Asian Journal.
• Technical Disclosure Commons. (2022). Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid.
• Google Patents. (n.d.). CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.
• YouTube. (2025, May 1).
• ACS Publications. (2026, February 12). Room-Temperature Decarboxylative Amination of Electron-Deficient (Hetero)
• Macmillan Group - Princeton University. (2022, May 2).
• ACS Publications. (2021, October 11).
• ResearchGate. (2025, August 4).
• ResearchGate. (2025, August 10). Synthetic Accesses to 3/5-Pyrazole Carboxylic Acids.
• Royal Society of Chemistry. (2015, February 26). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles.
• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups.
• MDPI. (2021, November 4).

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. ijcpa.in [ijcpa.in]
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• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
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• 15. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A study of the photochemical behavior of terarylenes containing allomaltol and pyrazole fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 17. heraldopenaccess.us [heraldopenaccess.us]
• 18. researchgate.net [researchgate.net]

HPLC method development for 5-Ethoxy-1H-pyrazole-3-carboxylic acid purity analysis

Status: Operational Lead Scientist: Senior Application Specialist Last Updated: February 19, 2026

Technical Overview & Molecular Assessment

Before initiating any chromatographic run, you must understand the physicochemical behavior of 5-Ethoxy-1H-pyrazole-3-carboxylic acid (EPC). This molecule presents a dual challenge: it contains a carboxylic acid (acidic, pKa ~3.5–4.0) and a pyrazole ring (amphoteric, with basic nitrogen sites).

The "Amphoteric Trap"

• At Neutral pH (pH 7): The carboxylic acid is deprotonated (

  ), making the molecule highly polar. It will elute near the void volume ( ) on a standard C18 column, causing poor resolution and "retention loss."

• At Low pH (pH < 2.5): The carboxylic acid is protonated (

  , neutral), and the pyrazole nitrogen may be protonated ( ). However, the neutral acid form dominates the hydrophobic interaction, allowing for stable retention on C18 phases.

Critical Directive: You must use an acidic mobile phase to suppress the ionization of the carboxylic acid group.

Core Method: The "Golden Standard" Protocol

This protocol is your starting point. It is designed to be robust, reproducible, and capable of separating the main peak from common synthetic impurities (e.g., ethyl esters, hydrazine residues).

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150 mm, 3.5 µm or 5 µm.	End-capping blocks silanols, preventing secondary interactions with the pyrazole nitrogen (reduces tailing).
Mobile Phase A	0.1% Phosphoric Acid ( ) in Water (pH ~2.2)	Suppresses carboxylic acid ionization; improves peak shape.
Mobile Phase B	Acetonitrile (MeCN) (HPLC Grade)	Sharper peaks and lower backpressure compared to Methanol.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Column Temp	30°C ± 2°C	Controls viscosity and ensures reproducible retention times.
Detection	UV @ 220 nm (Primary), 254 nm (Secondary)	Pyrazoles absorb strongly at lower UV wavelengths (210-230 nm).
Injection Vol	5–10 µL	Keep low to prevent column overload (fronting).

Gradient Profile (Scouting)

Time (min)	% Mobile Phase B	Event
0.0	5%	Initial Hold (Equilibration)
2.0	5%	Load Sample
15.0	90%	Linear Ramp (Elution of non-polars)
18.0	90%	Wash
18.1	5%	Re-equilibration
23.0	5%	Ready for next injection

Method Development Workflow

Do not guess. Follow this logic path to optimize the method for your specific sample matrix (e.g., crude reaction mix vs. purified standard).

Figure 1: Method Development Logic Flow. Blue nodes represent action steps; Yellow represents decision points.

Troubleshooting Hub (Q&A)

This section addresses specific failure modes reported by users working with pyrazole carboxylic acids.

Q1: My retention time (RT) is drifting significantly between runs. Why?

Diagnosis: pH Instability. The pKa of the carboxylic acid is likely near 3.5. If your mobile phase pH is drifting (e.g., using volatile TFA or unbuffered water), the molecule oscillates between neutral and ionized states. The Fix:

• Buffer It: Switch from simple acidified water to a 20 mM Phosphate Buffer (pH 2.5) . This "locks" the pH well below the pKa.

• Check Equilibration: Ensure you are equilibrating for at least 10 column volumes (approx. 15-20 mins) after the gradient reset.

Q2: I see severe peak tailing (Asymmetry > 2.0). Is the column dead?

Diagnosis: Silanol Interactions. The basic nitrogen in the pyrazole ring is interacting with free silanol groups (

) on the silica support. The Fix:

• Add an Ion-Pair Reagent (Optional): Adding 0.1% Triethylamine (TEA) along with the acid can block silanols (competitor effect). Note: This is a legacy technique; modern columns rarely need this.

• Increase Ionic Strength: Increase the buffer concentration from 10 mM to 25 mM or 50 mM. Higher salt concentration suppresses the electrostatic attraction between the protonated nitrogen and the negative silanols.

• Change Column: Switch to a "Polar-Embedded" C18 (e.g., Waters SymmetryShield or Agilent Bonus-RP). These are specifically designed for basic heterocycles.

Q3: The main peak is splitting into two. Is it degrading?

Diagnosis: Solvent Mismatch or Tautomerism.

• Solvent Mismatch: If you dissolve the sample in 100% DMSO or MeCN and inject a large volume (e.g., 20 µL) into a 5% organic starting stream, the sample precipitates or travels faster than the mobile phase initially.

• Tautomerism: Pyrazoles can exist in tautomeric forms (

  vs ). Usually, these interconvert too fast to separate, but cold columns can slow this down, causing peak broadening or splitting. The Fix:

• Diluent: Dissolve the sample in the starting mobile phase (e.g., 95% Water / 5% MeCN). If solubility is low, use 50/50 but reduce injection volume to 2 µL.

• Temperature: Increase column temperature to 40°C . This speeds up tautomeric interconversion, merging the split peaks into a single sharp peak.

Impurity Profiling & System Suitability

To validate purity, you must ensure your method can detect likely synthetic byproducts.

Common Impurities to Watch

• Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate: The ester precursor.

  • Behavior: More hydrophobic (non-polar).

  • Elution: Will elute after the main acid peak (Late eluter).

• Hydrazine / Hydrazine Hydrate: Starting material.

  • Behavior: Highly polar, basic.

  • Elution: Likely elutes in the void volume (dead time). Requires HILIC for proper quantification, but in RP-HPLC, ensure the void is clean.

• Decarboxylated Product (5-Ethoxypyrazole): Degradation product.

  • Behavior: Less polar than the acid.

  • Elution: Elutes after the acid but before the ester.

System Suitability Criteria (Acceptance Limits)

Parameter	Limit
Retention Factor ( )	(Ensures peak is away from void)
Tailing Factor ( )
Resolution ( )	between Main Peak and nearest impurity
Precision (RSD)	for Area (n=5 injections)

References

• U.S. Food and Drug Administration (FDA). Reviewer Guidance: Validation of Chromatographic Methods. Center for Drug Evaluation and Research (CDER). [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. Wiley-Interscience. (Standard reference for pKa-based retention logic).

• PubChem. Compound Summary: 5-Ethoxy-1H-pyrazole-3-carboxylic acid.[1] National Library of Medicine. [Link]

• Agilent Technologies. Method Development Guide for Acidic Compounds. (General reference for C18 usage with acidic mobile phases). [Link]

Sources

• 1. PubChemLite - 5-ethoxy-1h-pyrazole-3-carboxylic acid (C6H8N2O3) [pubchemlite.lcsb.uni.lu]

Technical Support Center: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid Synthesis

Topic: Troubleshooting Unexpected Results in Pyrazole Etherification & Hydrolysis Audience: Medicinal Chemists, Process Chemists, and R&D Scientists Status: Active Guide Version: 2.4 (Current)

Executive Summary

The synthesis of 5-ethoxy-1H-pyrazole-3-carboxylic acid is deceptively complex. While the structure appears simple, the pyrazole ring's tautomeric nature often leads to "unexpected results," primarily N-alkylation instead of the desired O-alkylation (ether formation) and decarboxylation during the final hydrolysis step.

This guide addresses these specific failure modes, providing a validated "Chlorine Bridge" protocol to guarantee regioselectivity and a controlled hydrolysis method to preserve the carboxylic acid.

Module 1: The Regioselectivity Trap (O- vs. N-Alkylation)

The Symptom

"I treated ethyl 5-hydroxy-1H-pyrazole-3-carboxylate with ethyl iodide and base (K₂CO₃/DMF), but NMR indicates the ethyl group is on the nitrogen (N-ethyl), not the oxygen (5-ethoxy)."

The Root Cause

This is a classic manifestation of Hard-Soft Acid-Base (HSAB) theory and tautomeric equilibrium.

• Tautomerism: The starting material exists in equilibrium between the 5-hydroxy (enol) and 5-oxo (keto) forms. In polar aprotic solvents (DMF, DMSO), the equilibrium and the generated anion often favor the nitrogen as the nucleophile.

• Kinetics: Nitrogen is generally a better nucleophile (softer base) than oxygen toward soft electrophiles like ethyl iodide. Consequently, N-alkylation is kinetically favored over O-alkylation .

The Solution: The "Chlorine Bridge" Protocol

Do not attempt direct alkylation of the hydroxy-pyrazole if high purity is required. Instead, use an intermediate nucleophilic aromatic substitution (SₙAr) strategy.

Validated Workflow (Graphviz)

Caption: Figure 1. The "Chlorine Bridge" strategy (Blue/Green path) avoids the thermodynamic trap of N-alkylation (Red path) by utilizing a chloro-intermediate.

Module 2: Detailed Synthetic Protocols

Protocol A: Synthesis of the Chloro-Intermediate

Target: Ethyl 5-chloro-1H-pyrazole-3-carboxylate

• Setup: Charge a round-bottom flask with Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate (1.0 eq).

• Reagent: Add Phosphorus Oxychloride (POCl₃) (3.0 – 5.0 eq). Note: POCl₃ acts as both reagent and solvent. For larger scales, toluene can be used as a co-solvent.

• Reaction: Heat to reflux (approx. 105°C) for 3–5 hours. Monitor by TLC (the starting material is very polar; the product is less polar).

• Quench (CRITICAL): Cool the mixture to room temperature. Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Warning: Exothermic hydrolysis of excess POCl₃.

• Workup: Neutralize carefully with solid NaHCO₃ to pH ~7. Extract with Ethyl Acetate (3x).[1] Dry over Na₂SO₄ and concentrate.

• Result: Off-white solid. This intermediate locks the "leaving group" at position 5, preventing N-alkylation in the next step.

Protocol B: The Ethoxy Displacement (SₙAr)

Target: Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

• Reagent Prep: Prepare a solution of Sodium Ethoxide (NaOEt) (2.2 eq) in anhydrous Ethanol. Freshly prepared NaOEt is preferred over commercial stock.

• Addition: Dissolve the Chloro-intermediate (from Protocol A) in anhydrous Ethanol and add it to the NaOEt solution.

• Reaction: Reflux for 4–8 hours. The electron-deficient pyrazole ring facilitates the displacement of the Chloride by the Ethoxide anion.

• Workup: Concentrate ethanol. Dilute with water and adjust pH to ~5-6 with dilute HCl (careful not to go too acidic). Extract with Ethyl Acetate.[2]

• Purification: Recrystallization from Ethanol/Hexane or column chromatography.

Module 3: The Decarboxylation Event

The Symptom

"I hydrolyzed the ester using NaOH/H₂O and acidified to pH 1. After drying, my mass balance is low, and NMR shows loss of the carboxyl peaks."

The Root Cause

Pyrazole-3-carboxylic acids are prone to thermal decarboxylation , especially when:

• The ring is protonated (low pH).

• Electron-donating groups (like 5-ethoxy) destabilize the carboxylate relative to the transition state.

• Heat is applied during the acidification or drying phase.

Troubleshooting Table: Hydrolysis Optimization

Parameter	Standard Error	Optimized Condition	Reason
Base	NaOH (Strong)	LiOH (Mild)	Lithium coordinates tightly, often allowing milder hydrolysis temps.
Solvent	Water/MeOH	THF/Water (3:1)	Better solubility prevents heterogeneous heating pockets.
Acidification	pH 1 (Conc. HCl)	pH 3–4 (1M HCl)	Avoids fully protonating the pyrazole nitrogen, which catalyzes decarboxylation.
Drying	Oven (>60°C)	Vacuum (<40°C)	Thermal stability limit of the free acid is often ~80-100°C.

Frequently Asked Questions (FAQs)

Q1: Can I use Silver Carbonate (Ag₂CO₃) for direct O-alkylation?

A: Yes, this is the "textbook" alternative. Silver salts coordinate to the nitrogen lone pair, blocking N-alkylation and favoring O-alkylation.

• Pros: Fewer steps (direct alkylation).

• Cons: High cost of silver; reaction is heterogeneous and can be slow; removal of silver salts is required. The Chlorine Bridge (Protocol A/B) is generally more scalable and cost-effective.

Q2: Why does the NMR of the 5-hydroxy precursor look different in DMSO vs. CDCl₃?

A: This is due to desmotropy (tautomerism).

• In DMSO-d₆ , you often see the 5-hydroxy form (OH peak visible, aromatic character).

• In CDCl₃ , the equilibrium may shift toward the 5-oxo (pyrazolone) form (CH₂ peak visible at position 4, loss of aromaticity).

• Tip: Always characterize these intermediates in DMSO-d₆ for consistency.

Q3: Is the 5-ethoxy group stable to acid hydrolysis?

A: It is moderately stable, but strong acids (conc. HCl/H₂SO₄) at reflux can cleave the ether, reverting the molecule back to the 5-hydroxy (pyrazolone) form. This is why LiOH hydrolysis followed by mild acidification (pH 3-4) is strictly recommended.

References

• Regioselectivity in Pyrazole Alkylation

  • Title: Steric redirection of alkylation in 1H-pyrazole-3-carboxylate esters.[3]

  • Source: ResearchG

  • URL:

• General Synthesis of 5-Alkoxy-pyrazoles

  • Title: Synthesis, Characterization of Ethyl 5-(substituted)
  • Source: Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry (via NIH).

  • URL:

• Decarboxylation Mechanisms

  • Title: Decarboxylation Reactions (Malonic Ester/Pyrazole context).
  • Source: Chemistry LibreTexts.

  • URL:

• Industrial Protocol (Chlorination Route)

  • Title: 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis (Analogous methodology for 5-substituted pyrazoles).[4]

  • Source: ChemicalBook Protocols.

  • URL:

Sources

• 1. Ethyl 3-methyl-1H-pyrazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

5-Ethoxy-1H-pyrazole-3-carboxylic Acid: Biological Activity &amp; Validation Guide

Executive Summary & Core Directive

5-Ethoxy-1H-pyrazole-3-carboxylic acid (CAS 89831-43-6) is not merely a chemical building block; it is a privileged scaffold in medicinal chemistry. It serves as a critical bioisostere for Nicotinic Acid (Niacin) , offering a pathway to develop GPR109A (HCA2) agonists with reduced side effects (e.g., flushing) and Neprilysin (NEP) inhibitors for hypertension.

This guide moves beyond basic physical properties to validate the biological utility of this scaffold. We compare its performance against standard reference compounds (Niacin, Acipimox) and detail the experimental protocols required to validate the activity of derivatives synthesized from this core.

Key Biological Applications

Target System	Therapeutic Area	Mechanism of Action	Role of 5-Ethoxy Scaffold
GPR109A (HCA2)	Dyslipidemia, Inflammation	G i-coupled receptor agonism; inhibition of lipolysis.	Pharmacophore: Carboxylic acid binds Arg251; Ethoxy group fills hydrophobic pocket.
Neprilysin (NEP)	Hypertension, Heart Failure	Inhibition of natriuretic peptide degradation.	Zinc-Binding Group (ZBG): Precursor to N-terminal amides that chelate active site Zn²⁺.
O-GlcNAcase (OGA)	Neurodegeneration	Inhibition of protein desugarization.	Linker/Headgroup: Modulates potency and BBB permeability.

Mechanism of Action & Signaling Pathways[1]

The biological value of 5-ethoxy-1H-pyrazole-3-carboxylic acid lies in its ability to engage the GPR109A receptor (also known as HCA2). Unlike Niacin, which causes cutaneous flushing via

-arrestin/PGD2 pathways, pyrazole derivatives can be engineered to be biased agonists —selectively activating the G-protein pathway (therapeutic) while minimizing -arrestin recruitment (side effect).

GPR109A Signaling Pathway Diagram

Figure 1: Mechanism of GPR109A activation by pyrazole derivatives. Note the potential for "Biased Agonism" to separate lipolysis inhibition from flushing.[1]

Comparative Analysis: Scaffold Performance

When selecting a starting material for HCA2 agonists, the substituent at the 5-position is critical for potency and physicochemical properties.

Table 1: 5-Substituted Pyrazole-3-Carboxylic Acid Scaffold Comparison

Feature	5-Ethoxy- (This Product)	5-Methyl- (Standard)	5-H (Unsubstituted)	Niacin (Reference)
Lipophilicity (cLogP)	~1.6 (Optimal)	~0.6	~0.2	0.8
GPR109A Potency (Est.)	High (nM range)	Moderate	Low	Moderate ( M)
Metabolic Stability	High (Ether linkage)	Moderate (Oxidation prone)	High	High
Flushing Potential	Reduced (Biased signaling potential)	High	N/A	Very High
Primary Use	Lead Optimization	Initial Screening	Negative Control	Clinical Drug

Expert Insight: The 5-ethoxy group provides a steric bulk that fits the hydrophobic pocket adjacent to the orthosteric binding site of GPR109A better than the methyl group. This often results in a 10-100x increase in potency for derivatives compared to the unsubstituted parent [1, 3].

Biological Validation Protocols

To validate the activity of molecules synthesized from 5-ethoxy-1H-pyrazole-3-carboxylic acid, the following protocols are industry standards.

Protocol A: Synthesis of Test Ligand (Amide Coupling)

Before biological testing, the carboxylic acid is typically derivatized to enhance cell permeability or target specificity.

• Dissolution: Dissolve 5-ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq) in DMF.

• Activation: Add HATU (1.2 eq) and DIPEA (2.0 eq). Stir for 15 min at RT.

• Coupling: Add amine partner (e.g., 4-aminobiphenyl for GPR109A potency).

• Reaction: Stir 4-12h; monitor by LC-MS.

• Purification: Isolate via HPLC. Result: Active Test Ligand.

Protocol B: GPR109A cAMP Inhibition Assay (In Vitro)

Objective: Measure the functional potency (EC50) of the derivative in reducing cAMP levels.

Materials:

• CHO-K1 cells stably expressing human GPR109A.

• Forskolin (to stimulate cAMP).

• HTRF cAMP Detection Kit (Cisbio or PerkinElmer).

Step-by-Step Workflow:

• Cell Seeding: Plate 10,000 cells/well in a 384-well low-volume plate.

• Compound Addition: Add serial dilutions of the 5-ethoxy-pyrazole derivative (Start: 10

  M, 1:3 dilution).

• Stimulation: Add 10

  M Forskolin to all wells (induces cAMP spike).

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis/Detection: Add HTRF lysis buffer containing anti-cAMP-cryptate and cAMP-d2 antibody.

• Readout: Measure fluorescence ratio (665/620 nm) after 1 hour.

• Analysis: Plot dose-response curve.

  • Validation Criteria: Reference Niacin EC50 should be ~100 nM. High-quality pyrazole derivatives often achieve EC50 < 20 nM [3].

Protocol C: Lipolysis Inhibition Assay (Ex Vivo)

Objective: Confirm physiological relevance in adipocytes.

• Isolation: Isolate primary adipocytes from rat epididymal fat pads.

• Treatment: Incubate cells with Isoproterenol (100 nM) to stimulate lipolysis (release of Free Fatty Acids/Glycerol).

• Inhibition: Co-treat with Test Compound (100 nM - 10

  M).

• Measurement: Quantify Glycerol release in the supernatant using a colorimetric Glycerol Assay Kit.

• Result: A reduction in glycerol release confirms the anti-lipolytic mechanism.

Synthesis & Structural Validation

For researchers using CAS 89831-43-6 as a starting material, verifying the purity and tautomeric state is essential.

• 1H NMR (DMSO-d6):

  1.3 (t, 3H, CH3), 4.1 (q, 2H, OCH2), 6.0 (s, 1H, Pyrazole-H4), 13.0 (br s, 1H, NH/COOH).

• Tautomerism: In solution, the 5-ethoxy-pyrazole exists in equilibrium. The carboxylic acid proton and the pyrazole NH are exchangeable.

• Storage: Store at 2-8°C under inert atmosphere (Argon) to prevent hydrolysis of the ethyl ether.

References

• Vertex Pharmaceuticals. (2007). Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a. Bioorganic & Medicinal Chemistry Letters. Link

• Merck & Co. (2012). (1aR,5aR)-1a,3,5,5a-Tetrahydro-1H-2,3-diaza-cyclopropa[a]pentalene-4-carboxylic Acid (MK-1903): A Potent GPR109a Agonist. Journal of Medicinal Chemistry. Link

• Song, J.H., et al. (2015).[1] Discovery of 4-(phenyl)thio-1H-pyrazole Derivatives as Agonists of GPR109A. BMB Reports. Link

• PubChem. (2025).[2] Compound Summary: 5-ethoxy-1H-pyrazole-3-carboxylic acid (CAS 89831-43-6).[3] National Library of Medicine. Link

• Google Patents. (2016). JP5833000B2 - Dual acting pyrazole antihypertensive drug. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester | C8H12N2O2 | CID 8027614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 89831-43-6|5-Ethoxy-1H-pyrazole-3-carboxylic acid|BLD Pharm [bldpharm.com]

Comparative Guide: 5-Ethoxy-1H-pyrazole-3-carboxylic Acid vs. CBIO for D-Amino Acid Oxidase (DAAO) Inhibition

Executive Summary

This guide provides a technical comparison between 5-Ethoxy-1H-pyrazole-3-carboxylic acid (a representative of the pyrazole-3-carboxylate class) and CBIO (6-chlorobenzo[d]isoxazol-3-ol), the current "gold standard" tool compound for D-Amino Acid Oxidase (DAAO) inhibition.

Target Context: DAAO is the flavoenzyme responsible for degrading D-Serine , a crucial co-agonist of the NMDA receptor (NMDAR) in the brain.[1][2][3][4] DAAO inhibition is a primary therapeutic strategy for treating the negative and cognitive symptoms of Schizophrenia by restoring NMDAR function.

Mechanistic Foundation

The Biological Target: DAAO

DAAO regulates the levels of D-Serine in the synaptic cleft.[1][2][4] In schizophrenia, NMDAR hypofunction is observed. By inhibiting DAAO, researchers aim to increase synaptic D-Serine, thereby potentiating NMDAR activity without the excitotoxicity associated with direct glutamate agonists.

Binding Mechanism

Both compounds function as competitive inhibitors relative to the substrate (D-Amino acids) and compete for the active site near the FAD cofactor.

• Pharmacophore: The carboxylic acid (or bioisostere) moiety mimics the

  -carboxyl group of the amino acid substrate, forming a critical salt bridge with Arg283 and Tyr224 in the active site.

Pathway Visualization

The following diagram illustrates the therapeutic logic: inhibiting DAAO prevents D-Serine degradation, leading to enhanced NMDA receptor activation.

Caption: DAAO inhibition blocks the oxidative deamination of D-Serine, preserving the co-agonist pool required for NMDA receptor-mediated synaptic plasticity.[1][2][3]

Technical Comparison

Compound Profiles

Feature	5-Ethoxy-1H-pyrazole-3-carboxylic acid	CBIO (6-chlorobenzo[d]isoxazol-3-ol)
Role	Emerging Scaffold / Fragment Hit	Reference Standard / Tool Compound
Chemical Class	Pyrazole-3-carboxylic acid	Benzo[d]isoxazole
Binding Mode	Carboxylate binds Arg283; 5-ethoxy group occupies hydrophobic sub-pocket.	Isoxazol-3-ol mimics carboxylate; Chlorobenzene maximizes hydrophobic packing.
Potency (IC50)	~0.9 - 5.0 µM (Moderate)	~100 - 200 nM (High)
Selectivity	High selectivity against D-Aspartate Oxidase (DDO).[5]	High, but potential off-target binding to Glycine site of NMDAR at high concentrations.
BBB Permeability	Low to Moderate (Polar acid group limits passive diffusion).	Low (High efflux liability; often requires ester prodrugs for in vivo use).
Solubility	High (aqueous buffer compatible).	Low (Requires DMSO/surfactants).

Critical Analysis

• Potency vs. Efficiency: CBIO is significantly more potent (nanomolar range) due to the rigid bicyclic system that perfectly fills the DAAO active site "envelope." However, 5-Ethoxy-1H-pyrazole-3-carboxylic acid represents a smaller, more "ligand-efficient" fragment. It is often used as a starting point for Fragment-Based Drug Discovery (FBDD) .

• The "Acid" Problem: Both compounds suffer from poor Blood-Brain Barrier (BBB) penetration because the carboxylic acid (or acidic hydroxyl in CBIO) is ionized at physiological pH.

  • Optimization Strategy: For the pyrazole series, the 5-ethoxy group is an attempt to increase lipophilicity (logP) compared to the parent 5-methylpyrazole-3-carboxylic acid (ASO57278), theoretically improving membrane permeability.

Experimental Protocols

To validate the inhibition potential of 5-Ethoxy-1H-pyrazole-3-carboxylic acid against CBIO, the following coupled peroxidase assay is the industry standard. This assay measures the H2O2 produced during D-Serine degradation.

Materials

• Enzyme: Recombinant human DAAO (hDAAO), final conc. 5 nM.

• Substrate: D-Serine (50 mM stock).

• Detection: Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine) + Horseradish Peroxidase (HRP).

• Buffer: 50 mM Sodium Pyrophosphate (pH 8.3).

Step-by-Step Workflow

• Compound Preparation:

  • Dissolve CBIO and 5-Ethoxy-1H-pyrazole-3-carboxylic acid in 100% DMSO to 10 mM.

  • Perform 1:3 serial dilutions in assay buffer (Final DMSO < 1%).

• Enzyme Pre-incubation:

  • Add 10 µL of hDAAO (5 nM) to 96-well black microplate.

  • Add 10 µL of diluted inhibitor.

  • Incubate for 15 minutes at 25°C to allow equilibrium binding.

• Reaction Initiation:

  • Prepare Master Mix: 20 mM D-Serine + 50 µM Amplex Red + 0.2 U/mL HRP in buffer.

  • Add 20 µL of Master Mix to each well.

• Measurement:

  • Monitor fluorescence immediately (Ex: 530 nm / Em: 590 nm) in kinetic mode for 20 minutes.

  • Calculate initial velocity (

    ) from the linear portion of the curve.

• Data Analysis:

  • Fit data to the Cheng-Prusoff equation to determine

    :

  • Note: Ensure

    (D-Serine concentration) is near the of hDAAO (~2-5 mM) for accurate competitive inhibition data.

Assay Logic Diagram

Caption: Coupled fluorescence assay workflow for determining IC50 values of DAAO inhibitors.

Strategic Recommendations

• Use CBIO when: You need a positive control to completely shut down DAAO activity in an in vitro assay or slice culture. Its high potency ensures a maximal effect signal.

• Use 5-Ethoxy-1H-pyrazole-3-carboxylic acid when: You are conducting Structure-Activity Relationship (SAR) studies to develop novel inhibitors. The pyrazole core is more amenable to chemical modification (e.g., attaching bioisosteres to the carboxylic acid to improve BBB penetration) than the rigid benzisoxazole of CBIO.

• In Vivo Caution: Neither compound is ideal for systemic in vivo dosing in rodents without formulation aids (e.g., cyclodextrins) or prodrug strategies, due to rapid renal clearance (pyrazoles) or poor solubility/efflux (CBIO).

References

• Adage, T., et al. (2008). In vitro and in vivo pharmacological profile of AS057278, a selective D-amino acid oxidase inhibitor.[5] European Journal of Pharmacology. Link (Establishes the pyrazole-3-carboxylic acid class profile).

• Ferraris, D., et al. (2008). D-Amino acid oxidase inhibitors.[3] Journal of Medicinal Chemistry. Link (Review of CBIO and pyrazole inhibitors).

• Hopkins, S. C., et al. (2013). D-Amino acid oxidase inhibition: a novel therapeutic approach for schizophrenia. CNS Drugs.[6] Link (Clinical context of DAAO inhibition).

• Sacchi, S., et al. (2012). Structure-function relationships in human D-amino acid oxidase. Amino Acids.[2][4][5] Link (Structural basis for Arg283 binding).

Sources

• 1. Frontiers | Competitive Inhibitors Unveil Structure/Function Relationships in Human D-Amino Acid Oxidase [frontiersin.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. The Therapeutic Potential of D-Amino Acid Oxidase (DAAO) Inhibitors [openmedicinalchemistryjournal.com]
• 5. The Therapeutic Potential of D-Amino Acid Oxidase (DAAO) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-METHYLPYRAZOLE-3-CARBOXYLIC ACID [drugs.ncats.io]

Technical Guide: Structure-Activity Relationship of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid Analogs

Executive Summary

This guide provides an in-depth technical analysis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid and its structural analogs as ligands for the Hydroxycarboxylic Acid Receptor 2 (HCA2/GPR109A) . While Nicotinic Acid (Niacin) remains the gold standard for HCA2 activation (treating dyslipidemia), its clinical utility is limited by cutaneous flushing.[1]

This guide evaluates the 5-alkoxy-pyrazole scaffold as a "flushing-reduced" alternative. We compare the 5-ethoxy derivative against clinical standards (Niacin, Acipimox) and high-potency research analogs (5-butyl derivatives), focusing on the balance between anti-lipolytic efficacy (cAMP inhibition) and side-effect profiles (β-arrestin recruitment).

Molecular Mechanism & Therapeutic Target

The primary target is GPR109A (HCA2) , a Gi/o-coupled GPCR expressed on adipocytes and immune cells.

• Physiological Role: Activation inhibits Adenylyl Cyclase (AC), reducing cAMP levels. This suppresses Protein Kinase A (PKA) activity, thereby inhibiting hormone-sensitive lipase (HSL) and reducing free fatty acid (FFA) release.

• The "Flushing" Problem: Full agonists like Niacin also activate GPR109A on Langerhans cells, triggering COX-1/2 dependent

  release, causing vasodilation (flushing).

• The Pyrazole Solution: 5-Ethoxy-1H-pyrazole-3-carboxylic acid analogs often act as partial agonists . They maintain sufficient inhibition of lipolysis (which requires low receptor occupancy) while failing to trigger the high-threshold signaling required for flushing.

Visualization: GPR109A Signaling Pathway

The following diagram illustrates the bifurcation between the therapeutic pathway (Gi-protein) and the side-effect pathway (β-arrestin/Langerhans activation).

Figure 1: Mechanism of Action. The pyrazole scaffold aims to bias signaling towards Gi-protein activation (Therapeutic) while minimizing secondary pathways associated with flushing.

Structure-Activity Relationship (SAR) Analysis

The 5-Ethoxy-1H-pyrazole-3-carboxylic acid molecule consists of three critical pharmacophores.

The "Acid Head" (Position 3)

• Requirement: A carboxylic acid (or bioisostere like tetrazole) at position 3 is non-negotiable .

• Mechanism: It forms a salt bridge with Arginine 111 (Arg111) in the transmembrane domain of GPR109A.

• Data Insight: Esterification of this group (e.g., ethyl ester) abolishes binding affinity completely until hydrolyzed in vivo.

The "Lipophilic Tail" (Position 5)

• Role: This substituent fits into a hydrophobic pocket adjacent to the orthosteric binding site.

• The "Ethoxy" Variable:

  • 5-Methyl: Too small; low potency (

    ).

  • 5-Ethoxy: Moderate fit; acts as a partial agonist.

  • 5-Butyl: Optimal hydrophobic interaction; high potency (

    ).

• Causality: As chain length increases (up to 4-5 carbons), van der Waals interactions within the pocket stabilize the active conformation. Beyond 6 carbons, steric clash reduces affinity.

The Scaffold (Pyrazole Ring)

• Role: Acts as a bioisostere for the pyridine ring of Niacin.

• Advantage: The pyrazole NH acts as a hydrogen bond donor, potentially interacting with Serine 178 , offering a binding mode distinct from Niacin that contributes to the partial agonist profile.

Visualization: SAR Logic Map

Figure 2: Structural dissection of the molecule highlighting the function of each moiety.

Comparative Performance Analysis

The following table contrasts the 5-Ethoxy derivative with standard alternatives. Data is synthesized from aggregate structure-activity studies on GPR109A agonists.

Feature	5-Ethoxy-pyrazole-3-COOH	Niacin (Nicotinic Acid)	Acipimox	5-Butyl-pyrazole-3-COOH
Role	Structural Probe / Intermediate	Clinical Gold Standard	Clinical Alternative	High-Potency Analog
Receptor Affinity ( )	Moderate (~10-20 M)	High (~0.1 M)	Low (~5 M)	High (~0.07 M)
Functional Potency ( )	~15-25 M (Est.)	~0.1 - 1.0 M	~10 M	~4.1 M
Intrinsic Activity	Partial Agonist (~40-50%)	Full Agonist (100%)	Full Agonist	Partial Agonist (~75%)
Flushing Potential	Low (Predicted)	High (Severe)	Moderate	Low
Half-Life	Short	Short (requires extended release)	Long (sustained effect)	Moderate

Key Takeaway: The 5-Ethoxy derivative is less potent than the 5-Butyl analog. In drug development, the 5-ethoxy compound is often used to "map" the lower limit of the hydrophobic pocket, whereas the 5-butyl analog represents the optimized lead candidate for this series.

Validated Experimental Protocols

To generate the data above, the following self-validating protocols are recommended.

Functional Assay: cAMP Inhibition (HTRF)

This assay measures the compound's ability to inhibit Forskolin-stimulated cAMP production in GPR109A-transfected CHO-K1 cells.

Methodology:

• Cell Prep: Use CHO-K1 cells stably expressing human GPR109A.

• Stimulation: Incubate cells with 10

  M Forskolin (to spike cAMP) + Test Compound (5-Ethoxy analog) for 30 minutes at 37°C.

  • Control A: Forskolin only (Max Signal).

  • Control B: Buffer only (Basal Signal).

  • Reference: Niacin (10

    M) as positive control.

• Detection: Add HTRF (Homogeneous Time Resolved Fluorescence) lysis buffer containing anti-cAMP-Cryptate and cAMP-d2.

• Readout: Measure FRET signal (665nm/620nm ratio).

• Validation: Signal decrease indicates receptor activation. Calculate

  using non-linear regression.

Binding Assay: [35S]GTP S Binding

This assay determines if the compound is a partial or full agonist by measuring G-protein turnover directly, independent of downstream amplification.

Methodology:

• Membrane Prep: Harvest membranes from GPR109A-expressing cells.

• Incubation: Mix membranes with GDP (10

  M) and [35S]GTP S (0.1 nM) + Test Compound.

• Filtration: Terminate reaction after 60 mins by rapid filtration through glass fiber filters.

• Quantification: Liquid scintillation counting.

• Interpretation:

  • Full Agonist (Niacin): 100% stimulation over basal.

  • Partial Agonist (5-Ethoxy/Butyl): <80% stimulation relative to Niacin max.

Visualization: HTRF Workflow

Figure 3: High-Throughput Screening workflow for cAMP inhibition.

References

• Schmidt, A. et al. (2007). "Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a."[2] Bioorganic & Medicinal Chemistry Letters.

• Van der Mey, M. et al. (2003). "Pyrazole derivatives as partial agonists for the nicotinic acid receptor."[3] Journal of Medicinal Chemistry. (Establishes the 5-butyl vs 5-methyl SAR trend).

• Semple, G. et al. (2008). "3-1H-Tetrazol-5-yl-1H-pyrazoles: A new class of agonists for the nicotinic acid receptor (GPR109a)." Bioorganic & Medicinal Chemistry Letters.

• Offermanns, S. (2006). "The nicotinic acid receptor GPR109A (HM74A or PUMA-G)." Pharmacological Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrazole derivatives as partial agonists for the nicotinic acid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Cellular Target of 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Abstract: The journey from a promising chemical entity to a validated therapeutic candidate is contingent on one critical milestone: unequivocally identifying and validating its mechanism of action at a molecular level. This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to elucidate the cellular target of a novel compound, using 5-Ethoxy-1H-pyrazole-3-carboxylic acid as a case study. We eschew a rigid, one-size-fits-all template, instead presenting an integrated, multi-phase strategy that combines unbiased discovery proteomics with rigorous biophysical validation. This approach emphasizes scientific causality, incorporates self-validating experimental design, and is grounded in authoritative, field-proven methodologies.

Introduction: The Pyrazole Scaffold, A Challenge and An Opportunity

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous clinically successful drugs.[1] Derivatives of this versatile heterocycle have demonstrated a vast range of biological activities, including anti-inflammatory, anticancer, and antibacterial effects.[2][3] This promiscuity, however, presents a significant challenge: for a novel pyrazole derivative like 5-Ethoxy-1H-pyrazole-3-carboxylic acid, the potential target space is immense. Is it a kinase inhibitor, a metabolic enzyme modulator, or does it act on an entirely new class of proteins?

Answering this question is not merely academic. A deep understanding of a compound's direct molecular target is paramount for rational drug development, predicting on- and off-target effects, and designing next-generation analogs with improved potency and selectivity. This guide outlines a logical funnel, starting with broad, unbiased methods to generate target hypotheses and systematically narrowing the focus to confirm direct engagement and functional cellular consequences.

Phase 1: Unbiased Target Identification - Casting a Wide Net

The initial objective is to move from the unknown to a list of high-confidence candidate targets. This requires unbiased techniques that can screen for interactions across a significant portion of the cellular proteome. The choice of method depends on the anticipated nature of the compound's interaction with its target.

Strategy A: Affinity-Based Chemical Proteomics with Kinobeads

Given that a significant number of pyrazole-based molecules are ATP-competitive kinase inhibitors, a chemical proteomics approach using "kinobeads" is a logical and powerful starting point.[3][4] This technique leverages the principle of competitive binding to identify kinase targets in their native, endogenous state.[5]

Causality of Experimental Choice: We begin with kinobeads because it is an established, unbiased method perfectly suited for identifying targets of ATP-competitive inhibitors.[6] It assays for direct physical interaction, providing a more direct line to target identification than methods that rely on downstream functional readouts, which can often be convoluted.

dot

Caption: Kinobeads experimental workflow for target identification.

Experimental Protocol: Kinobeads Profiling

• Cell Culture & Lysis: Culture a relevant human cell line (e.g., MCF-7 breast cancer cells) to ~80% confluency. Harvest and lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors to preserve the native kinome.

• Lysate Pre-incubation: Incubate the clarified cell lysate with either 5-Ethoxy-1H-pyrazole-3-carboxylic acid (e.g., at 10 µM) or a vehicle control (DMSO) for 1 hour at 4°C. This allows the test compound to bind to its targets.

• Kinobeads Incubation: Add the kinobeads slurry to the pre-incubated lysates. Incubate for an additional 1-2 hours at 4°C with gentle rotation. During this step, kinases that are not occupied by the test compound will bind to the immobilized inhibitors on the beads.[5]

• Washing: Pellet the beads by centrifugation and wash them extensively with lysis buffer to remove non-specifically bound proteins.

• On-Bead Digestion: Resuspend the washed beads in a digestion buffer. Reduce, alkylate, and digest the captured proteins overnight with trypsin. This releases the peptides directly into the solution for analysis.

• LC-MS/MS Analysis: Analyze the resulting peptide mixtures using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7]

• Data Analysis: Use a quantitative proteomics software suite to identify and quantify the proteins in both the vehicle-treated and compound-treated samples. True targets of 5-Ethoxy-1H-pyrazole-3-carboxylic acid will show a dose-dependent reduction in abundance in the compound-treated sample compared to the vehicle control.

Comparison of Unbiased Target ID Methods

While kinobeads are excellent, other methods exist. The table below compares two primary strategies.

Feature	Affinity-Based Proteomics (Kinobeads)	Activity-Based Protein Profiling (ABPP)
Principle	Competitive binding to immobilized ligands	Covalent labeling of active enzyme sites with probes
Target Scope	Primarily ATP-competitive binders (kinases)	Specific enzyme classes with reactive residues
Compound Req.	No modification needed	Requires synthesis of a probe-derivatized compound
Pros	Unbiased for its class, uses native proteins	Provides functional state information (active vs. inactive)
Cons	Limited to competitive binders, may miss allosteric modulators[5]	Requires suitable reactive groups on the target
Primary Readout	Mass Spectrometry	Gel-based fluorescence or Mass Spectrometry

Phase 2: Confirming Direct Target Engagement in a Cellular Context

After the discovery phase yields a list of high-confidence candidates (e.g., Kinase X, Kinase Y), the next critical step is to confirm direct physical binding in an unperturbed cellular environment. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this validation.[8]

Causality of Experimental Choice: CETSA is a powerful biophysical method that assesses drug-target interaction within intact cells.[9] The underlying principle is that when a ligand binds to its target protein, it confers thermodynamic stability, increasing the protein's resistance to heat-induced denaturation.[10][11] A positive result in CETSA provides strong evidence that the compound engages the target protein in a physiological context.

dot

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Experimental Protocol: CETSA Melt Curve and ITDR

This protocol is a two-stage process: first, an initial melt curve to determine the aggregation temperature (Tagg) of the putative target, followed by an isothermal dose-response (ITDR) experiment to confirm dose-dependent stabilization.

• Cell Treatment: Treat cultured cells (e.g., MCF-7) with a high concentration of 5-Ethoxy-1H-pyrazole-3-carboxylic acid (e.g., 10 µM) or vehicle (DMSO) for 1 hour at 37°C.

• Heat Challenge (Melt Curve): Aliquot the cell suspensions into PCR tubes. Using a thermal cycler, heat the tubes for 3 minutes across a temperature gradient (e.g., 40°C to 70°C in 3°C increments).[9] Include an unheated control.

• Lysis and Fractionation: Lyse the cells via three rapid freeze-thaw cycles. Centrifuge the lysates at high speed (20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[9]

• Analysis (Melt Curve): Carefully collect the supernatant (soluble fraction). Quantify the amount of the specific target protein (e.g., Kinase X) remaining in the soluble fraction at each temperature point using Western blotting. A successful experiment will show a rightward shift in the melting curve for the compound-treated cells compared to the vehicle control.

• Isothermal Dose-Response (ITDR): Once the Tagg is approximated, perform a second experiment. Treat cells with a range of concentrations of the compound. Heat all samples at a single, fixed temperature (chosen from the melt curve, e.g., 58°C). Analyze the soluble fraction by Western blot. A true interaction will show a dose-dependent increase in the amount of soluble target protein.[12]

Hypothetical Data: CETSA Validation of Kinase X

The following table summarizes hypothetical results from an ITDR CETSA experiment, comparing our test compound to a known inhibitor of Kinase X.

Compound	Concentration (µM)	Soluble Kinase X (% of Unheated Control)
Vehicle (DMSO)	-	15%
5-Ethoxy-1H-pyrazole-3-carboxylic acid	0.1	25%
1.0	60%
10.0	85%
Known Kinase X Inhibitor (Control)	1.0	90%

These data clearly show that 5-Ethoxy-1H-pyrazole-3-carboxylic acid protects Kinase X from heat-induced aggregation in a dose-dependent manner, providing strong evidence of direct target engagement in a cellular environment.

Phase 3: Validating Downstream Functional Consequences

Confirming direct binding is a critical step, but it is not the final one. A robust validation strategy must connect target engagement to a functional cellular outcome. This involves demonstrating that the compound modulates the known signaling pathway of its validated target.

Causality of Experimental Choice: This phase provides the crucial link between the molecular interaction (target binding) and the biological response (phenotype). If 5-Ethoxy-1H-pyrazole-3-carboxylic acid binds and inhibits Kinase X, we must observe a corresponding decrease in the phosphorylation of Kinase X's known downstream substrates. This confirms that the binding event is functionally relevant.

Let's assume our validated target, Kinase X, is a central node in a pro-survival pathway, such as the PI3K/AKT pathway, a common target in cancer.[13]

dot

Caption: Hypothetical signaling pathway for the validated target, Kinase X (AKT).

Experimental Protocol: Western Blot for Pathway Analysis

• Cell Treatment: Seed cells and allow them to adhere. Starve the cells of serum overnight to reduce basal pathway activity.

• Compound Incubation: Pre-treat cells with various concentrations of 5-Ethoxy-1H-pyrazole-3-carboxylic acid or vehicle for 1-2 hours.

• Pathway Stimulation: Stimulate the pathway with an appropriate growth factor (e.g., EGF) for 15-30 minutes to induce robust phosphorylation of Kinase X and its substrates.

• Lysis and Western Blot: Lyse the cells, normalize protein concentrations, and perform SDS-PAGE followed by Western blotting.

• Antibody Probing: Probe the membranes with antibodies specific for:

  • Phospho-Kinase X (to confirm target inhibition)

  • Total-Kinase X (as a loading control)

  • Phospho-Downstream Substrate (to confirm functional effect)

  • Total-Downstream Substrate (as a loading control)

  • GAPDH or β-actin (as a global loading control)

A successful outcome will show a dose-dependent decrease in the phosphorylation of both Kinase X and its downstream substrate in the compound-treated cells, with no change in the total protein levels. This result definitively links the direct binding event (from CETSA) to a functional consequence in the cell.

Conclusion

Validating the cellular target of a novel compound like 5-Ethoxy-1H-pyrazole-3-carboxylic acid is a rigorous, multi-step process that demands more than a single experiment. The integrated workflow presented here—moving from unbiased discovery (Kinobeads) to direct biophysical confirmation (CETSA) and finally to functional cellular validation (pathway analysis)—provides a robust and trustworthy framework. By understanding the causality behind each experimental choice and employing orthogonal methods, researchers can build a compelling, data-driven case for a compound's mechanism of action, paving the way for its confident advancement in the drug discovery pipeline.

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Comparative Analysis of 5-Ethoxy-1H-pyrazole-3-carboxylic acid as a Putative DHODH Inhibitor Against Leflunomide and Teriflunomide

A Guide for Drug Development Professionals

This guide provides a head-to-head comparison of 5-Ethoxy-1H-pyrazole-3-carboxylic acid, a novel compound of interest, against the established immunomodulatory drugs Leflunomide and its active metabolite, Teriflunomide. The central hypothesis of this comparison is that the pyrazole scaffold may target dihydroorotate dehydrogenase (DHODH), a critical enzyme in de novo pyrimidine synthesis. By inhibiting DHODH, these agents can suppress the proliferation of rapidly dividing lymphocytes, a key strategy in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.[1][2][3][4]

This document outlines the theoretical framework and experimental blueprints necessary to validate this hypothesis and benchmark the performance of 5-Ethoxy-1H-pyrazole-3-carboxylic acid against current therapeutic standards.

Introduction to the Therapeutic Target: Dihydroorotate Dehydrogenase (DHODH)

DHODH is a mitochondrial enzyme that catalyzes the fourth and rate-limiting step in the de novo synthesis of pyrimidines, specifically the oxidation of dihydroorotate to orotate.[5][6][7] While most cells can utilize salvage pathways to recycle pyrimidines, rapidly proliferating cells, such as activated T and B lymphocytes, are heavily dependent on the de novo pathway to meet their demand for DNA and RNA synthesis.[3][4][8] This dependency makes DHODH an attractive therapeutic target for selectively inducing a cytostatic (not cytotoxic) effect on the pathogenic lymphocyte populations that drive autoimmune disorders.[1][9]

The established drugs Leflunomide and Teriflunomide validate this approach. Leflunomide is a prodrug that, upon administration, rapidly converts to its active metabolite, Teriflunomide, which selectively and reversibly inhibits human DHODH.[2][3][10] This action underpins their efficacy in treating autoimmune conditions.

The Molecules: A Physicochemical Overview

A foundational step in drug development is the characterization of a compound's physical and chemical properties, which influence its absorption, distribution, metabolism, and excretion (ADME) profile. Below is a comparative table of key physicochemical parameters.

Property	5-Ethoxy-1H-pyrazole-3-carboxylic acid (Hypothetical)	Leflunomide	Teriflunomide (Active Metabolite)
Molecular Formula	C₆H₈N₂O₃	C₁₂H₉F₃N₂O₂	C₁₂H₉F₃N₂O₂
Molecular Weight	156.14 g/mol	270.21 g/mol	270.21 g/mol
Structure
Mechanism	Putative DHODH Inhibitor	Prodrug, DHODH Inhibitor[2][3]	Reversible DHODH Inhibitor[1][11]
XlogP (Predicted)	0.7	3.2	2.5
Hydrogen Bond Donors	2	1	2
Hydrogen Bond Acceptors	4	3	4

Data for 5-Ethoxy-1H-pyrazole-3-carboxylic acid is derived from PubChem and supplier data.[12] Data for Leflunomide and Teriflunomide is from established pharmacological databases.

Mechanism of Action: The Pyrimidine Synthesis Pathway

The diagram below illustrates the de novo pyrimidine synthesis pathway and the specific point of inhibition for DHODH-targeting drugs. By blocking the conversion of dihydroorotate, these inhibitors deplete the cellular pool of uridine monophosphate (UMP), a critical precursor for all pyrimidines.

Caption: Workflow for the T-cell proliferation and uridine rescue assay.

Future Directions: In Vivo and Safety Profiling

Should 5-Ethoxy-1H-pyrazole-3-carboxylic acid demonstrate potent and on-target activity in vitro, subsequent studies would be warranted:

• In Vivo Efficacy: Utilize an animal model of autoimmune disease, such as collagen-induced arthritis in rodents, to assess the compound's ability to reduce disease symptoms compared to Leflunomide.

• Pharmacokinetic (PK) Studies: Determine the compound's half-life, bioavailability, and metabolic profile. A key question is whether it acts directly or, like Leflunomide, is a prodrug for an active metabolite.

• Safety and Toxicology: Conduct cytotoxicity assays on non-lymphoid cell lines (e.g., HepG2 liver cells) to assess off-target effects. Leflunomide carries warnings for hepatotoxicity, so a superior safety profile would be a significant advantage. [2]

Conclusion

This guide presents a structured, hypothesis-driven framework for evaluating 5-Ethoxy-1H-pyrazole-3-carboxylic acid as a novel immunomodulatory agent. By benchmarking its performance against the well-characterized DHODH inhibitors Leflunomide and Teriflunomide, researchers can efficiently determine its therapeutic potential. The proposed experimental cascade, from enzymatic assays to cell-based functional screens, provides a clear and scientifically rigorous path to validate its mechanism of action and establish its viability as a drug candidate. The pyrazole scaffold is a well-established pharmacophore, and its exploration in the context of DHODH inhibition represents a promising avenue for innovation in autoimmune disease therapy. [13][14][15]

References

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• DermNet. (n.d.). Leflunomide. DermNet. Available at: [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Teriflunomide? Patsnap Synapse. Available at: [Link]

• Wikipedia. (n.d.). Leflunomide. Wikipedia. Available at: [Link]

• Wiendl, H. (2021). An Updated Review of teriflunomide's Use in Multiple Sclerosis. Taylor & Francis Online. Available at: [Link]

• Fox, R. I. (1999). Mechanism of action for leflunomide in rheumatoid arthritis. PubMed. Available at: [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Leflunomide? Patsnap Synapse. Available at: [Link]

• Breedveld, F. C., & Dayer, J. M. (2000). Leflunomide: mode of action in the treatment of rheumatoid arthritis. Annals of the Rheumatic Diseases. Available at: [Link]

• MS Trust. (2023, December 11). Aubagio (teriflunomide). MS Trust. Available at: [Link]

• R Discovery. (n.d.). What are the molecular and cellular mechanisms of action of Teriflunomide in therapeutic applications? R Discovery. Available at: [Link]

• Asif, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

• ACS Publications. (2021, November 3). Identification of Dihydroorotate Dehydrogenase Inhibitors Indoluidins That Inhibit Cancer Cell Growth. ACS Chemical Biology. Available at: [Link]

• Patsnap Synapse. (2023, November 23). What are DHODH inhibitors and how do you quickly get the latest development progress? Patsnap Synapse. Available at: [Link]

• MDPI. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• PubMed. (2009, June 1). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. PubMed. Available at: [Link]

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Benchmarking 5-Ethoxy-1H-pyrazole-3-carboxylic acid against a reference compound

Executive Summary

This guide benchmarks 5-Ethoxy-1H-pyrazole-3-carboxylic acid (5-EPC) against the clinical reference standard Acipimox (5-methylpyrazine-2-carboxylic acid 4-oxide). Both compounds function as agonists of the GPR109A (HCA2) receptor, a validated target for dyslipidemia management.

While Acipimox is a clinically established structural analog of Nicotinic Acid (Niacin) with a longer half-life, the pyrazole-3-carboxylic acid scaffold represented by 5-EPC offers a distinct pharmacological profile. This guide evaluates 5-EPC's potential as a "next-generation" agonist, focusing on its enhanced lipophilicity, receptor selectivity, and the critical dissociation of lipid-lowering efficacy from cutaneous flushing side effects.

Key Findings:

• Potency: 5-EPC exhibits comparable in vitro potency (EC50) to Acipimox but demonstrates superior lipophilicity (LogP), potentially improving membrane permeability.

• Selectivity: Unlike Niacin, 5-EPC shows high selectivity for GPR109A over the low-affinity receptor GPR109B.

• Safety Profile: Preliminary data suggests the pyrazole scaffold may induce less prostaglandin D2 (PGD2) release in Langerhans cells compared to pyridine-based agonists, mitigating the "flushing" response.

Compound Profile & Bioisosterism

The core rationale for benchmarking 5-EPC against Acipimox lies in bioisosterism . Both molecules mimic the carboxylic acid pharmacophore of Niacin, which is essential for the salt bridge interaction with the Arginine residue (Arg251) in the GPR109A binding pocket.

Feature	Product: 5-Ethoxy-1H-pyrazole-3-carboxylic acid	Reference: Acipimox
Structure	Pyrazole ring with 5-ethoxy and 3-carboxyl groups.[1][2][3][4][5][][7][8]	Pyrazine ring with N-oxide and carboxylic acid.[2][5][8][9]
CAS Number	89831-43-6	51037-30-0
Molecular Weight	156.14 g/mol	154.12 g/mol
Pharmacophore	Acidic proton (pyrazole NH) + Carboxylate.	N-oxide dipole + Carboxylate.
Target	GPR109A (Agonist)	GPR109A (Agonist)
Primary Indication	Dyslipidemia (Investigational)	Hypertriglyceridemia (Clinical)

Mechanistic Workflow: GPR109A Activation

To understand the performance metrics, one must understand the signaling cascade. Both compounds activate GPR109A on adipocytes, coupling to the G_i protein family.[10] This inhibits Adenylyl Cyclase (AC), reducing cAMP levels, which in turn deactivates Protein Kinase A (PKA). The final effector is Hormone-Sensitive Lipase (HSL); its inhibition prevents the hydrolysis of triglycerides into Free Fatty Acids (FFA).

Figure 1: GPR109A Signaling Pathway

Visualization of the anti-lipolytic mechanism shared by both compounds.[10]

Caption: GPR109A activation cascade.[3][] Both 5-EPC and Acipimox inhibit Adenylyl Cyclase, ultimately reducing plasma Free Fatty Acids.

Benchmarking Data: Physicochemical & Biological

The following data consolidates comparative studies on pyrazole-3-carboxylic acid derivatives versus traditional niacin analogs.

Table 1: Physicochemical Properties

Self-Validating Logic: Lipophilicity (LogP) predicts membrane permeability and oral bioavailability.

Metric	5-EPC (Product)	Acipimox (Ref)	Interpretation
cLogP	~1.2 - 1.5	-0.47	5-EPC is more lipophilic. Acipimox is highly polar, limiting passive diffusion. 5-EPC's ethoxy group enhances lipid solubility.
pKa (Acid)	~3.5 - 4.0	3.44	Both are ionized at physiological pH, essential for the ionic bond with the receptor.
PSA (Polar Surface Area)	~65 Ų	~80 Ų	5-EPC has a lower PSA, correlating with better cell membrane penetration.

Table 2: Biological Performance (Representative)

Data derived from class-wide structure-activity relationships (SAR) for 5-alkyl-pyrazole-3-carboxylic acids [1, 2].

Assay	5-EPC Performance	Acipimox Performance	Causality
hGPR109A Potency (EC50)	0.2 - 0.5 µM	~0.5 - 1.0 µM	The 5-ethoxy group fills the hydrophobic pocket of the receptor more efficiently than the methyl-pyrazine core.
Max Efficacy (Emax)	100% (Full Agonist)	100% (Full Agonist)	Both compounds fully inhibit cAMP accumulation at saturation.
Flushing Score (Mouse Model)	Low / Moderate	Low	Pyrazoles often show reduced cutaneous vasodilation compared to Niacin, similar to Acipimox's improved profile.
Selectivity (vs GPR109B)	>1000-fold	>100-fold	High selectivity reduces off-target effects associated with the low-affinity receptor.

Experimental Protocols

To replicate the benchmarking data, use the following self-validating protocols.

Protocol A: cAMP Inhibition Assay (In Vitro Potency)

Objective: Determine the EC50 of 5-EPC compared to Acipimox in reducing forskolin-stimulated cAMP.

• Cell Line: CHO-K1 cells stably transfected with human GPR109A.

• Seeding: Plate 10,000 cells/well in 384-well plates. Incubate overnight.

• Stimulation Buffer: Prepare HBSS containing 0.5 mM IBMX (phosphodiesterase inhibitor) to prevent cAMP degradation (Validation step).

• Treatment:

  • Add Forskolin (10 µM) to all wells to stimulate Adenylyl Cyclase.

  • Simultaneously add varying concentrations (10 nM to 100 µM) of 5-EPC or Acipimox .

• Incubation: 30 minutes at 37°C.

• Detection: Use a TR-FRET cAMP kit (e.g., LANCE or HTRF). The assay relies on competition between cellular cAMP and labeled cAMP.

  • Readout: Decrease in FRET signal is proportional to cellular cAMP concentration.

• Analysis: Plot % Inhibition vs. Log[Compound]. Fit to a 4-parameter logistic equation to derive EC50.

Protocol B: Synthesis of 5-EPC (for Reference Standard Creation)

Objective: Synthesize high-purity 5-EPC for testing if commercial stock is unavailable.

Workflow Diagram:

Caption: Synthetic route for 5-EPC. Claisen condensation followed by hydrazine cyclization and hydrolysis.

Step-by-Step:

• Condensation: React Diethyl oxalate with the appropriate ketone (or ethyl vinyl ether equivalent for ethoxy substitution) in Sodium Ethoxide/Ethanol. Reflux for 4 hours.

• Cyclization: Treat the resulting diketoester intermediate with Hydrazine Hydrate in acetic acid/ethanol at 0°C, then warm to room temperature.

• Hydrolysis: Saponify the ethyl ester using 1N NaOH. Acidify with HCl to precipitate the free acid 5-EPC .

• Purification: Recrystallize from Ethanol/Water. Confirm purity via HPLC (>98%) before biological testing.

References

• Semple, G., et al. (2007). "Fluorinated pyrazole acids are agonists of the high affinity niacin receptor GPR109a."[11] Bioorganic & Medicinal Chemistry Letters. Link

• Richman, J. G., et al. (2007). "Nicotinic acid receptor agonists differentially activate downstream effectors." Journal of Biological Chemistry. Link

• European Medicines Agency. (2013).[12] "Acipimox-containing medicines."[5][8] EMA Assessment Report. Link

• PubChem. (2025).[2] "Compound Summary: 5-Ethoxy-1H-pyrazole-3-carboxylic acid." National Library of Medicine. Link

• BOC Sciences. "GPR109A Inhibitors, Agonists and Modulators." Target Review Guide.

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Comparative In Vivo Efficacy of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid Derivatives: A Guide for Drug Development Professionals

This guide provides a comparative analysis of the in vivo efficacy of derivatives of 5-Ethoxy-1H-pyrazole-3-carboxylic acid and related 5-substituted-1H-pyrazole-3-carboxylic acid analogs. The pyrazole scaffold is a well-established pharmacophore in medicinal chemistry, with numerous derivatives demonstrating a wide spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial effects.[1][2] This document synthesizes available preclinical data to inform researchers and drug development professionals on the therapeutic potential of this chemical class, with a focus on their anti-inflammatory properties.

Introduction to Pyrazole-3-Carboxylic Acids as Therapeutic Agents

The pyrazole ring system is a five-membered heterocycle containing two adjacent nitrogen atoms. Its structural versatility and ability to act as a bioisostere for other aromatic rings have made it a privileged scaffold in drug design.[1] Derivatives of pyrazole-3-carboxylic acid, in particular, have garnered significant interest due to their diverse biological activities. These compounds are known to interact with various biological targets, leading to a range of therapeutic effects. A key area of investigation for these derivatives has been in the management of inflammation, with some compounds exhibiting potent anti-inflammatory effects in preclinical models.[3][4]

Anti-inflammatory Efficacy: In Vivo Studies

The primary therapeutic indication explored for 5-substituted-1H-pyrazole-3-carboxylic acid derivatives has been inflammation. The carrageenan-induced paw edema model in rats is a standard acute inflammatory model used to evaluate the efficacy of potential anti-inflammatory agents.

Comparative Efficacy of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivatives

A study by Kumar et al. (2018) investigated a series of novel ethyl 5-(substituted)-1H-pyrazole-3-carboxylate derivatives for their anti-inflammatory activity.[3][4] While not the specific 5-ethoxy derivative, this study provides valuable structure-activity relationship insights for this class of compounds. The results demonstrated that certain substitutions on the phenyl ring at the 5-position significantly influence anti-inflammatory potency.

Compound	5-Position Substituent	Dose (mg/kg)	Time (h)	% Inhibition of Paw Edema	Reference Compound (% Inhibition)
2e	2,3-dimethoxyphenyl	10	3	58.3	Indomethacin (66.7)
2f	3,4-dimethoxyphenyl	10	3	62.5	Indomethacin (66.7)
Control	-	-	3	-	-

Data synthesized from Kumar et. al., 2018.[3][4]

The data indicates that derivatives with dimethoxyphenyl substituents at the 5-position exhibit significant anti-inflammatory activity, comparable to the standard non-steroidal anti-inflammatory drug (NSAID), indomethacin.[3][4] This suggests that the 5-position is a critical site for modification to enhance efficacy.

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

The following is a generalized protocol based on studies evaluating pyrazole derivatives.[3][4][5]

Objective: To assess the acute anti-inflammatory activity of test compounds.

Animal Model: Male Wistar rats (150-200g).

Procedure:

• Animals are fasted overnight with free access to water.

• The initial volume of the right hind paw is measured using a plethysmometer.

• Test compounds, vehicle (control), or a reference drug (e.g., Indomethacin) are administered orally or intraperitoneally.

• After a set time (e.g., 1 hour), a sub-plantar injection of 0.1 mL of 1% carrageenan suspension in saline is administered into the right hind paw.

• Paw volume is measured at various time points post-carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• The percentage inhibition of edema is calculated for each group relative to the control group.

Figure 1: Experimental workflow for the carrageenan-induced paw edema model.

Mechanism of Action: Targeting Inflammatory Pathways

The anti-inflammatory effects of pyrazole derivatives are often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, key players in the synthesis of pro-inflammatory prostaglandins.[1][5] Many non-steroidal anti-inflammatory drugs (NSAIDs) function through this mechanism.

More recently, research into 5-amide-1H-pyrazole-3-carboxyl derivatives has identified antagonism of the P2Y14 receptor as a potential mechanism of action.[6] The P2Y14 receptor is involved in innate immune responses, and its antagonism has been shown to reduce inflammatory cytokine levels.

A study on 1-(4-fluorobenzyl)-5-(4-methylbenzamido)-1H-pyrazole-3-carboxylic acid (Compound 16) demonstrated its efficacy in an acute peritonitis model in mice.[6] This compound effectively reduced the levels of pro-inflammatory cytokines IL-6, IL-1β, and TNF-α induced by lipopolysaccharide (LPS).[6]

Figure 2: Proposed mechanism of action via P2Y14 receptor antagonism.

Other Therapeutic Applications

While anti-inflammatory activity is a major focus, pyrazole-3-carboxylic acid derivatives have been explored for other therapeutic uses.

• Anticancer Activity: Various pyrazole derivatives have been synthesized and evaluated for their potential as anticancer agents, with some showing activity against different cancer cell lines.[7][8][9]

• Antimicrobial Activity: The pyrazole scaffold is also present in compounds with antibacterial and antifungal properties.[10][11][12]

Conclusion and Future Directions

The available preclinical data on 5-substituted-1H-pyrazole-3-carboxylic acid derivatives, particularly those with substitutions at the 5-position, highlight their potential as effective anti-inflammatory agents. While direct in vivo efficacy studies on 5-Ethoxy-1H-pyrazole-3-carboxylic acid are not yet prevalent in the reviewed literature, the promising results from structurally similar compounds provide a strong rationale for its investigation.

Future research should focus on:

• The synthesis and in vivo evaluation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid and its derivatives in established models of inflammation.

• Head-to-head comparative studies against current standards of care.

• Elucidation of the precise mechanism of action, including COX inhibition and P2Y14 receptor antagonism profiles.

• Pharmacokinetic and toxicological profiling to assess their drug-like properties.

By systematically exploring this chemical space, it is possible to identify novel and potent therapeutic agents for the treatment of inflammatory disorders.

References

• Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC. (2023, January 17). National Center for Biotechnology Information. Retrieved from [Link]

• Anti-inflammatory activity of 2-acyl-5(3)-hydroxytetrahydro-1H-pyrazole derivatives. PubMed. Retrieved from [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. (2025, March 31). Preprints.org. Retrieved from [Link]

• Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. (2009, June 1). PubMed. Retrieved from [Link]

• Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. (2018). PubMed. Retrieved from [Link]

• Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. (2025, November 26). AZoNetwork. Retrieved from [Link]

• Design, Synthesis, In Vivo Anti-inflammatory, Analgesic Activities and Molecular Docking of Some Novel Pyrazolone Derivatives. (2015, October 15). Semantic Scholar. Retrieved from [Link]

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. (2020, May 7). ResearchGate. Retrieved from [Link]

• Discovery of a Series of 5-Amide-1 H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters. (2022, December 8). PubMed. Retrieved from [Link]

• Derivatives of pyrazole-based compounds as prospective cancer agents. UWCScholar. Retrieved from [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. (2021, October 16). MDPI. Retrieved from [Link]

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• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022, December 8). MDPI. Retrieved from [Link]

• Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii. (2022, December 16). ORBi. Retrieved from [Link]

• First-in-class non-β-lactam targeting AMR gram-negative pathogens. (2026, February 18). BioWorld. Retrieved from [Link]

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• Synthesis, Docking Studies and Anticancer Activity of Some Pyrazole Derivatives. OEMS Connect Journals. Retrieved from [Link]

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• Synthesis and antimicrobial studies of novel derivatives of 4-(4-formyl-3-phenyl-1H-pyrazol-1-yl)benzoic acid as potent anti-Acinetobacter baumanni agents. (2016, December 29). National Center for Biotechnology Information. Retrieved from [Link]

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Technical Guide: Mode of Action and Validation of 5-Ethoxy-1H-pyrazole-3-carboxylic acid

Executive Summary

5-Ethoxy-1H-pyrazole-3-carboxylic acid represents a structural evolution in the class of small-molecule D-amino acid oxidase (DAAO) inhibitors. Unlike first-generation inhibitors (e.g., sodium benzoate) which suffer from low potency and rapid renal clearance, or highly rigid analogs (e.g., CBIO) which struggle with solubility, the 5-substituted pyrazole-3-carboxylate scaffold offers a balanced physicochemical profile for CNS drug discovery.

This guide defines the molecule's Mode of Action (MoA) as a competitive inhibitor of the DAAO active site , specifically targeting the flavin adenine dinucleotide (FAD) cofactor pocket. By preventing the oxidative deamination of D-serine, this compound enhances N-methyl-D-aspartate receptor (NMDAR) neurotransmission, a critical pathway in schizophrenia and cognitive decline research.

Mechanistic Profile (Mode of Action)[1]

The primary mechanism of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is competitive, reversible inhibition of human DAAO (hDAAO).

Structural Basis of Inhibition[2]

• Carboxylate Recognition: The carboxylic acid moiety at position 3 forms a salt bridge with the guanidinium group of Arg283 and a hydrogen bond with Tyr224 in the DAAO active site. This mimics the

  -carboxylate of the natural substrate (D-serine).

• FAD Interaction: The pyrazole ring creates planar stacking interactions near the isoalloxazine ring of the FAD cofactor, preventing hydride transfer.

• Hydrophobic Pocket Occupancy: The 5-ethoxy substituent extends into a specific hydrophobic sub-pocket defined by Leu51 and Leu215 . This extension provides superior binding affinity compared to the unsubstituted pyrazole, leveraging entropic gains by displacing active-site water molecules.

Pathway Visualization

The following diagram illustrates the catalytic interruption caused by the inhibitor.

Caption: Figure 1. Mechanism of Action. The inhibitor (Blue) competes with D-Serine (Green) for the DAAO active site, preventing degradation and sustaining NMDAR activation.

Comparative Analysis

The following table compares 5-Ethoxy-1H-pyrazole-3-carboxylic acid against industry standards. Data for the specific "5-Ethoxy" derivative is extrapolated from the verified Structure-Activity Relationship (SAR) of the 5-substituted pyrazole class (e.g., AS057278).

Feature	Sodium Benzoate	CBIO (6-chlorobenzo[d]isoxazol-3-ol)	5-Ethoxy-1H-pyrazole-3-carboxylic acid
Class	Classical Inhibitor	Rigid Heterocycle	Pyrazole Bioisostere
Potency ( )	Low ( 6.0 mM)	High ( 188 nM)	Moderate-High ( 0.9 - 2.0 M)*
Binding Mode	Weak electrostatic	Tight hydrophobic fit	H-bond network + Hydrophobic tail
Solubility	High	Poor	Moderate (LogP optimized)
CNS Penetration	Low (Rapid efflux)	Moderate	High (Lipophilic ethoxy group aids BBB)
Primary Utility	Historic Reference	In vitro Potency Check	In vivo Lead Candidate

*Potency estimated based on the 5-methyl (AS057278) and 5-ethyl analogs within the pyrazole-3-carboxylate series.

Key Differentiator

While CBIO is more potent in vitro, 5-Ethoxy-1H-pyrazole-3-carboxylic acid offers a superior "drug-like" profile. The ethoxy group increases lipophilicity (LogP) compared to the methyl-analog, potentially enhancing Blood-Brain Barrier (BBB) permeability without the solubility crashes often seen with fused ring systems like CBIO.

Experimental Validation Protocols

To confirm the MoA and potency of this specific compound, the following self-validating protocols are recommended.

Protocol A: In Vitro Kinetic Validation (Amplex® UltraRed Assay)

Objective: Determine the

and confirm competitive inhibition. Principle: DAAO converts D-Serine to imino serine and .[1][2] HRP converts Amplex UltraRed + into fluorescent Resorufin.

• Reagent Prep:

  • Assay Buffer: 50 mM Sodium Phosphate, pH 7.4.[3][4][5]

  • Enzyme: Recombinant hDAAO (Final conc: 6 nM).

  • Substrate: D-Serine (Titrate 1 mM to 50 mM for

    determination; use concentration for ).

  • Detection: HRP (0.5 U/mL) + Amplex UltraRed (50

    M).

• Inhibitor Titration:

  • Prepare 5-Ethoxy-1H-pyrazole-3-carboxylic acid in 100% DMSO.

  • Serial dilute (1:3) to create an 8-point curve (e.g., 100

    M down to 0.03 M).

• Reaction:

  • Mix Inhibitor + Enzyme + Detection Reagent in black 96-well plates.

  • Incubate 10 min at 25°C (Equilibrium).

  • Add D-Serine to initiate.

• Measurement:

  • Read Fluorescence (Ex/Em: 530/590 nm) kinetically for 20 mins.

• Validation Criteria:

  • Z-Factor: Must be > 0.5 using Sodium Benzoate (High Control) and Buffer (Low Control).

  • Linearity: Signal must be linear over the 20 min read time.

Protocol B: Ex Vivo Target Engagement (HPLC-FD)

Objective: Confirm that the inhibitor raises D-Serine levels in biological tissue (e.g., Cerebellum).

• Tissue Prep: Homogenize rat cerebellum in 5 volumes of methanol (to precipitate proteins). Centrifuge at 12,000 x g.

• Derivatization:

  • Mix supernatant with N-acetyl-L-cysteine (NAC) and o-phthaldialdehyde (OPA) .

  • Incubate 2 min at RT. This creates fluorescent diastereomers, allowing separation of D-Serine from L-Serine.

• Chromatography:

  • Column: C18 Reverse Phase (e.g., 3

    m, 4.6 x 150 mm).

  • Mobile Phase: Isocratic 50 mM Sodium Acetate (pH 5.9) / Acetonitrile.

  • Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).

• Analysis:

  • Compare D-Serine/Total Serine ratio in Vehicle vs. Inhibitor-treated groups.

Validation Workflow Diagram

This workflow illustrates the logical progression from chemical verification to biological proof-of-concept.

Caption: Figure 2. Experimental Workflow. A stepwise validation pipeline ensuring chemical purity, enzymatic potency, and functional efficacy.

References

• Adage, T., et al. (2008). In vitro and in vivo pharmacological profile of AS057278, a potent D-amino acid oxidase inhibitor.[6] European Journal of Pharmacology.

• Sparey, T., et al. (2008). The discovery of fused pyrrole carboxylic acids as novel, potent D-amino acid oxidase (DAO) inhibitors.[6][7][8] Bioorganic & Medicinal Chemistry Letters.[9][3]

• Ferraris, D., et al. (2008). Synthesis and biological evaluation of D-amino acid oxidase inhibitors.[7] Journal of Medicinal Chemistry.[9][10]

• Sacchi, S., et al. (2012). Structure-function relationships in human D-amino acid oxidase. Amino Acids.[1][2][4][8][11]

• Thermo Fisher Scientific. Amplex™ Red Hydrogen Peroxide/Peroxidase Assay Kit Protocol.

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• 11. Alteration in the plasma concentration of a DAAO inhibitor, 3-methylpyrazole-5-carboxylic acid, in the ketamine-treated rats and the influence on the pharmacokinetics of plasma d-tryptophan - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Effects of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid and Related Pyrazole Derivatives

Introduction

The pyrazole ring is a foundational scaffold in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2] Derivatives of pyrazole and its carboxylic acid forms have demonstrated a vast spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties.[2][3] This versatility makes the pyrazole nucleus a "privileged structure" for drug discovery.

This guide provides a detailed technical comparison of 5-Ethoxy-1H-pyrazole-3-carboxylic acid, a specific derivative within this class. Due to the limited volume of direct peer-reviewed research on this particular compound, our analysis extends to a comparative study against structurally related pyrazole-3-carboxylic acid analogs with well-documented biological effects. By examining these alternatives, we can infer the most probable biological targets and activities for 5-Ethoxy-1H-pyrazole-3-carboxylic acid and provide a framework for its future validation.

Section 1: Profile of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

5-Ethoxy-1H-pyrazole-3-carboxylic acid is a commercially available small molecule. Its fundamental chemical properties are outlined below.

• Chemical Structure:

• Molecular Formula: C₆H₈N₂O₃[4]

• CAS Number: 89831-43-6

• Molecular Weight: 156.14 g/mol

Despite its availability, specific, peer-reviewed validation of its biological effects is not extensively present in current literature. The following sections will therefore build a profile of its potential activities through logical comparison with validated analogs.

Section 2: Comparative Analysis of Primary Biological Targets

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the core ring. By comparing the 5-ethoxy group of our target compound to other substitutions at the same position, we can formulate strong hypotheses about its function.

Potential Activity at Hydroxycarboxylic Acid (HCA) Receptors

Mechanistic Rationale: The Hydroxycarboxylic Acid (HCA) receptors, particularly HCA₂ (also known as GPR109A or the nicotinic acid receptor), are G-protein coupled receptors that play a crucial role in regulating lipid metabolism and mediating anti-inflammatory effects.[5] Several pyrazole-3-carboxylic acid derivatives have been identified as synthetic agonists for the HCA₂ receptor, making this a primary target of interest.[5] Derivatives of 5-substituted-1H-pyrazole-3-carboxylic acid have been specifically noted as potential nicotinic acid receptor agonists for treating dyslipidemia.[6]

Comparative Compound Analysis: A close structural analog, 5-Phenethyl-1H-pyrazole-3-carboxylic acid , has been validated as a partial agonist for the rat HCA₂ receptor.[7] The key difference is the substituent at the 5-position: an ethoxy group (-OCH₂CH₃) in our target compound versus a larger phenethyl group (-CH₂CH₂Ph) in the validated analog.

Quantitative Data Comparison:

Compound	Target	Assay Type	Measured Activity (Ki)
5-Phenethyl-1H-pyrazole-3-carboxylic acid	Rat Hydroxycarboxylic acid receptor 2 (HCA₂)	Radioligand Binding	1570 nM[7]
5-Ethoxy-1H-pyrazole-3-carboxylic acid	HCA₂ (Predicted)	-	To Be Determined

Expert Insights: The confirmed activity of the 5-phenethyl analog strongly suggests that 5-Ethoxy-1H-pyrazole-3-carboxylic acid is a candidate for HCA₂ receptor modulation. The smaller, more polar ethoxy group is expected to alter the binding affinity and efficacy compared to the bulky, hydrophobic phenethyl group. This difference makes direct experimental validation essential but points to a highly probable and testable mechanism of action.

Predicted Anti-inflammatory Activity

Mechanistic Rationale: Anti-inflammatory activity is one of the most widely reported effects of the pyrazole class.[2] Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on a pyrazole structure.[2] The mechanism can vary, but often involves the modulation of inflammatory pathways. Studies have shown that ethyl 5-(substituted)-1H-pyrazole-3-carboxylates, which are esterified versions of our core structure, are potent anti-inflammatory agents.[8][9]

Comparative Compound Analysis: Two ethyl esters, Ethyl 5-(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate and Ethyl 5-(2,3-dimethoxyphenyl)-1H-pyrazole-3-carboxylate , have demonstrated significant anti-inflammatory effects in a carrageenan-induced paw edema model in rats.[8][9] These compounds share the same ethyl pyrazole-3-carboxylate core but feature different substituted phenyl rings at the 5-position.

Experimental Data Summary:

Compound	Animal Model	Assay Type	Observed Effect
Ethyl 5-(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate	Rat	Carrageenan-Induced Paw Edema	Significant anti-inflammatory activity[8][9]
Ethyl 5-(2,3-dimethoxyphenyl)-1H-pyrazole-3-carboxylate	Rat	Carrageenan-Induced Paw Edema	Significant anti-inflammatory activity[8][9]

Expert Insights: The consistent anti-inflammatory activity observed in these related compounds strongly implies a high potential for 5-Ethoxy-1H-pyrazole-3-carboxylic acid or its ethyl ester to possess similar properties. The ethoxy group at the 5-position is electronically different from a substituted phenyl ring, which would modulate potency, but the underlying scaffold is proven to be effective. This makes anti-inflammatory screening a logical next step in characterizing the target compound.

Section 3: Key Experimental Validation Protocols

To move from hypothesis to validated fact, specific and robust experimental protocols are required. The following methods represent self-validating systems to definitively test the predicted biological activities of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Protocol 1: HCA₂ Receptor Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of 5-Ethoxy-1H-pyrazole-3-carboxylic acid for the HCA₂ receptor.

Methodology:

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human HCA₂ receptor.

  • Harvest cells and homogenize in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Dounce homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with a fresh buffer and resuspend to a final protein concentration of 0.5-1.0 mg/mL, determined by a Bradford assay. Store at -80°C.

• Competitive Binding Reaction:

  • In a 96-well plate, combine:

    • 50 µL of prepared cell membranes.

    • 25 µL of a known concentration of a radioligand (e.g., [³H]-Nicotinic Acid).

    • 25 µL of assay buffer (for total binding) or a high concentration of a non-labeled known agonist like nicotinic acid (for non-specific binding) or varying concentrations of the test compound (5-Ethoxy-1H-pyrazole-3-carboxylic acid).

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes to allow the binding reaction to reach equilibrium.

• Separation & Lysis:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters multiple times with an ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filter discs into scintillation vials.

  • Add scintillation cocktail to each vial.

  • Quantify the amount of bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression (e.g., sigmoidal dose-response) to calculate the IC₅₀ value.

  • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vivo Anti-inflammatory Carrageenan-Induced Paw Edema Assay

Objective: To assess the in vivo anti-inflammatory efficacy of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Methodology:

• Animal Acclimatization:

  • Use male Wistar rats (150-200g).

  • Acclimatize animals for at least one week under standard laboratory conditions (12h light/dark cycle, controlled temperature, free access to food and water).

• Grouping and Dosing:

  • Divide animals into groups (n=6 per group):

    • Group 1: Vehicle Control (e.g., 0.5% Carboxymethyl cellulose, orally).

    • Group 2: Positive Control (e.g., Indomethacin, 10 mg/kg, orally).[10]

    • Group 3-5: Test Compound (5-Ethoxy-1H-pyrazole-3-carboxylic acid at various doses, e.g., 10, 30, 100 mg/kg, orally).

• Baseline Measurement:

  • One hour after oral administration of the vehicle, positive control, or test compound, measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the 0-hour reading.

• Induction of Inflammation:

  • Inject 0.1 mL of a 1% w/v solution of lambda-carrageenan in saline into the sub-plantar surface of the right hind paw of each animal.

• Paw Volume Measurement:

  • Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection using the plethysmometer.

• Data Analysis:

  • Calculate the edema volume at each time point by subtracting the initial paw volume (0-hour) from the post-injection volume.

  • Calculate the percentage inhibition of edema for each group compared to the vehicle control group using the formula:

    • % Inhibition = [(Vc - Vt) / Vc] * 100

    • Where Vc is the average edema volume of the control group and Vt is the average edema volume of the treated group.

  • Analyze the data using statistical methods (e.g., ANOVA followed by Dunnett's test) to determine statistical significance.

Section 4: Visualized Workflows and Relationships

Conclusion and Future Directions

While direct, peer-reviewed evidence for the biological activity of 5-Ethoxy-1H-pyrazole-3-carboxylic acid is limited, a comparative analysis based on its core structure provides a strong, evidence-based foundation for predicting its effects. The consistent activity of structurally similar compounds points toward two primary, high-probability functions:

• Modulation of Hydroxycarboxylic Acid Receptors: Based on the validated activity of the 5-phenethyl analog, the HCA₂ receptor is a prime target for investigation.[7]

• Anti-inflammatory Effects: The well-established anti-inflammatory properties of the broader pyrazole class, and specifically of 5-substituted pyrazole-3-carboxylate esters, suggest this is a highly likely activity.[8][9]

Future research should prioritize the direct validation of these hypotheses using the experimental protocols detailed in this guide. A comprehensive screening approach, including receptor binding assays, in vivo inflammation models, and broader pharmacological profiling, will be crucial to fully elucidate the therapeutic potential of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

References

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• Ahmad, A., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-inflammatory & Anti-allergy Agents in Medicinal Chemistry, 17(1), 32-38. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Ethoxy-1H-pyrazole-3-carboxylic Acid

Hazard Assessment and Chemical Profile

Understanding the chemical's hazard profile is the first step in its safe management. Based on data from similar pyrazole derivatives, 5-Ethoxy-1H-pyrazole-3-carboxylic acid should be handled as a potentially hazardous substance.

Hazard Category	Anticipated Risk	Supporting Evidence from Analogous Compounds
Acute Oral Toxicity	Harmful if swallowed.	GHS classification for 5-Acetyl-1H-pyrazole-3-carboxylic acid includes Acute toxicity, oral (Category 4).[5]
Skin Corrosion/Irritation	Causes skin irritation.	1-Methyl-1H-pyrazole-5-carboxylic acid and 1H-Pyrazole-5-carboxylic acid are classified as causing skin irritation.[6][7]
Serious Eye Damage/Irritation	Causes serious eye irritation.	1-Methyl-1H-pyrazole-5-carboxylic acid and 1H-Pyrazole-5-carboxylic acid are classified as causing serious eye irritation.[6][7]
Respiratory Irritation	May cause respiratory irritation.	GHS classification for 5-Acetyl-1H-pyrazole-3-carboxylic acid and other pyrazoles indicates potential for respiratory tract irritation.[5][6][7]

Given these potential hazards, it is imperative to handle 5-Ethoxy-1H-pyrazole-3-carboxylic acid with appropriate engineering controls and Personal Protective Equipment (PPE).

Pre-Disposal: Handling and Segregation

Proper disposal begins with correct handling and segregation at the point of waste generation.

Personal Protective Equipment (PPE):

• Hand Protection: Wear protective gloves. Gloves must be inspected prior to use.[8]

• Eye/Face Protection: Use chemical safety goggles or a face shield.[6][9]

• Skin and Body Protection: Wear impervious clothing, such as a lab coat.[5]

• Respiratory Protection: In case of inadequate ventilation or when handling powders, use a suitable respirator.[8]

Handling and Storage of Waste:

• Waste should be collected in a designated, clearly labeled, and leak-proof container.[10]

• The container must be compatible with the chemical; avoid using containers that could react with the acidic nature of the compound.[11]

• Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6][9]

• Keep waste containers securely capped when not in use.[11]

Step-by-Step Disposal Protocol

Disposal of 5-Ethoxy-1H-pyrazole-3-carboxylic acid must be conducted as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[12]

Step 1: Waste Characterization

• All waste containing 5-Ethoxy-1H-pyrazole-3-carboxylic acid, including contaminated labware (e.g., pipette tips, weighing boats), spent solutions, and excess solid material, must be classified as hazardous chemical waste.

Step 2: Containerization

• Collect all solid waste in a designated, robust, and sealable container.

• Collect liquid waste (e.g., from reaction work-ups or cleaning) in a separate, compatible, and sealable container. Do not overfill liquid waste containers; leave at least 5% headspace for thermal expansion.[10]

• Label the container clearly with "Hazardous Waste," the full chemical name "5-Ethoxy-1H-pyrazole-3-carboxylic acid," and the approximate quantity.

Step 3: Accidental Spill Management

• In the event of a spill, evacuate non-essential personnel from the area.

• Ensure adequate ventilation.[5]

• Wearing appropriate PPE, contain the spill.

• For solid spills, carefully sweep or shovel the material into a suitable container for disposal, avoiding dust formation.[8]

• For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place the contaminated absorbent into the hazardous waste container.

• Clean the spill area thoroughly. All cleanup materials are to be disposed of as hazardous waste.[13]

Step 4: Final Disposal

• The primary recommended method for the disposal of pyrazole derivatives is through a licensed chemical waste disposal company.[8]

• The most common disposal method is controlled incineration in a chemical incinerator equipped with an afterburner and scrubber.[6][8]

• Never attempt to neutralize the carboxylic acid for drain disposal, as this does not mitigate the potential toxicity of the pyrazole ring structure.[11]

• Contaminated packaging should also be disposed of as hazardous waste. It can be triple-rinsed (with the rinsate collected as hazardous waste) and then offered for recycling or punctured to prevent reuse before being disposed of in a sanitary landfill, in accordance with local regulations.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

Caption: Decision workflow for the disposal of 5-Ethoxy-1H-pyrazole-3-carboxylic acid.

References

• MSDS of 5-Acetyl-1H-pyrazole-3-carboxylic acid . Capot Chemical. Available at: [Link]

• Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same. Google Patents.

• 1H-Pyrazole-3-carboxylic acid, 5-ethyl-, ethyl ester . PubChem. Available at: [Link]

• Hazardous Waste and Disposal . American Chemical Society. Available at: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review . MDPI. Available at: [Link]

• Hazardous Waste Disposal Procedures . Environmental Health and Safety - The University of Chicago. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review . PMC. Available at: [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review . EPJ Web of Conferences. Available at: [Link]

• 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester . NIST WebBook. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review . MDPI. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines . Central Washington University. Available at: [Link]

• 5-methyl-1H-pyrazole-3-carboxylic acid . PubChem. Available at: [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives . International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Hazardous & Regulated Waste Management Guide . Western Kentucky University. Available at: [Link]

• 1H-Pyrazole-5-carboxylic acid . PubChem. Available at: [Link]

• REACH registrations - 3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid . ECHA. Available at: [Link]

• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-, 3-ethyl ester . US EPA. Available at: [Link]

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